3-Trityl-1,3-oxazolidin-5-one

• CAS: 115011-73-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Trityl-1,3-oxazolidin-5-one: Synthesis, Properties, and Applications in Polypeptide Chemistry

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Key Building Block in Modern Peptide Science

In the landscape of contemporary drug discovery and materials science, the precise construction of polypeptides with defined sequences and architectures is of paramount importance. Central to this endeavor are the chemical entities that serve as the fundamental construction units. This guide provides a comprehensive technical overview of 3-Trityl-1,3-oxazolidin-5-one, a class of compounds more formally known as N-trityl-α-amino acid N-carboxyanhydrides (N-Trityl-NCAs). These molecules represent a critical intersection of protecting group chemistry and polymerization, offering a powerful tool for the controlled synthesis of polypeptides. By delving into the synthesis, mechanistic underpinnings, and practical applications of these reagents, this document aims to equip researchers with the knowledge to effectively harness their potential in the development of novel therapeutics and advanced biomaterials.

Core Concepts: Deconstructing 3-Trityl-1,3-oxazolidin-5-one

At its core, a 3-Trityl-1,3-oxazolidin-5-one is a heterocyclic compound derived from an α-amino acid. The structure is characterized by a five-membered oxazolidine ring containing a ketone at the 5-position. The defining feature is the bulky trityl (triphenylmethyl) group attached to the nitrogen atom at the 3-position. This trityl group serves as a crucial protecting group for the amine functionality of the parent amino acid.

The 1,3-oxazolidin-5-one ring system is, in fact, a masked N-carboxyanhydride (NCA). NCAs are highly reactive cyclic derivatives of amino acids that serve as activated monomers for the ring-opening polymerization (ROP) to form polypeptides. The trityl group's presence modulates the reactivity and solubility of the NCA, offering distinct advantages in specific synthetic contexts.

Figure 1: General chemical structure of 3-Trityl-1,3-oxazolidin-5-one, highlighting the key functional moieties.

Synthesis and Characterization: A Two-Stage Approach

The synthesis of 3-Trityl-1,3-oxazolidin-5-ones is a two-step process that begins with the protection of the parent α-amino acid, followed by cyclization to form the N-carboxyanhydride ring.

Stage 1: N-Tritylation of α-Amino Acids

The introduction of the trityl protecting group onto the nitrogen atom of the amino acid is the foundational step. Due to its steric bulk, the trityl group is highly selective for primary amines.[1] This reaction is typically performed by treating the amino acid with trityl chloride in the presence of a base. Several methods have been described for this transformation.[2][3]

A common and effective method involves the in-situ silylation of the amino acid followed by reaction with trityl chloride. This "one-pot" procedure often provides good yields.[2] Alternatively, amino acid esters can be used as starting materials, followed by hydrolysis of the ester after N-tritylation.[3]

Experimental Protocol: Synthesis of N-Trityl-Amino Acids (General Procedure) [3]

• Materials:

  • Amino acid methyl ester hydrochloride (1.0 eq)

  • Triethylamine (2.0 eq)

  • Trityl chloride (1.0 eq)

  • Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Ethyl acetate

  • Water

• Procedure:

  • Suspend the amino acid methyl ester hydrochloride in DMF.

  • Cool the mixture in an ice bath and add triethylamine.

  • Add a solution of trityl chloride in DCM dropwise to the stirred mixture.

  • Allow the reaction to warm to room temperature and stir for 2.5 hours.

  • Filter the reaction mixture to remove precipitated salts.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Wash the organic phase with water, dry over anhydrous sodium sulfate, and concentrate to yield the N-Trityl-amino acid methyl ester.

  • Hydrolyze the ester using a suitable method (e.g., with LiOH in a methanol/water mixture) to obtain the free N-Trityl-amino acid.

Causality of Experimental Choices:

• Use of Amino Acid Ester: Starting with the ester prevents undesired side reactions with the carboxylic acid functionality during tritylation.

• Triethylamine: Acts as a base to neutralize the HCl generated during the reaction and to deprotonate the ammonium salt of the amino acid ester.

• Anhydrous Conditions: While not strictly necessary for all variations of this reaction, minimizing water content can prevent the hydrolysis of trityl chloride.

Stage 2: Cyclization to the N-Carboxyanhydride

The formation of the 1,3-oxazolidin-5-one ring is achieved through the cyclization of the N-trityl-amino acid. This is a critical step that generates the reactive NCA monomer. The most common method for this transformation is the use of phosgene or its safer alternatives, such as diphosgene (trichloromethyl chloroformate) or triphosgene (bis(trichloromethyl) carbonate).[4]

Figure 2: General workflow for the synthesis of 3-Trityl-1,3-oxazolidin-5-ones from N-trityl-amino acids.

Experimental Protocol: Synthesis of N-Trityl-Glycine N-Carboxyanhydride (A Representative Example)

• Materials:

  • N-Trityl-glycine (1.0 eq)

  • Triphosgene (0.4 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous Hexane

  • Activated Charcoal

• Procedure:

  • Suspend N-Trityl-glycine in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Add triphosgene to the suspension.

  • Heat the mixture to reflux (approximately 65 °C) and monitor the reaction until the solution becomes clear (typically 1-2 hours).

  • Cool the reaction mixture to room temperature and add activated charcoal.

  • Stir for 15 minutes and then filter through a pad of celite to remove the charcoal and any insoluble impurities.

  • Concentrate the filtrate under reduced pressure to obtain a crude solid.

  • Dissolve the crude product in a minimal amount of warm anhydrous THF and precipitate by the slow addition of anhydrous hexane.

  • Collect the crystalline product by filtration, wash with hexane, and dry under vacuum.

Self-Validating System and Causality:

• Inert Atmosphere: NCAs are sensitive to moisture, which can initiate premature polymerization. An inert atmosphere is crucial to prevent this.

• Anhydrous Solvents: For the same reason as above, all solvents must be rigorously dried.

• Triphosgene: A safer, solid alternative to gaseous phosgene. It generates phosgene in situ.

• Reflux Conditions: Provides the necessary activation energy for the cyclization reaction.

• Charcoal Treatment and Celite Filtration: Removes colored impurities and fine particulates, ensuring a high-purity final product.

• Recrystallization: This is a critical purification step to remove any unreacted starting material and side products, which is essential for achieving controlled polymerization.[4]

Characterization

The synthesized 3-Trityl-1,3-oxazolidin-5-ones can be characterized using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the trityl group protons (typically in the aromatic region, ~7.2-7.5 ppm), the α-proton of the amino acid residue, and any protons on the amino acid side chain. The chemical shift of the α-proton is characteristically shifted upon ring formation.
¹³C NMR	Resonances for the two carbonyl carbons of the NCA ring (typically around 170 ppm and 152 ppm), the α-carbon, and the carbons of the trityl group and the side chain.[4]
FT-IR	Strong characteristic anhydride carbonyl stretching bands, typically observed around 1860 cm⁻¹ and 1790 cm⁻¹.
Melting Point	A sharp melting point is indicative of a pure crystalline compound.

Applications in Drug Development and Research

The primary application of 3-Trityl-1,3-oxazolidin-5-ones is as monomers in the ring-opening polymerization (ROP) to synthesize polypeptides.[5] The presence of the N-trityl group imparts specific properties that are advantageous in certain synthetic strategies.

Ring-Opening Polymerization (ROP)

N-Trityl-NCAs, like other NCAs, undergo ROP initiated by nucleophiles such as primary amines. The polymerization proceeds with the loss of carbon dioxide. The bulky trityl group can influence the polymerization kinetics and the secondary structure of the resulting polypeptide.

Figure 3: Schematic representation of the ring-opening polymerization of 3-Trityl-1,3-oxazolidin-5-ones to form polypeptides.

This method allows for the synthesis of well-defined polypeptides with controlled molecular weights and narrow molecular weight distributions, which is crucial for applications in drug delivery, tissue engineering, and as synthetic protein mimics.[5]

Advantages of the Trityl Group in Polypeptide Synthesis

• Increased Solubility: The hydrophobic trityl group can enhance the solubility of the NCA monomer and the growing polypeptide chain in organic solvents, which can be beneficial for solution-phase polymerization.

• Orthogonal Protection Schemes: The trityl group is labile to mild acidic conditions. This allows for its selective removal in the presence of other protecting groups, such as Boc or Fmoc, enabling the synthesis of complex polypeptide architectures like block copolymers and side-chain functionalized peptides.[3]

• Inhibition of Side Reactions: The steric bulk of the trityl group can help to suppress certain side reactions during polymerization.

Deprotection of the Trityl Group

The removal of the trityl group is typically achieved by treatment with a mild acid. A common method involves the use of trifluoroacetic acid (TFA) in a suitable solvent like dichloromethane. The lability of the trityl group can be tuned by the addition of electron-donating or -withdrawing groups to the phenyl rings.

Experimental Protocol: Deprotection of N-Trityl Group

• Materials:

  • N-Trityl protected polypeptide

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Triisopropylsilane (TIS) (scavenger)

  • Diethyl ether

• Procedure:

  • Dissolve the N-Trityl protected polypeptide in DCM.

  • Add TIS to the solution. This acts as a scavenger for the released trityl cations, preventing side reactions.

  • Add TFA to the mixture (typically 1-5% v/v) and stir at room temperature.

  • Monitor the reaction by a suitable method (e.g., TLC or LC-MS).

  • Once the deprotection is complete, concentrate the solution under reduced pressure.

  • Precipitate the deprotected polypeptide by the addition of cold diethyl ether.

  • Collect the solid by centrifugation or filtration, wash with cold ether, and dry under vacuum.

Conclusion and Future Perspectives

3-Trityl-1,3-oxazolidin-5-ones are valuable and versatile reagents in the field of polypeptide synthesis. Their identity as N-protected N-carboxyanhydrides makes them key building blocks for the controlled construction of complex polypeptide chains. The unique properties imparted by the trityl group, particularly its steric bulk and acid lability, provide synthetic chemists with a powerful tool for creating advanced materials for drug delivery, tissue engineering, and other biomedical applications. As the demand for precisely engineered biomaterials continues to grow, the importance of understanding and utilizing such well-defined monomeric units will undoubtedly increase.

References

• Barlos, K., Gatos, D., Kallitsis, J., Papaphotiu, G., Sotiriu, P., Wenqing, Y., & Schäfer, W. (1989). Preparation of N-trityl-amino acids. Liebigs Annalen der Chemie, 1989(4), 387-390.
• Semple, J. E., Sullivan, B., & Sill, K. N. (2015). Large-Scale Synthesis of α-Amino Acid-N-Carboxyanhydrides. Organic Process Research & Development, 19(9), 1192-1200.
• de la Torre, B. G., Marcos, M. A., Eritja, R., & Albericio, F. (2000). Solid-phase peptide synthesis using Nα-trityl-amino acids. Letters in Peptide Science, 7(2), 81-88.
• Halstrom, J. (1999). N-Trityl- and N-Phenylfluorenyl-N-carboxyanhydrides and Their Use in Dipeptide Synthesis. ChemInform, 30(24).
• Kricheldorf, H. R. (Ed.). (1987).
• Aurelio, L., Brownlee, R. T. C., & Hughes, A. B. (2002). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 67(14), 4937–4943.
• Al-Masoudi, N. A., & Al-Soud, Y. A. (2007). Synthesis and Characterization of some New Mesoionic 1,3-Thiazolium-5-thiolates via Cyclodehydration and in situ 1,3-Dipolar Cycloaddition/Cycloreversion. Molecules, 12(6), 1279-1286.
• Deming, T. J. (2007). Synthesis of Polypeptides by Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides.
• Gazin, I., Taton, D., & Lecommandoux, S. (2017). Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. Polymers, 9(8), 347.
• Habraken, G. J. M., Peeters, M., Thornton, P. D., Koning, C. E., & Heise, A. (2012). Living Polymerization of N-Substituted β-Alanine N-Carboxyanhydrides: Kinetic Investigations and Preparation of Block Copolymers.
• Hadjichristidis, N., Iatrou, H., Pitsikalis, M., & Sakellariou, G. (2009). Synthesis of Well-Defined Polypeptide-Based Copolymers. Chemical Reviews, 109(11), 5528-5578.
• Kramer, J. R., & Deming, T. J. (2012). A Mechanistic Study of R-(Amino acid)-N-carboxyanhydride Polymerization: Comparing Initiation and Termination Events. Biomacromolecules, 13(6), 1719-1725.
• Kricheldorf, H. R. (2006). Polypeptides and 100 Years of N-Carboxyanhydrides.
• Lu, H., & Cheng, J. (2016). N-Trityl- and N-Diphenylmethyl-Protected N-Carboxyanhydrides for Living Polypeptide Synthesis. Journal of the American Chemical Society, 138(38), 12574-12580.
• Nikos, G., Pitsikalis, M., & Hadjichristidis, N. (2014). Synthesis and Characterization of the Novel Nε-9-Fluorenylmethoxycarbonyl-l-Lysine N-Carboxy Anhydride. Synthesis of Well-Defined Linear and Branched Polypeptides. Polymers, 6(6), 1641-1657.
• Odian, G. (2004).
• Ouahabi, A. A., Taha, M., Turygin, D., Turos, E., & Tliba, O. (2017). Synthesis of 1,2,4-Thiadiazolidin-3,5-Dione Derivatives and Their Effects Against Human Sperm as Novel Spermostatic Compound. Journal of Drug Delivery and Therapeutics, 7(6), 1-8.
• Sanda, F., & Endo, T. (2001). Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety. Polymer Chemistry, 39(15), 2659-2665.
• Shiragami, T., Nakashima, Y., Nakayama, S., Yasuda, M., & Harada, H. (2022). Photo-On-Demand Synthesis of α-Amino Acid N-Carboxyanhydrides with Chloroform. ACS Omega, 7(43), 38786-38793.
• Zhang, Y., & Li, Z. (2018). Secondary structures in synthetic polypeptides from N-carboxyanhydrides: design, modulation, association, and material applications. Chemical Society Reviews, 47(19), 7226-7252.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]

3-Trityl-1,3-oxazolidin-5-one structure and properties.

An In-Depth Technical Guide to 3-Trityl-1,3-oxazolidin-5-one: Structure, Properties, and Synthetic Utility

Introduction

In the landscape of modern synthetic organic chemistry, particularly in the realm of peptide synthesis and the development of complex molecular architectures, the strategic use of protecting groups and chiral building blocks is paramount. 3-Trityl-1,3-oxazolidin-5-one emerges as a significant heterocyclic compound, serving as a stable, crystalline intermediate that effectively combines the functionalities of a protected amino acid with a unique cyclic structure. This guide provides a comprehensive overview of its structure, physicochemical properties, synthesis, and critical applications for researchers and professionals in drug development and chemical synthesis.

The molecule is fundamentally a derivative of glycine, the simplest amino acid. Its structure is characterized by two key features: the 1,3-oxazolidin-5-one core and the bulky N-trityl (triphenylmethyl) protecting group. The oxazolidinone ring is a five-membered heterocycle containing both nitrogen and oxygen atoms.[1] The trityl group, attached to the nitrogen atom, provides steric bulk and is renowned for its lability under mild acidic conditions, a property extensively exploited in peptide chemistry.[2][3] This combination makes 3-Trityl-1,3-oxazolidin-5-one a valuable synthon, particularly as a precursor for N-methylated amino acids and as a stable derivative of N-trityl glycine for peptide coupling reactions.

Molecular Structure and Physicochemical Properties

The foundational step in understanding the utility of a chemical compound is a thorough analysis of its structure and inherent properties.

Chemical Structure

3-Trityl-1,3-oxazolidin-5-one possesses a rigid heterocyclic scaffold with the bulky trityl group conferring specific steric and electronic properties.

Caption: 2D structure of 3-Trityl-1,3-oxazolidin-5-one.

Physicochemical Data

The key identifying and physical properties of 3-Trityl-1,3-oxazolidin-5-one are summarized in the table below for quick reference.

Property	Value	Reference
CAS Number	115011-73-9	[4]
Molecular Formula	C₂₂H₁₉NO₂	[4]
Molecular Weight	329.39 g/mol	[4]
Density	1.208 g/cm³	[4]
Boiling Point	476.7°C at 760 mmHg	[4]
Flash Point	161.7°C	[4]
Refractive Index	1.627	[4]
IUPAC Name	3-(triphenylmethyl)-1,3-oxazolidin-5-one	[4]

Synthesis and Mechanistic Insights

The preparation of 3-Trityl-1,3-oxazolidin-5-one is typically achieved through the cyclocondensation of N-trityl glycine with a formaldehyde equivalent, such as paraformaldehyde. This reaction is an example of the broader synthesis of oxazolidinones from N-protected amino acids.[5]

Caption: General workflow for the synthesis of 3-Trityl-1,3-oxazolidin-5-one.

Field-Proven Experimental Protocol

This protocol describes a robust method for the gram-scale synthesis of the title compound. The causality behind each step is explained to ensure reproducibility and understanding.

Objective: To synthesize 3-Trityl-1,3-oxazolidin-5-one via acid-catalyzed cyclocondensation.

Materials:

• N-Trityl Glycine (1.0 eq)

• Paraformaldehyde (1.5 eq)

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (0.05 eq)

• Toluene (Anhydrous)

• Ethyl Acetate

• Hexanes

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

Instrumentation:

• Round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: To a 250 mL round-bottom flask, add N-trityl glycine (e.g., 10.0 g, 31.5 mmol), paraformaldehyde (1.42 g, 47.3 mmol), and a catalytic amount of TsOH·H₂O (0.30 g, 1.58 mmol).

  • Expertise & Experience: Using a slight excess of paraformaldehyde ensures the reaction goes to completion. TsOH is an effective and inexpensive acid catalyst for this type of condensation. Using the monohydrate is acceptable as the water will be removed azeotropically.

• Azeotropic Water Removal: Add 150 mL of anhydrous toluene to the flask. Equip the flask with a Dean-Stark trap and a reflux condenser.

  • Trustworthiness: The reaction generates one equivalent of water. Continuous removal of water via a Dean-Stark trap is critical to drive the equilibrium towards the product, in accordance with Le Châtelier's principle. Toluene is the solvent of choice due to its ability to form an azeotrope with water and its suitable boiling point.

• Reaction Execution: Heat the mixture to reflux with vigorous stirring. Monitor the reaction by observing the collection of water in the Dean-Stark trap. The reaction is typically complete within 2-4 hours, or when no more water is collected.

• Work-up and Neutralization: Cool the reaction mixture to room temperature. Transfer the solution to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

  • Expertise & Experience: The bicarbonate wash is essential to neutralize the TsOH catalyst, preventing potential acid-catalyzed decomposition of the product during concentration. The subsequent water and brine washes remove residual salts.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product will be a solid or a thick oil.

• Crystallization: Recrystallize the crude solid from a mixture of ethyl acetate and hexanes to yield pure 3-Trityl-1,3-oxazolidin-5-one as a white crystalline solid.

  • Trustworthiness: Crystallization is an effective method for purifying this compound, leveraging its high crystallinity. The ethyl acetate/hexanes solvent system provides good solubility for the product when hot and poor solubility when cold, ensuring a high recovery of pure crystals.

Reactivity and Key Applications

The synthetic utility of 3-Trityl-1,3-oxazolidin-5-one is dictated by the reactivity of its two primary functional components: the acid-labile N-trityl group and the oxazolidinone ring.

N-Trityl Group Deprotection

The trityl group is a cornerstone of protecting group strategy in peptide synthesis due to its facile cleavage under very mild acidic conditions, which are orthogonal to the base-labile Fmoc group and the stronger acid-labile Boc group.[2][6]

Caption: Acid-catalyzed deprotection of the N-trityl group.

This reaction regenerates the secondary amine within the oxazolidinone ring, which can then participate in further reactions, such as Schiff base formation.[7]

Intermediate in N-Methyl Amino Acid Synthesis

One of the most valuable applications of this compound is as a precursor to N-methyl glycine (sarcosine). The oxazolidinone ring can be reductively cleaved to yield the N-methylated amino acid derivative. This provides an efficient route to incorporate sarcosine into peptide chains, a modification known to enhance proteolytic stability and modulate conformation.[8][9]

Use in Peptide Synthesis

As a stable, crystalline derivative of N-trityl glycine, 3-Trityl-1,3-oxazolidin-5-one can be used directly in peptide coupling reactions.[6] The lactone can be opened by an incoming amino acid nucleophile under appropriate conditions, though more commonly, the ring is first opened to N-trityl sarcosine before coupling. The trityl protecting group offers advantages in specific synthetic strategies, particularly where very mild deprotection conditions are required to preserve sensitive functionalities elsewhere in the molecule.[2]

Conclusion

3-Trityl-1,3-oxazolidin-5-one is a highly functionalized heterocyclic compound with significant strategic importance in synthetic chemistry. Its well-defined structure, predictable reactivity, and straightforward synthesis make it an invaluable tool for researchers. The dual functionality of the acid-labile trityl protecting group and the versatile oxazolidinone ring provides access to complex building blocks, such as N-methylated amino acids, and offers a stable platform for the introduction of glycine-based units in multi-step syntheses. For professionals in drug development, mastering the use of such intermediates is key to the efficient and elegant construction of novel therapeutic agents.

References

• Seebach, D., et al. (2003). The Formation of a Crystalline Oxazolidin-5-one from (L)-Alanine and its Use as a Chiral Template in the Practical Synthesis of α,α'-Disubstituted α-Amino Acids. CHIMIA, 57(11), 714-719. [Link]

• Kaushik, N., et al. (2013). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry. [Link]

• Wikipedia. Oxazolidine. [Link]

• ResearchGate. Solid-phase synthesis of 1,3-oxazolidine derivatives. [Link]

• de la Torre, B.G., et al. (2000). Solid-phase peptide synthesis using Nα-trityl-amino acids. Letters in Peptide Science, 7(2), 81-88. [Link]

• Helferich, B. (1961). Process of preparing nu-trityl peptides. U.S.

• Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

• National Center for Biotechnology Information. 1,3-Oxazolidine. PubChem Compound Summary for CID 536683. [Link]

• ResearchGate. Solid-phase peptide synthesis using Nα-trityl-amino acids. [Link]

• Parastar, F. A., et al. (2023). Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions. Molecules, 28(13), 5099. [Link]

• National Center for Biotechnology Information. 5-Oxazolidinone. PubChem Compound Summary for CID 20510163. [Link]

• National Center for Biotechnology Information. 3-Amino-1,3-oxazolidine-2,5-dione. PubChem Compound Summary for CID 174350147. [Link]

• St. Martin, T., et al. (2014). Synthesis and stereospecificity of 4,5-disubstituted oxazolidinone ligands binding to T-box riboswitch RNA. Bioorganic & Medicinal Chemistry Letters, 24(16), 3744-3748. [Link]

• Kumar, A., et al. (2022). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules, 27(19), 6296. [Link]

• Aapptec. H-Sar-2-Cl-Trt Resin. [Link]

• ResearchGate. Fragments of 1 H NMR spectra of.... [Link]

• Ghorpade, R., et al. (2014). Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. Organic Letters, 16(14), 3632-3635. [Link]

• Science of Synthesis. Product Class 11: Peptides. [Link]

• ResearchGate. A Synthesis of the prodrug dipeptide type A (Fig. 2). Sarcosine 1 was.... [Link]

• Liu, W-B., et al. (2016). Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. Molecules, 21(1), 103. [Link]

• Bán, D., et al. (2020). Solid-Phase Insertion of N-mercaptoalkylglycine Residues into Peptides. Molecules, 25(24), 5984. [Link]

• Chemistry LibreTexts. 26.4: Synthesis of Amino Acids. [Link]

• Aurelio, L., et al. (2002). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 67(11), 3945-3948. [Link]

Sources

• 1. Oxazolidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 3-trityl-1,3-oxazolidin-5-one | 115011-73-9 [chemnet.com]
• 5. chimia.ch [chimia.ch]
• 6. digital.csic.es [digital.csic.es]
• 7. mdpi.com [mdpi.com]
• 8. peptide.com [peptide.com]
• 9. researchgate.net [researchgate.net]

Foreword: The Architect's Tool for Molecular Construction

An In-Depth Technical Guide to Trityl Protecting Group Chemistry in Organic Synthesis

In the intricate field of organic synthesis, where chemists act as molecular architects, protecting groups are the essential scaffolding that allows for the precise construction of complex structures. Among these tools, the triphenylmethyl (trityl, Trt) group stands out for its unique combination of steric bulk, tunable acid lability, and stability under a wide range of other conditions. This guide provides a deep dive into the core principles and field-proven applications of trityl chemistry, designed for researchers, scientists, and drug development professionals who demand both technical rigor and practical insight. We will move beyond simple procedural descriptions to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in robust chemical principles.

The Trityl Group: Structure and Core Properties

The trityl group is a triphenylmethyl moiety most commonly used to protect nucleophilic functional groups, particularly primary alcohols, as ethers.[1][2] Its significant steric hindrance and the stability of its corresponding carbocation are the cornerstones of its utility.

Beyond the parent trityl group, several electronically modified derivatives have been developed to fine-tune its acid lability. The introduction of electron-donating p-methoxy substituents dramatically increases the stability of the trityl cation, making the protecting group easier to remove under milder acidic conditions.[3]

• Trt (Trityl)

• MMT (4-Methoxytrityl)

• DMT (4,4'-Dimethoxytrityl) - A cornerstone of oligonucleotide synthesis.

• TMT (4,4',4"-Trimethoxytrityl) - The most acid-labile of the series.

This tunable lability is a key strategic advantage, allowing for precise, orthogonal deprotection in the presence of other acid-sensitive groups. The general order of acid lability is: TMT > DMT > MMT > Trt .[3]

Installation of the Trityl Group: The Art of Tritylation

The introduction of a trityl group, or tritylation, is a cornerstone procedure that leverages the formation of the stable trityl cation. Understanding the underlying mechanism is critical to optimizing reaction conditions and troubleshooting outcomes.

The S(_{N})1 Mechanism: A Cation-Driven Process

Tritylation proceeds via a classic S({N})1 mechanism. It is a common misconception to depict this as a direct S({N})2 displacement; the steric bulk of the three phenyl rings makes backside attack on the quaternary carbon impossible.[1] The reaction is initiated by the dissociation of the trityl halide (typically trityl chloride, Trt-Cl) to form the highly resonance-stabilized trityl carbocation. This cation is then intercepted by the nucleophile (e.g., a primary alcohol).

Caption: S(_{N})1 Mechanism of Tritylation.

Regioselectivity: Exploiting Steric Hindrance

The most powerful feature of the trityl group is its immense steric bulk, which allows for the highly selective protection of primary alcohols in the presence of secondary alcohols.[1][2][4] The reaction at the more hindered secondary hydroxyl is significantly slower, often allowing for near-quantitative protection of the primary position with minimal side products.

Table 1: Selective Tritylation of Primary vs. Secondary Alcohols

Substrate (Diol)	Tritylating Agent	Conditions	Selectivity (Primary:Secondary)	Yield (Primary Product)	Reference
1,4-Butanediol	Trt-Cl, Pyridine	Room Temp, 16h	>95:5	~90%	[2]
Glycerol	Trt-Cl, DMAP, Pyridine	0 °C to RT, 12h	Highly selective for primary OH	85-95%	[5]
Methyl α-D-glucopyranoside	Trt-Cl, Pyridine	50 °C, 24h	Exclusive for C6-OH	~92%	[4]

Field-Proven Experimental Protocols for Tritylation

This protocol provides a robust method for the selective protection of a primary alcohol.

• Preparation: Dissolve the alcohol substrate (1.0 equiv) in anhydrous pyridine (approx. 0.2 M). Add 4-(dimethylamino)pyridine (DMAP, 0.1 equiv) as a catalyst.

• Reaction: To the stirred solution, add trityl chloride (Trt-Cl, 1.1-1.2 equiv) portion-wise at room temperature. The use of pyridine as both a solvent and a base is convenient for capturing the HCl byproduct.[1]

• Monitoring: Follow the reaction's progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The tritylated product will have a significantly higher R(_{f}) value than the starting alcohol. Visualize spots under UV light and/or by staining with a potassium permanganate solution.[6]

• Work-up: Once the starting material is consumed (typically 12-24 hours), quench the reaction by adding a small amount of methanol. Remove the pyridine under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent like ethyl acetate and wash sequentially with water, dilute HCl (to remove residual pyridine), and brine. Dry the organic layer over anhydrous sodium sulfate (Na({2})SO({4})), filter, and concentrate. The crude product is typically purified by flash column chromatography on silica gel.[1]

The protection of thiols as trityl thioethers is crucial in peptide synthesis.

• Preparation: Dissolve the thiol-containing compound (1.0 equiv) in anhydrous dimethylformamide (DMF).

• Reaction: Add triethylamine (Et(_{3})N, 2.2 equiv) followed by trityl chloride (1.1 equiv). Stir the mixture at room temperature.

• Monitoring & Work-up: Monitor the reaction by TLC. Upon completion, dilute the mixture with water and extract with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated. Purify by chromatography as needed.

Cleavage of the Trityl Group: Controlled Deprotection

The ease of removal under acidic conditions is a defining characteristic of the trityl group. The stability of the departing trityl cation governs the rate of this cleavage.

Mechanism of Acid-Catalyzed Detritylation

Deprotection is the reverse of the protection mechanism. The ether oxygen is first protonated by a Brønsted acid (or coordinated by a Lewis acid), making it a better leaving group.[1] Heterolytic cleavage of the C-O bond then releases the deprotected alcohol and the stable trityl cation.

Caption: Acid-Catalyzed Detritylation Mechanism.

A critical consideration is the fate of the released trityl cation. This electrophilic species can potentially re-react with other nucleophiles in the molecule. Therefore, a scavenger , such as triethylsilane (Et(_{3})SiH) or water, is often added to trap the cation as triphenylmethane.[7]

A Spectrum of Deprotection Methods

The choice of deprotection reagent is dictated by the overall acid sensitivity of the substrate.

Table 2: Comparative Overview of Common Detritylation Methods

Reagent(s)	Solvent(s)	Temperature	Typical Time	Yield (%)	Key Application Notes	Reference
2-5% TFA	DCM	Room Temp	2-10 min	>95	Standard for robust substrates; common in oligonucleotide synthesis.	[8][9]
80% Acetic Acid	Water	Room Temp	20-30 min	>90	Mild conditions, useful for selective removal in the presence of Boc groups.	[10]
97% Formic Acid	Neat or Dioxane	Room Temp	3-5 min	85-95	A milder alternative to TFA, can be selective over silyl ethers.	[1]
BF({3})·OEt({2})	CHCl({3})/MeOH	Room Temp	45 min	~90	Lewis acid catalysis for substrates sensitive to Brønsted acids.	[1]
AgNO({3}) / DTT	aq. TEAA	Room Temp	30 min	High	Specific for S-Trityl cleavage via silver-thiol affinity.	[11]
Li, Naphthalene (cat.)	THF	Room Temp	1-3 h	80-95	Reductive cleavage for N-Trityl groups, orthogonal to acid/base methods.	[12]

Field-Proven Experimental Protocols for Detritylation

• Preparation: Dissolve the trityl-protected substrate (1.0 equiv) in anhydrous dichloromethane (DCM, approx. 0.1 M). Add a scavenger, such as triethylsilane (1.2-1.5 equiv).

• Reaction: Cool the solution to 0 °C and add TFA (2-10 equiv, or as a 2-5% solution in DCM) dropwise.[13] The appearance of a bright yellow or orange color often indicates the formation of the trityl cation.

• Monitoring: The reaction is typically very fast (minutes). Monitor by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding a base, such as triethylamine or pyridine, until the color dissipates. Alternatively, the reaction mixture can be concentrated directly.

• Purification: The residue is purified by flash chromatography. The non-polar triphenylmethane byproduct (from the scavenger) elutes early, simplifying purification.

This method is highly specific for thioethers and is common in peptide chemistry.

• Preparation: Dissolve the S-trityl protected compound in a solution of 0.1 M triethylammonium acetate (TEAA) buffer, pH 6.5.[11]

• Reaction: Add 0.15 volumes of a 1 M aqueous silver nitrate (AgNO(_{3})) solution. Stir at room temperature for 30 minutes. A precipitate of the silver-trityl complex may form.

• Thiol Release: Add 0.20 volumes of a 1 M aqueous dithiothreitol (DTT) solution and stir for 5-10 minutes. DTT displaces the desired thiol from the silver complex.

• Work-up: Centrifuge the mixture to pellet the insoluble silver-DTT complex. The supernatant containing the free thiol can be decanted and used directly or further purified.[11]

Strategic Application & Orthogonality

The true power of a protecting group lies in its strategic deployment within a multi-step synthesis. The trityl group's properties allow for elegant orthogonal strategies, where different classes of protecting groups can be removed independently.

General Workflow

The following diagram illustrates a typical workflow involving a trityl protecting group to enable a reaction at a different site within the molecule.

Caption: A typical protection-reaction-deprotection workflow.

Orthogonality in Practice: Trityl vs. Boc

A classic example of orthogonality is the selective deprotection of Trityl and tert-butyloxycarbonyl (Boc) groups, both of which are acid-labile. The key is the significant difference in their sensitivity to acid strength.

• To remove Trityl, keep Boc: Use very mild acid, such as 80% aqueous acetic acid. These conditions are sufficient to cleave the Trt-N bond but leave the more robust Boc-N bond intact.[3]

• To remove Boc, keep Trt (on His side-chain): In certain contexts, like the histidine side chain, the Trt group is more stable. Treatment with 1N HCl in acetic acid can remove an N-α-Boc group while leaving the N-τ-Trt group on histidine unaffected.[3]

Troubleshooting and Field Insights

Problem	Probable Cause(s)	Field-Proven Solution(s)
Incomplete Tritylation	Insufficiently reactive tritylating agent; steric hindrance; wet solvent/reagents.	Use a more reactive agent like Trt-Br or Trt-OTf. Ensure strictly anhydrous conditions. Increase reaction time or temperature.
Depurination during Detritylation (Oligonucleotides)	Prolonged exposure to strong acid.	Use milder, buffered acidic conditions (e.g., acetic acid). Perform the reaction at a reduced temperature (e.g., 0-10 °C) to slow the rate of depurination relative to detritylation.[3]
Side Reactions from Trityl Cation	Insufficient or no scavenger used during deprotection.	Always include a scavenger like triethylsilane (Et({3})SiH) or triisopropylsilane (TIS) in the deprotection mixture, especially with electron-rich substrates.
Difficult Purification	Triphenylcarbinol (Trt-OH) byproduct is co-polar with the product.	During acidic work-up after deprotection, the Trt cation can be trapped by water to form Trt-OH. Using a non-polar scavenger like Et({3})SiH forms triphenylmethane, which is much less polar and easier to separate chromatographically.

Conclusion

The trityl group and its derivatives are far more than simple placeholders in organic synthesis. They are precision instruments that offer predictable reactivity, tunable lability, and powerful steric control. From the selective masking of primary alcohols in carbohydrates to its indispensable role in the automated synthesis of DNA and RNA, trityl chemistry provides robust and reliable solutions to complex synthetic challenges. A thorough understanding of its underlying mechanisms, as detailed in this guide, empowers the modern chemist to wield this tool with confidence and creativity, paving the way for the efficient and elegant synthesis of the molecules that shape our world.

References

• Suzhou Highfine Biotech. (2025, July 11). Amino protecting group—triphenylmethyl series.
• Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection.
• Applied Biosystems. Manual Detritylation of Oligonucleotides After Deprotection.
• Glen Research. 5'-THIOL-MODIFIER C6.
• Chaubey, S., Mishra, J. S., & Mishra, R. (2018). Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4). ACS Omega, 3(8), 9607–9612.
• Google Patents. (2015).
• Chaubey, S., et al. (2018). Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4). ACS Omega.
• Phenomenex.
• Sigma-Aldrich. Selecting Orthogonal Building Blocks.
• ResearchGate. (2001). Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers.
• BenchChem. (2025). Application Notes and Protocols: Experimental Conditions for Trityl Group Deprotection.
• Organic Chemistry Portal. Tritylamines.
• Szafert, S., & Wójtasiewicz, K. (2020). Trityl-Containing Alcohols—An Efficient Chirality Transmission Process from Inductor to the Stereodynamic Propeller and their Solid-State Structural Diversity. Molecules, 25(3), 698.
• Kvaerno, L., et al. (2020).
• Washington State University. Monitoring Reactions by TLC.
• Thermo Fisher Scientific. Analysis of the Oligonucleotide Purification Cartridge (OPC)
• Suzhou Highfine Biotech. (2024, March 25). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2015061246A1 - Method for solution phase detritylation of oligomeric compounds - Google Patents [patents.google.com]
• 4. Trityl-Containing Alcohols—An Efficient Chirality Transmission Process from Inductor to the Stereodynamic Propeller and their Solid-State Structural Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phenomenex.com [phenomenex.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. glenresearch.com [glenresearch.com]
• 12. Tritylamines [organic-chemistry.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Role of 3-Trityl-1,3-oxazolidin-5-one: A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of protecting groups and chiral auxiliaries is paramount for the efficient and stereoselective construction of complex molecules. Among the diverse array of heterocyclic scaffolds, the 1,3-oxazolidin-5-one core has emerged as a valuable entity. This technical guide delves into the synthesis, properties, and multifaceted applications of a specific and powerful derivative: 3-Trityl-1,3-oxazolidin-5-one. This compound synergistically combines the features of the bulky, acid-labile trityl protecting group with the inherent reactivity and stereochemical potential of the oxazolidinone ring system.

This guide is intended for researchers, scientists, and drug development professionals, providing in-depth insights into the practical applications and underlying chemical principles of 3-Trityl-1,3-oxazolidin-5-one. We will explore its utility as a versatile building block in peptide synthesis, its potential as a chiral auxiliary in asymmetric transformations, and its role as a key intermediate in the synthesis of novel therapeutic agents.

The Genesis of a Powerful Synthetic Tool: Synthesis of 3-Trityl-1,3-oxazolidin-5-one

The preparation of 3-Trityl-1,3-oxazolidin-5-one leverages well-established principles of heterocyclic chemistry, primarily through the cyclization of N-trityl protected α-amino acids. The trityl (triphenylmethyl) group, known for its steric bulk and lability under mild acidic conditions, serves as an effective protecting group for the nitrogen atom of the amino acid precursor.

A general and efficient method for the synthesis of 1,3-oxazolidin-5-one derivatives involves the cyclodehydration of N-acylated amino acids.[1] While direct literature on the synthesis of the 3-Trityl variant is sparse, a plausible and commonly employed synthetic route involves the reaction of an N-trityl amino acid with a suitable dehydrating agent.

Experimental Protocol: Synthesis of 3-Trityl-1,3-oxazolidin-5-one from an N-Trityl Amino Acid

• Starting Material Preparation: Begin with the desired enantiomerically pure N-trityl α-amino acid. The synthesis of N-trityl amino acids can be achieved through several established methods, including the reaction of the amino acid with trityl chloride in the presence of a base.[2]

• Cyclization Reaction:

  • Dissolve the N-trityl amino acid in a suitable anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add a dehydrating agent. Common reagents for this transformation include dicyclohexylcarbodiimide (DCC) or trifluoroacetic anhydride.[1] The reaction mixture is typically stirred at room temperature. .

• Work-up and Purification:

  • If DCC is used, the dicyclohexylurea (DCU) byproduct precipitates and can be removed by filtration.

  • The filtrate is then concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to yield the pure 3-Trityl-1,3-oxazolidin-5-one.

A generalized workflow for the synthesis of 3-Trityl-1,3-oxazolidin-5-one.

Applications in Peptide Synthesis: A Bulky Guardian for Delicate Chains

The challenges of peptide aggregation and side reactions during solid-phase peptide synthesis (SPPS) are well-documented.[3] The unique structure of 3-Trityl-1,3-oxazolidin-5-one offers a compelling solution to some of these issues.

The incorporation of N-trityl-amino acids in SPPS provides a mild method for the assembly of peptides.[2] The trityl group can be cleaved under very mild acidic conditions, which is advantageous for the synthesis of sensitive peptides. Furthermore, the oxazolidine ring structure, akin to pseudoproline derivatives, can disrupt the interchain hydrogen bonding that leads to peptide aggregation, thereby improving coupling efficiencies and overall yields.[3]

Workflow: Incorporation of 3-Trityl-1,3-oxazolidin-5-one in SPPS

Integration of 3-Trityl-1,3-oxazolidin-5-one into a solid-phase peptide synthesis workflow.

The use of a 3-Trityl-1,3-oxazolidin-5-one unit can be particularly beneficial in the synthesis of peptides containing "difficult" sequences prone to aggregation. The bulky trityl group provides substantial steric hindrance, preventing close packing of peptide chains on the solid support.

Asymmetric Synthesis: A Chiral Auxiliary with a Steric Bias

The application of chiral oxazolidinones as auxiliaries in asymmetric synthesis, pioneered by Evans, represents a cornerstone of modern stereoselective chemistry.[4][5] These auxiliaries control the stereochemical outcome of reactions by directing the approach of reagents to a prochiral center. While typically N-acylated oxazolidinones are employed, the N-trityl group in 3-Trityl-1,3-oxazolidin-5-one can also exert a powerful stereodirecting effect due to its significant steric bulk.

This can be particularly relevant in reactions such as asymmetric alkylations and aldol additions. The trityl group can effectively shield one face of the enolate derived from the oxazolidinone, leading to high diastereoselectivity.

Conceptual Mechanism: Asymmetric Alkylation

Stereocontrol in asymmetric alkylation using a 3-Trityl-1,3-oxazolidin-5-one auxiliary.

The choice of the base and reaction conditions is critical to ensure the formation of the desired enolate geometry and to maximize the diastereoselectivity. The subsequent cleavage of the auxiliary can be achieved under standard conditions to release the chiral product and potentially recover the amino alcohol precursor of the auxiliary.

A Key Intermediate in Drug Discovery and Development

The oxazolidinone ring is a privileged scaffold in medicinal chemistry, most notably as the core of the linezolid class of antibiotics.[6][7] These drugs inhibit bacterial protein synthesis by binding to the bacterial ribosome. The synthesis of such complex molecules often relies on the use of versatile intermediates that allow for the introduction of various substituents.

3-Trityl-1,3-oxazolidin-5-one can serve as a valuable intermediate in the synthesis of novel oxazolidinone-based drug candidates. The trityl group can protect the nitrogen atom during transformations at other positions of the molecule and can be readily removed at a later stage to allow for further functionalization, such as N-arylation, which is a common feature in many bioactive oxazolidinones.[8]

Data Summary: Physicochemical Properties of Related Scaffolds

Scaffold Component	Key Properties	Relevance to 3-Trityl-1,3-oxazolidin-5-one
Trityl Group	Bulky, acid-labile protecting group.	Confers steric shielding and allows for mild deprotection.
Oxazolidinone Ring	Chiral scaffold, rigid conformation.	Provides a stereochemical handle and a defined spatial arrangement of substituents.
5-Oxo Position	Carbonyl group susceptible to nucleophilic attack and enolization.	Allows for functionalization at the α-carbon.

Future Perspectives and Conclusion

3-Trityl-1,3-oxazolidin-5-one is a promising, albeit underexplored, synthetic building block with significant potential in several areas of chemical research and development. Its unique combination of a bulky, acid-labile protecting group and a chiral heterocyclic core makes it a versatile tool for addressing challenges in peptide synthesis, asymmetric catalysis, and the construction of complex molecular architectures for drug discovery.

Further research into the synthesis and reactivity of a broader range of 3-Trityl-1,3-oxazolidin-5-one derivatives, derived from different amino acids, will undoubtedly expand their application portfolio. The development of more efficient and scalable synthetic protocols for these compounds will also be crucial for their wider adoption in both academic and industrial settings.

References

• Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. National Institutes of Health. [Link]

• de la Torre, B.G., Marcos, M.A., Eritja, R., Albericio, F. Solid-phase peptide synthesis using N-trityl-amino acids. ResearchGate. [Link]

• Innate synthesis of 1,3-oxathiolan-5-one derivatives & its antimicrobial potential. Journal of Chemical and Pharmaceutical Research.

• Convenient Synthesis of the Antibiotic Linezolid via an Oxazolidine-2,4-dione Intermediate Derived from the Chiral Building Block Isoserine. ResearchGate. [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. Royal Society of Chemistry. [Link]

• Product Class 11: Peptides. Thieme Chemistry.

• Oxazolidinone synthesis. Organic Chemistry Portal. [Link]

• Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. National Institutes of Health. [Link]

• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazole Compounds. Chemical Methodologies. [Link]

• A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid).

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. SciELO México. [Link]

• Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). MDPI. [Link]

• de la Torre, B.G., Marcos, M.A., Eritja, R., Albericio, F. “Solid-phase peptide synthesis using N -trityl-amino acids.” Digital CSIC. [Link]

• A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. National Institutes of Health. [Link]

• Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. National Institutes of Health. [Link]

• Formation of N-amino oxazolidinone following the amination step. ResearchGate. [Link]

• Current Updates on Oxazolidinone and Its Significance. National Institutes of Health. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. National Institutes of Health. [Link]

• Synthesis, mechanism of action, and structure-activity relationships of 1,3-oxazolidinones as anti-bacterial Agent: A review. ResearchGate. [Link]

• Solid-phase synthesis of 1,3-oxazolidine derivatives. ResearchGate. [Link]

• Synthesis and Characterization of some New Mesoionic 1,3-Thiazolium-5-thiolates via Cyclodehydration and in situ 1,3-Dipolar Cycloaddition/Cycloreversion. National Institutes of Health. [Link]

Sources

• 1. Synthesis and Characterization of some New Mesoionic 1,3-Thiazolium-5-thiolates via Cyclodehydration and in situ 1,3-Dipolar Cycloaddition/Cycloreversion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 7. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxazolidinone synthesis [organic-chemistry.org]

The Oxazolidinone Core: A Comprehensive Technical Guide to its Discovery and Synthesis

Introduction: The Rise of a New Antibacterial Scaffold

In the ongoing battle against antimicrobial resistance, the emergence of the oxazolidinone class of antibiotics marked a pivotal moment in medicinal chemistry. These fully synthetic compounds presented a novel mechanism of action, inhibiting bacterial protein synthesis at the initiation phase by binding to the 50S ribosomal subunit.[1] This unique mode of action provided a critical weapon against multidrug-resistant Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).[2] This guide provides an in-depth exploration of the historical discovery and the evolution of synthetic methodologies for constructing the vital 2-oxazolidinone core, tailored for researchers, scientists, and professionals in drug development.

A Historical Perspective: From Obscurity to Clinical Prominence

The journey of the oxazolidinone ring system spans over a century, from its initial synthesis to its celebrated status as a life-saving therapeutic.

• 1888: The Genesis. The fundamental 2-oxazolidinone heterocyclic ring was first reported by German chemist Siegmund Gabriel.[3] While investigating the reactions of bromoethylamine hydrobromide, he isolated the compound but did not extensively study its properties.[3]

• The Mid-20th Century: Early Biological Activity. The first inkling of the therapeutic potential of this scaffold came with the discovery of cycloserine in 1956, a naturally derived 3-oxazolidinone isomer used as a second-line treatment for tuberculosis.[2][4] In the 1940s, the synthetic nitrofuran-oxazolidinone, furazolidone, was also identified as an antimicrobial agent.[2]

• The 1980s: A Paradigm Shift. The modern era of oxazolidinone antibiotics was ushered in by the discovery of N-aryl-oxazolidinones by DuPont researchers in the late 1980s.[2] Compounds like DuP-721 demonstrated potent antibacterial activity, reigniting interest in this chemical class.

• 2000: The Landmark Approval of Linezolid. Intensive medicinal chemistry efforts by Pharmacia & Upjohn (now part of Pfizer) culminated in the discovery and subsequent FDA approval of linezolid (Zyvox) in 2000.[2][5] This was the first member of this new class of antibiotics to reach the market, offering a crucial new treatment option for severe Gram-positive infections.[2][5] The success of linezolid spurred further research, leading to the development of second-generation oxazolidinones like tedizolid.

Core Synthetic Strategies for the Oxazolidinone Ring

The construction of the 2-oxazolidinone ring is a cornerstone of medicinal chemistry programs targeting this class of drugs. Several robust synthetic strategies have been developed, each with its own advantages and considerations.

Cyclization of β-Amino Alcohols

This is one of the most classical and widely employed methods for synthesizing the oxazolidinone core. It involves the reaction of a 1,2-amino alcohol with a carbonylating agent.

Mechanism and Causality: The underlying principle of this method is the sequential or concerted reaction of the amino and hydroxyl groups of the β-amino alcohol with a suitable electrophilic C1 source. The choice of the carbonylating agent is critical and influences the reaction conditions and outcomes.

• Phosgene and its Derivatives: Highly reactive but toxic, phosgene and its analogues (e.g., triphosgene) readily react with β-amino alcohols to form the cyclic carbamate. The high reactivity often translates to high yields but necessitates stringent safety precautions.

• Dialkyl Carbonates and Urea: Diethyl carbonate and dimethyl carbonate are safer and more environmentally benign alternatives.[6][7] These reactions typically require higher temperatures and often the use of a base or a catalyst to facilitate the cyclization and removal of the alcohol byproduct.[8] Urea can also be used as a carbonyl source, often under microwave irradiation to drive the reaction.[9]

Experimental Protocol: Synthesis of (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone from (1S,2R)-Norephedrine and Diethyl Carbonate

This protocol details the synthesis of a common chiral auxiliary, demonstrating the utility of the β-amino alcohol cyclization method.

• Apparatus Setup: A round-bottom flask is equipped with a distillation apparatus to remove the ethanol byproduct, driving the reaction equilibrium towards the product.

• Reaction Mixture: To the flask, add (1S,2R)-norephedrine (1.0 eq.), diethyl carbonate (2.3 eq.), and potassium carbonate (2.1 eq.).[8]

• Heating: Heat the reaction mixture to 160°C using an oil bath.[8]

• Distillation: Ethanol will begin to distill at approximately 80°C. Continue heating for about 5 hours, or until the distillation ceases and the head temperature drops.[8]

• Workup: Cool the mixture to room temperature. Dilute with dichloromethane and wash with water twice. Dry the organic layer over magnesium sulfate.[8]

• Purification: Concentrate the solution under reduced pressure to obtain a solid. Recrystallize from a hexane-ethyl acetate mixture to yield the pure oxazolidinone.[8]

Diagram: General Synthesis of Oxazolidinones from β-Amino Alcohols

Caption: Cyclization of β-amino alcohols with a carbonyl source.

[3+2] Cycloaddition of Epoxides and Isocyanates

This method provides a convergent and often highly regioselective route to 4,5-disubstituted oxazolidinones. The reaction involves the formal cycloaddition of an epoxide (a C2 synthon) with an isocyanate (a C-N-C synthon).

Mechanism and Causality: The reaction is typically catalyzed by Lewis acids or other activating agents. The mechanism involves the activation and opening of the epoxide ring, followed by nucleophilic attack by the isocyanate and subsequent intramolecular cyclization. The regioselectivity of the epoxide opening is a critical factor, with the nucleophile (isocyanate) generally attacking the less sterically hindered carbon of the epoxide.

A study using chlorosulfonyl isocyanate (CSI) with epoxides suggests an asynchronous concerted mechanism where the epoxide ring opens as the isocyanate nitrogen attacks one of the epoxide carbons.[2]

Key Catalysts and Reagents:

• Tetraarylphosphonium Salts (TAPS): These have been shown to be effective bifunctional catalysts, accelerating the epoxide ring opening with high regioselectivity.[3]

• Chlorosulfonyl Isocyanate (CSI): A highly reactive isocyanate that can react with epoxides under mild conditions to afford oxazolidinones.[2]

Experimental Protocol: One-pot Synthesis of Oxazolidinones from Epoxides and Chlorosulfonyl Isocyanate

• Initial Setup: Dissolve the epoxide (1.0 eq.) in dichloromethane in a reaction vessel.[10]

• Cooling: Cool the reaction mixture to 0°C.[10]

• Addition of CSI: Add chlorosulfonyl isocyanate (1.1 eq.) to the cooled solution.[10]

• Reaction: Stir the resulting solution at room temperature for 1 hour.[10]

• Quenching: Add water to the reaction mixture and stir for an additional 30 minutes.[10]

• Extraction and Purification: Extract the mixture with dichloromethane. The combined organic layers are dried and concentrated to yield the product, which can be further purified by chromatography.[10]

Diagram: [3+2] Cycloaddition of an Epoxide and an Isocyanate

Caption: Workflow for diastereoselective aldol reaction.

Synthesis of Key Oxazolidinone Antibiotics

The principles outlined above are applied in the industrial synthesis of clinically important oxazolidinones.

Linezolid Synthesis

A common and practical asymmetric synthesis of linezolid involves the reaction of an N-lithiated aryl carbamate with (R)-glycidyl butyrate. [1]This key step efficiently sets the desired stereocenter at the C5 position of the oxazolidinone ring. [1]The resulting (R)-5-(hydroxymethyl)-2-oxazolidinone intermediate is then further functionalized to introduce the acetamidomethyl side chain. [1]Industrial syntheses often focus on avoiding hazardous reagents like n-butyllithium at cryogenic temperatures and cumbersome purification methods like column chromatography. [10][11]

Tedizolid Synthesis

The synthesis of the second-generation oxazolidinone, tedizolid, often involves a Suzuki coupling reaction as a key step to introduce the pyridine-tetrazole side chain. [12]For example, (5R)-3-(4-bromo-3-fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone can be coupled with a suitable boronic acid or ester derivative of the heterocyclic side chain. [12]The final step is typically the phosphorylation of the primary alcohol to yield tedizolid phosphate, the prodrug form. [12]

Comparative Summary of Synthetic Methods

Method	Starting Materials	Key Reagents/Conditions	Advantages	Disadvantages
Cyclization of β-Amino Alcohols	β-Amino Alcohols	Phosgene, Dialkyl Carbonates, Urea; Heat, Base/Catalyst	Readily available starting materials, straightforward	Use of toxic reagents (phosgene), harsh conditions (high heat)
[3+2] Cycloaddition	Epoxides, Isocyanates	Lewis acids, TAPS, CSI	Convergent, often high regioselectivity	Can require specialized catalysts, isocyanates can be moisture sensitive
Asymmetric Synthesis	N-Acyl Evans Auxiliaries	Lewis acids (e.g., Bu₂BOTf), hindered bases	High diastereoselectivity, predictable stereochemical outcome	Stoichiometric use of expensive auxiliary, multiple steps (attachment/cleavage)

Conclusion and Future Outlook

The synthesis of the oxazolidinone core has evolved significantly from its initial discovery. The development of robust, scalable, and stereoselective methods has been crucial to the clinical success of this antibiotic class. Early methods relying on harsh reagents have given way to more sophisticated catalytic and asymmetric approaches. As the threat of antibiotic resistance continues to grow, the demand for new oxazolidinone derivatives will persist. Future synthetic innovations will likely focus on even more efficient and sustainable catalytic methods, including biocatalysis and flow chemistry, to accelerate the discovery and development of the next generation of oxazolidinone antibiotics.

References

• Bratulescu, G. (2007). Synthesis of oxazolidin-2-ones derivatives was carried out starting from urea and ethanolamine reagents using microwave irradiation in a chemical paste medium in which a catalytic amount of nitromethane absorbs the microwaves and generates hot spots. Synthesis, 3111-3112. Available at: [Link]

• de Souza, M. V. N., et al. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 14(3), 392-415. Available at: [Link]

• Durmaz, M., et al. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry, 16, 1845-1856. Available at: [Link]

• Evans, D. A., et al. (1981). Stereoselective aldol condensations. 3. A new class of chiral enolate synthons. Journal of the American Chemical Society, 103(8), 2127–2129. Available at: [Link]

• Gabriel, S. (1888). Ueber einige Abkömmlinge des Aethylenamins. Berichte der deutschen chemischen Gesellschaft, 21(1), 1049-1057. Available at: [Link]

• Madhusudhan, G., et al. (2011). A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 3(4), 219-226. Available at: [Link]

• Barbachyn, M. R., et al. (1996). Synthesis and Antibacterial Activity of U-100592 and U-100766, Two Oxazolidinone Antibacterial Agents for the Potential Treatment of Multidrug-Resistant Gram-Positive Bacterial Infections. Journal of Medicinal Chemistry, 39(3), 680-685. Available at: [Link]

• Patel, H. N., et al. (2019). Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. Frontiers in Chemistry, 7, 69. Available at: [Link]

• Research Starters. (n.d.). Oxazolidinone antibiotics. EBSCO.

• Russell, M. G., & Jamison, T. F. (2019). Seven‐Step Continuous Flow Synthesis of Linezolid Without Intermediate Purification. Angewandte Chemie International Edition, 58(26), 8730-8734. Available at: [Link]

• Shin, H., & Lee, J. Y. (2018). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 23(10), 2639. Available at: [Link]

• Toda, Y., et al. (2017). Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides. Organic Letters, 19(21), 5786-5789. Available at: [Link]

• WO2011077310A1 - Process for the preparation of linezolid. Google Patents.

• Organic Syntheses. (s.d.). (s)-4-(phenylmethyl)-2-oxazolidinone. Available at: [Link]

• EP2516408A1 - Process for the preparation of linezolid. Google Patents.
• US20170217911A1 - Process For Preparation Of Linezolid. Google Patents.

• Williams College. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis. Available at: [Link]

• Kumagai, T., et al. (2001). Establishment of an In Vitro d-Cycloserine-Synthesizing System by Using O-Ureido-l-Serine Synthase and d-Cycloserine Synthetase Found in the Biosynthetic Pathway. Antimicrobial Agents and Chemotherapy, 45(10), 2799-2804. Available at: [Link]

• CN105198825A - Preparation method of D-cycloserine. Google Patents.

• Wikipedia. (n.d.). Cycloserine. Available at: [Link]

• CN105085570B - A kind of Tedizolid Phosphate compound and preparation method thereof. Google Patents.
• CN104327119A - Preparation method of tedizolid phosphate. Google Patents.

• Preparation method of high-purity tedizolid phosphate. Patsnap. Available at: [Link]

• Fujisaki, F., Oishi, M., & Sumoto, K. (2007). Preferential intramolecular ring closure of aminoalcohols with diethyl carbonate to oxazolidinones. Chemical & Pharmaceutical Bulletin, 55(5), 829-831. Available at: [Link]

• ResearchGate. (n.d.). A Method for the Synthesis of 2-Oxazolidinones and 2-Imidazolidinones from Five-Membered Cyclic Carbonates and β-Aminoalcohols or 1,2-Diamines. Available at: [Link]

• Wang, H., et al. (2012). Simple and efficient synthetic routes to D-cycloserine. ResearchGate. Available at: [Link]

• PrepChem. (n.d.). Synthesis of (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone. Available at: [Link]

• YouTube. (2024, March 26). Evans Auxiliaries and a Friend for Aldol Reactions. Available at: [Link]

• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis. Available at: [Link]

• Reddy, P. K., et al. (n.d.). A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). Available at: [Link]

• Basoglu, S., et al. (2012). Synthesis of linezolid-like molecules and evaluation of their antimicrobial activities. TÜBİTAK Academic Journals, 36(1), 35-48. Available at: [Link]

• Slideshare. (n.d.). Synthesis of Oxazolidinones. Available at: [Link]

• Li, J., et al. (2015). A New Synthetic Route Toward Tedizolid Phosphate. Applied Chemistry, 32(11). Available at: [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Cycloserine? Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Preferential intramolecular ring closure of aminoalcohols with diethyl carbonate to oxazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. prepchem.com [prepchem.com]
• 9. Oxazolidinone synthesis [organic-chemistry.org]
• 10. WO2011077310A1 - Process for the preparation of linezolid - Google Patents [patents.google.com]
• 11. EP2516408A1 - Process for the preparation of linezolid - Google Patents [patents.google.com]
• 12. A New Synthetic Route Toward Tedizolid Phosphate [yyhx.ciac.jl.cn]

An In-depth Technical Guide to the Function of the Trityl Group in Stereoselective Reactions

Abstract

The triphenylmethyl (trityl) group, while widely recognized as a robust protecting group for hydroxyl, amine, and thiol functionalities, possesses a more nuanced and powerful role in the orchestration of stereoselective chemical reactions. Its significant steric bulk and unique electronic properties are not merely passive shields but active directors of stereochemical outcomes. This technical guide delves into the core functions of the trityl group beyond simple protection, exploring its mechanistic influence as a steric directing group, its capacity for chirality transmission, and its application as a chiral auxiliary and in asymmetric catalysis. We will dissect the causality behind its effectiveness, provide field-proven experimental protocols, and present quantitative data to offer researchers, scientists, and drug development professionals a comprehensive understanding of how to leverage the trityl group for precise stereocontrol in complex molecular synthesis.

The Foundational Principle: Steric Hindrance as a Directing Tool

The most fundamental characteristic of the trityl group is its immense steric volume. Comprising three phenyl rings attached to a quaternary carbon, it creates a large, umbrella-like shield around its point of attachment.[1] This steric hindrance is the primary mechanism by which it directs the stereochemical course of a reaction.

In molecules with multiple reactive sites or prochiral centers, the trityl group effectively blocks one face of the molecule to incoming reagents. This forces the reagent to approach from the less sterically encumbered face, resulting in a high degree of diastereoselectivity. This principle is most classically demonstrated in carbohydrate chemistry, where the trityl group exhibits remarkable regioselectivity for the sterically accessible primary hydroxyl group over more hindered secondary hydroxyls.[2][3][4]

Causality in Action: The selective protection of the C-6 primary alcohol on a hexopyranoside is not a matter of chance, but a direct consequence of the kinetic barrier imposed by the trityl group's size. The transition state for the reaction at a secondary alcohol is significantly destabilized by steric clashes, making the reaction at the primary position overwhelmingly favorable.[2] This predictable selectivity is a cornerstone of carbohydrate synthesis, enabling complex, multi-step transformations.[3]

Caption: Steric Shielding by the Trityl Group.

Advanced Stereocontrol: Chirality Transmission and Helical Induction

While the trityl group is achiral, its interaction with a chiral molecule can induce a chiral conformation within the trityl moiety itself. The three phenyl rings are not static; they exist in a propeller-like arrangement. When attached to a stereogenic center, the steric and electronic interactions with the substrate can cause the trityl group to adopt a preferred helical conformation, described as having plus (P) or minus (M) helicity.[1]

This phenomenon, known as "chirality transmission," means the trityl group is no longer a passive steric blocker but an active chiral entity.[1] This induced helicity creates a chiral pocket around the reaction center, further refining the stereochemical environment and influencing the facial selectivity of subsequent transformations. This effect is particularly significant when an additional stereogenic center is in close proximity to the trityl-bearing center.[1][5]

The Trityl Scaffold in Asymmetric Synthesis

The trityl framework has been ingeniously adapted to create powerful tools for asymmetric synthesis, moving beyond its role as a simple protecting or directing group.

Trityl-Derived Chiral Auxiliaries

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a substrate to direct a stereoselective reaction, after which it is removed.[6][7] While the standard trityl group is achiral, derivatives have been developed to serve this purpose. A notable example is trans-2-tritylcyclohexanol (TTC).[7] In this auxiliary, the bulky trityl group works in concert with the chiral cyclohexanol backbone to establish a highly ordered and predictable conformational bias, leading to excellent stereocontrol in reactions such as permanganate-mediated oxidative cyclizations.[7]

Caption: General Workflow for a Trityl-Derived Chiral Auxiliary.

Chiral Trityl Cations in Asymmetric Catalysis

The stability of the trityl cation (tritylium ion) allows it to function as an effective Lewis acid catalyst in various reactions.[1] This concept has been extended to asymmetric catalysis by designing chiral trityl-based catalysts. A groundbreaking strategy involves the use of a chiral trityl phosphate as a latent carbocation precursor.[8][9][10]

In this system, the chiral trityl phosphate is inactive until stimulated by an acid, H-bonding, or a polar substrate.[8][10] This stimulus triggers ionic dissociation, forming a catalytically active chiral ion pair. This ion pair then activates the substrate and creates a well-defined chiral environment, inducing high enantioselectivity in transformations like Mukaiyama aldol reactions, Hosomi-Sakurai allylations, and Diels-Alder reactions.[9]

Caption: Asymmetric Catalysis via a Chiral Trityl Phosphate Precursor.

Field-Proven Applications & Protocols

The utility of the trityl group is most pronounced in the synthesis of complex biomolecules where precise stereocontrol is paramount.

Application in Carbohydrate Chemistry

As previously mentioned, the trityl group is indispensable for the selective protection of primary hydroxyls on sugars, enabling subsequent modifications at the secondary positions.[3][11]

Table 1: Regioselectivity of Tritylation on Methyl α-D-glucopyranoside

Reagent	Position Protected	Yield	Reference
Trityl Chloride, Pyridine	C-6 (Primary)	>90%	[2]
TBDMSCI, Imidazole	C-6 (Primary)	~85%	Generic Silyl Protection
Benzoyl Chloride, Pyridine (1 eq)	Mixture (C-6 favored)	Variable	Generic Acylation

Experimental Protocol: Selective 6-O-Tritylation of Methyl α-D-glucopyranoside

• System Preparation: Ensure all glassware is oven-dried and the reaction is assembled under an inert atmosphere (e.g., Nitrogen or Argon).

• Dissolution: Dissolve methyl α-D-glucopyranoside (1.0 eq) in anhydrous pyridine at room temperature in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Add trityl chloride (Tr-Cl, 1.1 eq) portion-wise to the stirred solution. A slight excess ensures complete reaction of the primary alcohol.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC), typically using a mobile phase of ethyl acetate/hexane. The tritylated product will have a higher Rf value than the starting tetraol.

• Workup: Once the reaction is complete (typically 12-24 hours), cool the mixture in an ice bath and quench by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and dilute with dichloromethane (DCM). Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by silica gel column chromatography to yield the pure 6-O-trityl-methyl-α-D-glucopyranoside.

Application in Amino Acid & Peptide Chemistry

The trityl group is widely used to protect the thiol side chain of cysteine (Cys) as an S-trityl ether.[12] This protection is robust enough to withstand peptide synthesis conditions but can be removed with acids like trifluoroacetic acid (TFA).[13] It is also used for the protection of amine groups.[14]

Experimental Protocol: S-Tritylation of N-Fmoc-Cysteine

• System Preparation: As above, use dry glassware under an inert atmosphere.

• Dissolution: Dissolve N-Fmoc-cysteine (1.0 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Add trityl alcohol (Tr-OH, 1.5 eq) to the solution. Cool the mixture to 0°C in an ice bath.

• Acid Catalyst: Slowly add trifluoroacetic acid (TFA, 2.0 eq) dropwise. The TFA protonates the trityl alcohol, facilitating the formation of the stable trityl cation, which is the active electrophile.[2]

• Reaction: Allow the reaction to warm to room temperature and stir until TLC indicates completion.

• Workup & Purification: Quench the reaction with saturated NaHCO₃ solution. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate. Purify the resulting N-Fmoc-S-trityl-cysteine by column chromatography or recrystallization.[12]

Conclusion

The trityl group is a powerful and versatile tool in stereoselective synthesis. Its function extends far beyond that of a simple protecting group. By understanding and exploiting its profound steric influence, its ability to transmit chirality, and its application in advanced auxiliary and catalytic systems, chemists can achieve remarkable levels of stereocontrol. The causality is clear: the predictable and tunable steric and electronic properties of the trityl scaffold provide a reliable method for directing the three-dimensional architecture of complex molecules, an essential capability in modern drug discovery and materials science.

References

• Rzaczynska, Z., & Rys, B. (2020). Trityl-Containing Alcohols—An Efficient Chirality Transmission Process from Inductor to the Stereodynamic Propeller and their Solid-State Structural Diversity. PubMed Central. [Link]

• Demirtas, I., et al. (2022). Synthesis and reactivity of novel trityl-type protecting groups. ACG Publications. [Link]

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total Synthesis. [Link]

• Slideshare. (n.d.). Chiral auxiliary! Slideshare. [Link]

• Organic Chemistry Portal. (n.d.). Tritylamines. Organic Chemistry Portal. [Link]

• Common Organic Chemistry. (n.d.). Trityl Protection. Common Organic Chemistry. [Link]

• Barlos, K. (1999). Application of the Trityl Group in Peptide Chemistry. Radboud University Repository. [Link]

• Takahashi, D., et al. (2018). Selective Deprotection of Trityl Group on Carbohydrate by Microflow Reaction Inhibiting Migration of Acetyl Group. ResearchGate. [Link]

• Lee, Y., et al. (2004). Efficient asymmetric synthesis of (S)- and (R)-N-Fmoc-S-trityl-alpha-methylcysteine using camphorsultam as a chiral auxiliary. PubMed. [Link]

• Lv, J., et al. (2015). Asymmetric Latent Carbocation Catalysis with Chiral Trityl Phosphate. Journal of the American Chemical Society. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Wikipedia. [Link]

• Walba, D. M., et al. (2003). Stereocontrol of the Intramolecular Diels-Alder Reaction by Internal Hydrogen Bonding. The Journal of Organic Chemistry. [Link]

• Lv, J., et al. (2015). Asymmetric Latent Carbocation Catalysis with Chiral Trityl Phosphate. ACS Publications. [Link]

• Seeberger, P. H. (Ed.). (2021). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Lv, J., et al. (2015). Asymmetric Latent Carbocation Catalysis with Chiral Trityl Phosphate. ResearchGate. [Link]

• Rzaczynska, Z., & Rys, B. (2020). (PDF) Trityl-Containing Alcohols—An Efficient Chirality Transmission Process from Inductor to the Stereodynamic Propeller and their Solid-State Structural Diversity. ResearchGate. [Link]

Sources

• 1. Trityl-Containing Alcohols—An Efficient Chirality Transmission Process from Inductor to the Stereodynamic Propeller and their Solid-State Structural Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. total-synthesis.com [total-synthesis.com]
• 3. benchchem.com [benchchem.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. researchgate.net [researchgate.net]
• 6. Chiral auxiliary! | PPTX [slideshare.net]
• 7. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric Latent Carbocation Catalysis with Chiral Trityl Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Efficient asymmetric synthesis of (S)- and (R)-N-Fmoc-S-trityl-alpha-methylcysteine using camphorsultam as a chiral auxiliary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 14. Tritylamines [organic-chemistry.org]

Protocols & Analytical Methods

Application Note & Protocols: Strategic Use of 3-Trityl-1,3-oxazolidin-5-one in Advanced Peptide Synthesis

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the strategic application of 3-Trityl-1,3-oxazolidin-5-one in modern peptide synthesis. We will delve into the underlying chemical principles, explain the causality behind experimental choices, and offer field-proven insights to ensure robust and reproducible outcomes.

Introduction: Navigating the Landscape of Peptide Synthesis

The synthesis of complex and sensitive peptides, such as those containing phospho- or glycosylations, demands a sophisticated approach to protecting group strategy. While the Fmoc/tBu methodology is the workhorse of modern solid-phase peptide synthesis (SPPS), its reliance on basic conditions for Nα-deprotection can be detrimental to certain modifications. This has driven the exploration of orthogonal protecting groups that can be removed under exceptionally mild conditions.

The trityl (Trt) group, a bulky and highly acid-labile moiety, offers a compelling alternative for Nα-protection. Its removal under very dilute acidic conditions preserves the integrity of acid-sensitive side-chain protectors (like tBu) and base-sensitive linkages, making it ideal for the assembly of delicate biomolecules.[1] 3-Trityl-1,3-oxazolidin-5-one emerges as a specialized and versatile building block within this chemical space, serving as a stable N-Trityl protected glycine precursor, particularly useful for the synthesis of N-alkylated amino acids.

Part 1: The Trityl Group - A Pillar of Mild Protection Strategy

The strategic advantage of the trityl group lies in its exquisite sensitivity to acid. This allows for a highly orthogonal protection scheme when paired with side-chain protecting groups that are labile to stronger acids (like Boc) or bases (like Fmoc).

Mechanism of Nα-Deprotection: The cleavage of the N-Trt bond is an acid-catalyzed process that proceeds via the formation of the highly stable trityl cation. This stability is the reason why deprotection can be achieved with very low concentrations of acid, such as 1-5% trifluoroacetic acid (TFA) in dichloromethane (DCM).[2] This contrasts sharply with the harsher conditions required for Boc-group removal (typically >50% TFA).

Caption: Acid-catalyzed deprotection of the Nα-Trityl group.

This mild deprotection protocol is the cornerstone of the Trityl-based strategy, enabling the synthesis of peptides that would otherwise be compromised by standard Boc or Fmoc chemistries.

Part 2: Understanding 3-Trityl-1,3-oxazolidin-5-one

3-Trityl-1,3-oxazolidin-5-one is, fundamentally, an N-Trityl protected glycine residue where the α-carbon, carbonyl carbon, and nitrogen are constrained within a five-membered ring. This cyclic structure imparts unique reactivity, making it an excellent precursor for generating N-alkylated amino acids, which are crucial components in developing peptides with improved stability and cell permeability.

Property	Value	Source
Chemical Name	3-(triphenylmethyl)-1,3-oxazolidin-5-one	[3]
CAS Number	115011-73-9	[4][5]
Molecular Formula	C₂₂H₁₉NO₂	[4][5]
Molecular Weight	329.39 g/mol	[3][4]
Appearance	White to off-white powder	N/A
Melting Point	153-155 °C	[3]

Core Application: A Gateway to N-Alkylated Amino Acids The primary utility of the oxazolidin-5-one scaffold is in the synthesis of N-methyl amino acids.[6][7] The ring can be opened via reductive cleavage, which formally adds a methyl group to the nitrogen atom. Using 3-Trityl-1,3-oxazolidin-5-one allows for the synthesis of N-Trityl-N-methyl-glycine, a building block that can be directly incorporated into a peptide sequence using standard coupling protocols.

Caption: Reductive cleavage to produce an N-methyl amino acid.

Part 3: Detailed Experimental Protocols

Scientific Integrity Note: These protocols are designed to be self-validating. Each major step includes recommendations for checkpoints, such as TLC or test cleavages, to confirm the reaction's success before proceeding. Always use high-quality, amine-free solvents, particularly DMF, for all steps in peptide synthesis.[2]

Protocol 1: Synthesis of Nα-Trityl Amino Acids (General Procedure)

This protocol describes the foundational step of introducing the Trityl protecting group onto an amino acid, a prerequisite for Trityl-based SPPS.

Rationale: The reaction proceeds by nucleophilic attack of the amino group on trityl chloride. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is used to scavenge the HCl byproduct. The initial protection is often performed on the amino acid methyl ester for better solubility and handling, followed by saponification.[1]

Materials:

• Amino acid methyl ester hydrochloride (1.0 eq)

• Trityl chloride (Trt-Cl) (1.0 eq)

• Triethylamine (TEA) (2.0 eq)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water (H₂O)

Procedure:

• Dissolve the amino acid methyl ester hydrochloride (e.g., 5 mmol) in DMF (20 mL).

• Cool the solution in an ice bath.

• Add TEA (2.0 eq, 10 mmol, 1.4 mL) dropwise and stir for 5 minutes.

• In a separate flask, dissolve Trityl chloride (1.0 eq, 5 mmol, 1.39 g) in DCM (7 mL).

• Add the Trityl chloride solution to the amino acid solution and stir vigorously. Allow the reaction to warm to room temperature and continue stirring for 2.5 hours.

• Monitor reaction completion by TLC (e.g., Hexane:EtOAc 7:3).

• Filter off the precipitated triethylammonium chloride salt.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with water (2 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-Trityl-amino acid methyl ester, which can often be used without further purification.

• For the free acid, the ester is then saponified using NaOH in a dioxane/water mixture.

Protocol 2: Nα-Trityl Deprotection in SPPS

Rationale: This step leverages the high acid lability of the Trityl group for its selective removal without disturbing other protecting groups. The choice of acid concentration is critical to ensure complete deprotection while minimizing any potential side reactions.

Materials:

• Peptide-resin with N-terminal Trityl group

• Deprotection solution: 1-5% TFA in DCM (v/v)

• DCM for washing

• DMF for washing

• 10% DIPEA in DMF (for neutralization)

Procedure:

• Swell the Trityl-protected peptide-resin in a reaction vessel with DCM.

• Drain the solvent.

• Add the deprotection solution (1-5% TFA in DCM) to the resin and agitate for 20-30 minutes. The solution will often turn yellow/orange due to the formation of the trityl cation.

• Drain the deprotection solution.

• Repeat the deprotection step one more time to ensure completeness.

• Wash the resin thoroughly with DCM (5x) to remove all traces of acid and the cleaved trityl cation.

• Wash the resin with DMF (3x).

• Neutralize the resin by washing with 10% DIPEA in DMF (2x, 5 min each).

• Wash the resin again with DMF (5x) to prepare for the next coupling step.

• Validation: Perform a colorimetric test (e.g., Kaiser or TNBS test) on a small sample of resin beads to confirm the presence of a free primary amine.

Protocol 3: Final Cleavage and Global Deprotection

Rationale: After chain assembly, the peptide is cleaved from the solid support, and all side-chain protecting groups are removed simultaneously. A high concentration of TFA is used for this purpose. Scavengers are essential to trap reactive species, such as the trityl cation and other carbocations generated from side-chain protectors, preventing them from modifying sensitive residues like Tryptophan or Methionine.[2][8]

Materials:

• Fully assembled peptide-resin

• Cleavage Cocktail: e.g., 95% TFA, 2.5% Triisopropylsilane (TIPS), 2.5% Water. (Note: The cocktail composition may vary based on the peptide sequence).

• Cold diethyl ether (Et₂O)

Procedure:

• Wash the final peptide-resin with DCM (3x) and dry it under a stream of nitrogen.

• Add the cleavage cocktail to the resin in a reaction vessel (approx. 10 mL per gram of resin).

• Agitate the mixture at room temperature for 2-3 hours.[1]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh cleavage cocktail and then with neat TFA or DCM. Combine the filtrates.

• Concentrate the combined filtrate under a gentle stream of nitrogen to reduce the volume.

• Precipitate the crude peptide by adding the concentrated solution dropwise into a centrifuge tube containing cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice to remove scavengers and dissolved protecting group fragments.

• Dry the resulting peptide pellet under vacuum.

• Validation: Analyze the crude peptide by HPLC and Mass Spectrometry to confirm the correct mass and assess purity before purification.[2]

Part 4: Field-Proven Insights and Troubleshooting

• Steric Hindrance: The bulkiness of the Trityl group can sometimes slow down coupling reactions. For sterically hindered couplings (e.g., Val, Ile), it is advisable to use potent activation agents like HATU/DIPEA and extend the reaction time or perform a double coupling.[1]

• Orthogonality is Key: The true power of the Trityl strategy is realized when it is used orthogonally with base-labile (e.g., Fmoc for side-chain deprotection) or photo-labile groups, allowing for complex, branched, or cyclized peptide synthesis.

• Monitoring Deprotection: The release of the trityl cation during deprotection imparts a distinct yellow-orange color to the solution, providing a useful visual confirmation that the reaction is proceeding.

• Incomplete Cleavage: If final cleavage is incomplete, ensure the resin was sufficiently dry before adding the cleavage cocktail and that the agitation time was adequate. For very long or complex peptides, extending the cleavage time to 4 hours may be necessary.

Conclusion

3-Trityl-1,3-oxazolidin-5-one and the broader Nα-Trityl protection strategy represent a powerful, albeit specialized, toolset for the synthesis of advanced and sensitive peptides. The exceptionally mild deprotection conditions offer a significant advantage over traditional methods, preserving the integrity of fragile functional groups. By understanding the underlying chemical principles and adhering to robust, validated protocols, researchers can effectively leverage this chemistry to access novel peptide structures for therapeutic and research applications.

References

• de la Torre, B.G., Marcos, M.A., Eritja, R., & Albericio, F. (n.d.). Solid-phase peptide synthesis using N-trityl-amino acids. Lett - Digital CSIC. Retrieved from [Link]

• Albericio, F., de la Torre, B. G., Eritja, R., & Marcos, M. A. (1997). Solid-phase peptide synthesis using Nα-trityl-amino acids. ResearchGate. Retrieved from [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Polo, L. M., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. Molecules, 29(8), 1735. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. Retrieved from [Link]

• Aurelio, L., et al. (2009). Effective Methods for the Synthesis of N-Methyl β-Amino Acids from All Twenty Common α-Amino Acids Using 1,3-Oxazolidin-5-ones and 1,3-Oxazinan-6-ones. ResearchGate. Retrieved from [Link]

• Freidinger, R. M., et al. (1985). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 50(20), 3869–3873. Retrieved from [Link]

• Barlos, K., & Gatos, D. (1999). Application of the Trityl Group in Peptide Chemistry. In Peptides 1998 (pp. 83-88). Springer, Dordrecht. Retrieved from [Link]

• Swaney, S. M., et al. (1998). The oxazolidinone linezolid inhibits initiation of protein synthesis in bacteria. Antimicrobial Agents and Chemotherapy, 42(12), 3251–3255. Retrieved from [Link]

• Kaniraj, P. (2020). I have to prepare a mono deprotection over the bis S-trityl group, How can I do it more selective way? ResearchGate. Retrieved from [Link]

• Gurel, O., & Blanpain, L. (2003). Oxazolidinones Mechanism of Action: Inhibition of the First Peptide Bond Formation. Journal of Biological Chemistry, 278(42), 40619–40622. Retrieved from [Link]

• Polo, L. M., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. MDPI. Retrieved from [Link]

• Aurelio, L., et al. (2008). Studies of 2-Substituted 1,3-Oxazolidin-5-ones and 1,3-Oxazinan-6-ones as Precursors for the Synthesis of N-Alkyl-β-Amino Acids. ResearchGate. Retrieved from [Link]

• de la Poza, M., et al. (2021). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 12(10), 1629–1651. Retrieved from [Link]

• Sharma, S., et al. (2023). Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Oxazolidinone. PubChem. Retrieved from [Link]

• Chemical Synthesis. (n.d.). 3-trityl-1,3-oxazolidin-5-one. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. 3-Trityl-5-oxazolidinone | 115011-73-9 [amp.chemicalbook.com]
• 4. 3-Trityl-5-oxazolidinone | CAS: 115011-73-9 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 5. 3-trityl-1,3-oxazolidin-5-one | 115011-73-9 [chemnet.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]

Application Notes and Protocols: Selective Deprotection of the Trityl Group from an Oxazolidinone Ring

Introduction: Navigating the Selective Deprotection of N-Trityl Oxazolidinones

In the landscape of modern organic synthesis, particularly in the realms of asymmetric synthesis and drug development, chiral oxazolidinones, such as Evans auxiliaries, have established themselves as indispensable tools for stereocontrolled transformations. The nitrogen atom of the oxazolidinone ring is often protected to modulate its reactivity or to introduce specific functionalities. The trityl (triphenylmethyl, Tr) group, with its significant steric bulk, is a common choice for the protection of this nitrogen atom. However, the subsequent removal of the trityl group presents a unique chemical challenge: the need for conditions potent enough to cleave the robust N-Tr bond while being sufficiently mild to preserve the integrity of the often acid-sensitive oxazolidinone ring.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of the principles and protocols for the selective deprotection of the trityl group from an oxazolidinone ring. We will delve into the mechanistic underpinnings of various deprotection strategies, offer field-proven, step-by-step protocols, and provide guidance on reaction monitoring and product purification.

The Underlying Chemistry: A Balancing Act of Lability

The cornerstone of trityl group deprotection is its lability under acidic conditions. The reaction proceeds via an SN1 mechanism, where protonation of the nitrogen atom facilitates the departure of the highly stabilized trityl cation.[1] This carbocation is stabilized by the delocalization of the positive charge across the three phenyl rings.

However, this reliance on acidic conditions introduces a significant challenge when dealing with N-trityl oxazolidinones. The oxazolidinone ring itself, particularly the carbamate functionality, is susceptible to acid-catalyzed hydrolysis, which can lead to undesired ring-opening and decomposition of the chiral auxiliary. Therefore, the key to a successful deprotection lies in identifying a "sweet spot" of reactivity – conditions that favor the cleavage of the N-Tr bond over the degradation of the oxazolidinone ring.

This guide will explore three primary strategies to achieve this selectivity:

• Mild Acidic Deprotection: Employing weaker Brønsted acids or dilute solutions of strong acids to fine-tune the acidity.

• Lewis Acid-Mediated Deprotection: Utilizing Lewis acids to coordinate with the oxazolidinone nitrogen and facilitate trityl group removal under non-protic conditions.

• Reductive Deprotection: A non-acidic approach that circumvents the issue of ring stability altogether.

Mechanistic Overview: Pathways to Deprotection

To make informed experimental choices, it is crucial to understand the mechanisms at play.

Caption: Mechanisms of Acid-Catalyzed and Lewis Acid-Mediated Trityl Deprotection.

Experimental Protocols

The following protocols are designed to be self-validating systems, with built-in checkpoints for monitoring reaction progress and ensuring the integrity of the final product.

Protocol 1: Mild Acidic Deprotection with Trifluoroacetic Acid (TFA)

This protocol utilizes a dilute solution of TFA in a non-polar solvent to achieve a balance between trityl cleavage and oxazolidinone stability. It is often the first method to be explored due to its simplicity.[2]

Materials:

• N-trityl-protected oxazolidinone

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Dissolve the N-trityl-protected oxazolidinone (1.0 equiv) in anhydrous DCM to a concentration of approximately 0.1 M.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of TFA in DCM (e.g., 1-5% v/v) dropwise to the stirred solution. The optimal concentration and equivalents of TFA may need to be determined empirically.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 30 minutes to 2 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the deprotected oxazolidinone from the triphenylmethanol byproduct.

Causality Behind Experimental Choices:

• Low Temperature (0 °C): Helps to control the reaction rate and minimize potential side reactions, including the degradation of the oxazolidinone ring.

• Dilute TFA: Provides the necessary acidity for trityl cleavage while minimizing the risk of oxazolidinone hydrolysis.

• Anhydrous Conditions: Prevents the introduction of water, which could participate in the acid-catalyzed hydrolysis of the oxazolidinone.

• Careful Quenching: Neutralizes the strong acid, preventing further reaction and degradation of the product during work-up.

Protocol 2: Lewis Acid-Mediated Deprotection

This method offers a milder alternative to Brønsted acids and can be particularly useful when dealing with highly acid-sensitive substrates. Lewis acids such as zinc bromide (ZnBr₂) or magnesium bromide (MgBr₂) can effectively catalyze the deprotection.[3]

Materials:

• N-trityl-protected oxazolidinone

• Anhydrous Dichloromethane (DCM) or a mixture of Chloroform and Methanol

• Zinc Bromide (ZnBr₂) or Magnesium Bromide Etherate (MgBr₂·OEt₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution or Ethylenediaminetetraacetic acid (EDTA) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Dissolve the N-trityl-protected oxazolidinone (1.0 equiv) in anhydrous DCM.

• Add the Lewis acid (e.g., ZnBr₂, 1.5-3.0 equiv) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by TLC or LC-MS. Reaction times can vary from 1 to 24 hours depending on the substrate and the Lewis acid used.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ or an aqueous solution of a chelating agent like EDTA to sequester the metal ions.

• Extract the mixture with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography.

Causality Behind Experimental Choices:

• Lewis Acid: Acts as a milder acid source, coordinating to the nitrogen of the oxazolidinone to facilitate trityl cation departure without the presence of a strong proton source that could hydrolyze the ring.

• Anhydrous Solvent: Prevents premature quenching of the Lewis acid and unwanted side reactions.

• Chelating Quench: The use of EDTA can be more effective in removing certain metal ions from the organic phase during work-up.

Protocol 3: Reductive Deprotection

For substrates that are exceptionally sensitive to any form of acid, a reductive approach provides a completely orthogonal strategy. This method involves the use of a reducing agent, such as lithium powder in the presence of a catalytic amount of naphthalene.[1]

Materials:

• N-trityl-protected oxazolidinone

• Anhydrous Tetrahydrofuran (THF)

• Lithium powder

• Naphthalene (catalytic amount)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• To a solution of the N-trityl-protected oxazolidinone (1.0 equiv) and a catalytic amount of naphthalene (0.1-0.2 equiv) in anhydrous THF at 0 °C, add lithium powder (5-10 equiv) in small portions.

• Stir the reaction mixture at 0 °C and monitor by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with a suitable organic solvent such as ethyl acetate (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the product by column chromatography.

Causality Behind Experimental Choices:

• Reductive Conditions: This non-acidic method completely avoids the risk of acid-catalyzed degradation of the oxazolidinone ring.

• Naphthalene Catalyst: Acts as an electron carrier to facilitate the reduction of the trityl group.

• Low Temperature: Controls the reactivity of the lithium metal and prevents potential side reactions.

Data Presentation: A Comparative Overview of Deprotection Methods

The choice of deprotection method will depend on the specific substrate and the presence of other functional groups. The following table provides a general comparison of the methods described.

Deprotection Method	Reagents	Typical Conditions	Advantages	Disadvantages
Mild Acidic	Dilute TFA in DCM	0 °C to RT, 30 min - 2 h	Simple, readily available reagents	Potential for oxazolidinone ring cleavage
Lewis Acid-Mediated	ZnBr₂ or MgBr₂ in DCM	RT, 1 - 24 h	Milder than Brønsted acids, good for acid-sensitive substrates	May require screening of Lewis acids, metal contamination
Reductive	Li, Naphthalene in THF	0 °C, 1 - 3 h	Orthogonal to acid-labile groups, very mild	Requires handling of reactive lithium metal

Experimental Workflow and Logic

The selection of an appropriate deprotection protocol should follow a logical progression, starting with the mildest effective conditions.

Caption: Logical workflow for selecting a trityl deprotection protocol for an oxazolidinone ring.

Troubleshooting and Field-Proven Insights

• Incomplete Deprotection with Mild Acid: If the reaction stalls, a slight increase in the TFA concentration or reaction temperature can be attempted. However, careful monitoring for the appearance of degradation products is crucial.

• Oxazolidinone Ring Cleavage: If significant degradation of the oxazolidinone is observed, immediately switch to a milder method such as the Lewis acid-mediated or reductive protocol.

• Difficult Purification: The triphenylmethanol byproduct can sometimes co-elute with the desired product. Trituration with a non-polar solvent like hexanes or a mixture of ether and hexanes can often help to precipitate the triphenylmethanol, simplifying purification.

• Lewis Acid Inactivity: The activity of Lewis acids can be highly dependent on their purity and the absence of moisture. Ensure that anhydrous reagents and solvents are used. If one Lewis acid is ineffective, screening others (e.g., MgBr₂·OEt₂, BF₃·OEt₂) may be beneficial.

Conclusion

The selective deprotection of a trityl group from an oxazolidinone ring is a tractable yet delicate operation that hinges on the careful selection of reaction conditions. By understanding the underlying mechanisms and following a systematic approach that prioritizes the stability of the oxazolidinone ring, researchers can successfully and efficiently unmask the nitrogen atom for further synthetic manipulations. The protocols and insights provided in this guide offer a robust starting point for tackling this important transformation in the synthesis of complex chiral molecules.

References

• Behloul, C., Chouti, A., Chabour, I., Bengliz Bey, H., Guijarro, D., Foubelo, F., Nájera, C., & Yus, M. (2016). LiCl-mediated, easy and low-cost removal of the trityl group from protected alcohols and diols. Tetrahedron Letters, 57(27), 2974-2977. [Link]

• Reddy, P. V., & Falck, J. R. (2007). Mild and Efficient Lewis Acid-Promoted Detritylation in the Synthesis of N-Hydroxy Amides. The Journal of Organic Chemistry, 72(21), 8123–8125. [Link]

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Budak, Y., & Gündüz, N. (2022). Synthesis and reactivity of novel trityl-type protecting groups. ACG Publications, 16(1), 1-9. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. A three-component reagent system for rapid and mild removal of O-, N- and S-trityl protecting groups - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. RUA [rua.ua.es]

Application Notes and Protocols for Enantioselective Alkylation Using 3-Trityl-1,3-oxazolidin-5-one

Introduction: The Strategic Advantage of 3-Trityl-1,3-oxazolidin-5-ones in Asymmetric Synthesis

The quest for enantiomerically pure molecules, particularly α-amino acids and their derivatives, is a cornerstone of modern drug discovery and development. Chiral auxiliaries have emerged as a powerful and reliable tool for achieving high levels of stereocontrol in the synthesis of these complex molecules. Among the various chiral auxiliaries, oxazolidinones have proven to be exceptionally effective. While the Evans' N-acyl-2-oxazolidinones are widely recognized, the 3-Trityl-1,3-oxazolidin-5-one scaffold offers a unique and advantageous platform for the asymmetric synthesis of α,α'-disubstituted amino acids.

This guide provides a comprehensive overview of the principles and protocols for the enantioselective alkylation of 3-Trityl-1,3-oxazolidin-5-ones. We will delve into the mechanistic underpinnings of this methodology, provide detailed experimental procedures, and offer insights into best practices and troubleshooting. The protocols outlined herein are designed to be a valuable resource for researchers and scientists engaged in the synthesis of chiral compounds for pharmaceutical and other applications.

The use of oxazolidin-5-ones as chiral templates for the synthesis of nonproteinogenic α-amino acids has gained significant traction due to their ability to provide high diastereoselectivity in alkylation reactions.[1] The bulky N-trityl group in the 3-Trityl-1,3-oxazolidin-5-one system plays a crucial role in facial shielding of the enolate intermediate, thereby directing the incoming electrophile to the opposite face and ensuring high stereocontrol.

Mechanistic Rationale: Achieving Stereocontrol

The high degree of stereoselectivity observed in the alkylation of 3-Trityl-1,3-oxazolidin-5-ones is a direct consequence of the rigid and well-defined conformation of the enolate intermediate. The process can be dissected into three key stages: enolate formation, diastereoselective alkylation, and auxiliary cleavage.

• Enolate Formation: Treatment of the N-acylated 3-Trityl-1,3-oxazolidin-5-one with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), at low temperatures leads to the formation of a rigid lithium or sodium enolate. The chelation between the metal cation and the carbonyl oxygens of the oxazolidinone and the acyl group locks the enolate into a specific conformation.

• Diastereoselective Alkylation: The large and sterically demanding trityl group on the nitrogen atom effectively blocks one face of the planar enolate. Consequently, the incoming electrophile (alkyl halide) can only approach from the less hindered face, leading to the formation of one diastereomer in high excess.

• Auxiliary Cleavage: After the alkylation step, the newly formed chiral center is securely installed. The chiral auxiliary is then cleaved under mild conditions to yield the desired enantiomerically enriched α-alkylated carboxylic acid or its derivative, and the chiral auxiliary can often be recovered and recycled. A convenient method for the cleavage of 1,3-oxazolidin-5-ones involves the use of potassium trimethylsilanolate in tetrahydrofuran.[2][3]

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. Potassium trimethylsilanolate induced cleavage of 1,3-oxazolidin-2- and 5-ones, and application to the synthesis of (R)-salmeterol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Non-Proteinogenic Amino Acids via Oxazolidinone Intermediates

For: Researchers, scientists, and drug development professionals.

Introduction: The Power of Chiral Auxiliaries in Unnatural Amino Acid Synthesis

Non-proteinogenic amino acids (npAAs), those not found among the 20 common protein-building blocks, are of immense interest in medicinal chemistry and drug development. Their incorporation into peptides and other pharmaceuticals can confer enhanced metabolic stability, novel biological activity, and constrained conformations. The stereoselective synthesis of these chiral molecules is a significant challenge. Among the most robust and reliable methods for establishing the crucial α-stereocenter is the use of chiral oxazolidinone auxiliaries, a strategy pioneered and popularized by David A. Evans.[1]

This guide provides a comprehensive overview and detailed protocols for the synthesis of enantiomerically pure α-amino acids using Evans' oxazolidinone auxiliaries. We will delve into the causality behind experimental choices, provide step-by-step procedures for the key transformations, and offer insights into the practical aspects of this powerful synthetic methodology.

The Core Strategy: A Four-Stage Workflow

The synthesis of a non-proteinogenic amino acid using an oxazolidinone chiral auxiliary follows a logical and reliable four-step sequence. This process temporarily attaches a chiral scaffold (the auxiliary) to an achiral precursor, directs a stereoselective transformation, and is then cleaved to yield the desired chiral product.

Caption: General workflow for npAA synthesis using an oxazolidinone auxiliary.

Stage 1: N-Acylation of the Chiral Auxiliary

The first step involves attaching a prochiral acyl group to the nitrogen of the oxazolidinone. This creates the N-acyl oxazolidinone, the substrate for the key stereoselective reaction. While traditional methods often require deprotonation with strong bases like n-butyllithium followed by reaction with an acid chloride, a milder and more operationally simple method utilizing 4-(dimethylamino)pyridine (DMAP) as an acyl transfer catalyst is often preferred.[2]

Protocol 1: DMAP-Catalyzed N-Acylation

This protocol describes the acylation of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone with propionic anhydride as a representative example.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionic anhydride

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF, add DMAP (0.1 eq).

• Add propionic anhydride (1.5 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature overnight, or heat to reflux for 30-60 minutes to shorten the reaction time.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the pure N-propionyl oxazolidinone.

Stage 2: Diastereoselective α-Functionalization

This is the cornerstone of the synthesis, where the new α-stereocenter is created with high diastereoselectivity. The N-acyl oxazolidinone is deprotonated with a strong, non-nucleophilic base at low temperature to form a rigid (Z)-enolate. The chelation of the metal cation (typically Li⁺ or Na⁺) between the enolate oxygen and the oxazolidinone's carbonyl oxygen creates a conformationally locked intermediate. The bulky substituent at the 4-position of the oxazolidinone (e.g., benzyl or isopropyl) effectively blocks one face of the enolate, directing the incoming electrophile to the opposite, less hindered face.[1][3]

Caption: Steric hindrance from the auxiliary's substituent directs electrophilic attack.

This stage can be adapted for two primary transformations to introduce the necessary functionality for an amino acid: alkylation to form the side chain and azidation to introduce the nitrogen precursor.

Protocol 2A: Diastereoselective Alkylation

Materials:

• N-acyl oxazolidinone (from Stage 1)

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., benzyl bromide, allyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 eq) or LDA (1.1 eq) dropwise. Stir for 30-60 minutes at -78 °C to ensure complete enolate formation.

• Add the electrophile (1.2-1.5 eq), either neat or as a solution in THF, dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for several hours. The optimal time will vary depending on the electrophile's reactivity. Monitor by TLC.

• Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sulfate, filter, and concentrate.

• The diastereomeric ratio (d.r.) can be determined by ¹H NMR or GC analysis of the crude product. The diastereomers can often be separated by flash column chromatography.[4][5]

Protocol 2B: Diastereoselective Azidation

To synthesize an α-amino acid, an electrophilic azide source is used to introduce the N₃ group, which can later be reduced to the primary amine. 2,4,6-Triisopropylbenzenesulfonyl azide (Trisyl azide) is a commonly used and effective reagent for this transformation.[6]

Safety Note: Organic azides can be explosive and should be handled with extreme caution. Trisyl azide is known to be sensitive to heat and shock.[7] Always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, and work behind a blast shield.

Materials:

• N-acyl oxazolidinone (from Stage 1)

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Anhydrous Tetrahydrofuran (THF)

• 2,4,6-Triisopropylbenzenesulfonyl azide (Trisyl azide)

• Glacial acetic acid

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add a solution of KHMDS (1.1 eq) dropwise and stir for 30 minutes at -78 °C.

• In a separate flask, dissolve Trisyl azide (1.2 eq) in anhydrous THF, cool to -78 °C.

• Transfer the enolate solution via cannula into the cold Trisyl azide solution.

• Stir the reaction mixture at -78 °C for 15-30 minutes.

• Quench the reaction at -78 °C by the rapid addition of glacial acetic acid (2.0 eq).

• Allow the mixture to warm to room temperature and partition between an organic solvent and water.

• Wash, dry, and concentrate the organic phase as previously described.

• Purify the α-azido product by flash column chromatography.

Electrophile/Reagent	Typical Diastereomeric Ratio (d.r.)	Approximate Yield (%)
Benzyl Bromide	>99:1	85-95
Allyl Iodide	98:2	80-90[2]
Methyl Iodide	>95:5	88-97
Trisyl Azide	>99:1	80-90
tert-Butyl Bromoacetate	>95:5	75-85

Yields and d.r. are representative and can vary based on the specific oxazolidinone auxiliary and reaction conditions.

Stage 3: Auxiliary Cleavage

Once the desired α-substituted N-acyl oxazolidinone is obtained in high diastereomeric purity, the chiral auxiliary must be removed. The choice of cleavage method depends on the desired functionality (e.g., carboxylic acid, alcohol, or amide). For the synthesis of amino acids, hydrolysis to the carboxylic acid is the most common route. Lithium hydroperoxide (LiOOH), generated in situ from lithium hydroxide and hydrogen peroxide, is the reagent of choice for this transformation as it is mild and effectively cleaves the exocyclic acyl group without epimerizing the newly formed stereocenter.[8]

Protocol 3: Hydrolytic Cleavage with Lithium Hydroperoxide

Materials:

• Diastereomerically pure α-substituted N-acyl oxazolidinone (from Stage 2)

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Aqueous sodium sulfite (Na₂SO₃) or sodium bisulfite (NaHSO₃)[9]

• Diethyl ether or other suitable organic solvent for extraction

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 eq) in a mixture of THF and water (typically a 3:1 or 4:1 ratio).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous H₂O₂ (4.0 eq) dropwise, followed by an aqueous solution of LiOH (2.0 eq).

• Stir the mixture vigorously at 0 °C for 1-4 hours, monitoring the reaction by TLC until the starting material is consumed.

• Quench the excess peroxide by slowly adding an aqueous solution of sodium sulfite or sodium bisulfite at 0 °C until a negative test with peroxide indicator strips is obtained.

• Concentrate the mixture under reduced pressure to remove most of the THF.

• The aqueous solution now contains the lithium salt of the desired carboxylic acid and the recovered chiral auxiliary.

• To recover the auxiliary, extract the aqueous solution with an organic solvent (e.g., dichloromethane or ethyl acetate). The auxiliary will move into the organic phase.

• Acidify the remaining aqueous layer to a pH of ~2 with a suitable acid (e.g., 1M HCl).

• Extract the acidified aqueous layer multiple times with an organic solvent to isolate the α-substituted carboxylic acid.

• Combine the organic extracts for the acid, dry over anhydrous sulfate, filter, and concentrate to yield the product.

Stage 4: Final Conversion to the Amino Acid

The final step in the synthesis of an α-amino acid from the azidation route is the reduction of the α-azido group to the corresponding primary amine.

Protocol 4: Reduction of the α-Azido Acid

A common and effective method for this reduction is catalytic hydrogenation.

Materials:

• α-Azido carboxylic acid (from Stage 3)

• Methanol (MeOH) or Ethanol (EtOH)

• Palladium on carbon (Pd/C, 10 wt. %)

• Hydrogen gas (H₂) source (e.g., balloon or Parr hydrogenator)

Procedure:

• Dissolve the α-azido carboxylic acid in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C (typically 5-10 mol %).

• Purge the flask with hydrogen gas and then maintain a positive pressure of hydrogen (e.g., from a balloon) with vigorous stirring.

• Continue the reaction at room temperature until the starting material is consumed (monitor by TLC or ¹H NMR). This may take several hours to overnight.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the palladium catalyst. Caution: The catalyst can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Rinse the filter cake with additional solvent.

• Concentrate the filtrate under reduced pressure to yield the final non-proteinogenic amino acid.

Conclusion

The use of Evans' oxazolidinone auxiliaries provides a highly reliable, predictable, and versatile platform for the asymmetric synthesis of non-proteinogenic amino acids. The methodology allows for the construction of a wide array of α-substituted amino acids in high enantiomeric purity. By understanding the principles of stereocontrol and carefully executing the detailed protocols provided, researchers can confidently apply this powerful tool to advance their programs in drug discovery and chemical biology.

References

• Wikipedia. 2,4,6-Triisopropylbenzenesulfonyl azide. [Link]

• ConnectSci. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. [Link]

• National Center for Biotechnology Information. Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. [Link]

• Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. [Link]

• Jo, W. S., Curtis, B. J., Rehan, M., Adrover-Castellano, M. L., Sherman, D. H., & Healy, A. R. (2024). N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis. JACS Au, 4(5), 2058–2066. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• Gourlay, B. S., Smesko, S. A., & Stefanick, S. J. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1481–1486. [Link]

• ResearchGate. Diastereoselective alkylation and methods for chiral auxiliary removal. [Link]

• Sureshbabu, V. V., & Venkataramanarao, R. (2010). Tin(II) chloride: a versatile reagent for the reduction of azides. Arkivoc, 2009(6), 270-290. [Link]

• Sunoj, R. B., & Biju, A. T. (2010). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society, 132(34), 12029–12040. [Link]

• Santai Technologies. The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. [Link]

• ResearchGate. Oxazolidinones and Related Heterocycles as Chiral Auxiliaries/Evans and Post-Evans Auxiliaries. [Link]

• Lévesque, F. M., & Seeberger, P. H. (2023). Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes. Organic Letters, 25(37), 6829–6833. [Link]

• ChemistryViews. N-Acylation of Oxazolidinones. [Link]

• UCL Discovery. Isolation of enantiomers via diastereomer crystallisation. [Link]

• Middle East Technical University. The preparation of azido amino acids and the application of native chemical ligation in the synthesis of. [Link]

• YouTube. Evans Auxiliaries and a Friend for Aldol Reactions. [Link]

• National Center for Biotechnology Information. Synthesis and Consecutive Reactions of α-Azido Ketones: A Review. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. santaisci.com [santaisci.com]
• 6. 2,4,6-Triisopropylbenzenesulfonyl azide - Wikipedia [en.wikipedia.org]
• 7. CAS 36982-84-0: Trisyl azide | CymitQuimica [cymitquimica.com]
• 8. Separation of diastereoisomers of DuP 105, a novel oxazolidinone antibacterial agent, by supercritical fluid chromatography on a Chiralcel OD column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Enantioselective Coupling of 1,3-Oxazolidin-5-ones: A Guide for Researchers

Introduction: The Strategic Value of 1,3-Oxazolidin-5-ones in Asymmetric Synthesis

In the landscape of modern drug discovery and development, the efficient and stereocontrolled synthesis of non-proteinogenic α-amino acids is of paramount importance. These chiral building blocks are integral to the design of novel therapeutics, offering metabolic stability and unique conformational constraints to peptides and small molecules. Among the various synthetic intermediates employed for this purpose, 1,3-oxazolidin-5-ones have emerged as powerful chiral glycine equivalents. Their rigid cyclic structure provides a well-defined stereochemical environment, enabling highly selective bond formation at the C4 position. This guide provides a detailed exploration of the reaction conditions for the stereoselective coupling of 1,3-oxazolidin-5-ones, with a focus on a robust diastereoselective alkylation protocol that delivers α,α-disubstituted amino acid precursors with exceptional stereochemical purity.

Pillar 1: Diastereoselective Alkylation via a Chiral Template Approach

A highly effective and scalable strategy for the asymmetric alkylation of 1,3-oxazolidin-5-ones relies on a chiral auxiliary-based approach. In this methodology, a chiral 1,3-oxazolidin-5-one, synthesized from a readily available amino acid, serves as a template to direct the stereochemical outcome of the alkylation reaction. This approach is particularly valuable for its reliability, high diastereoselectivity, and the straightforward recovery of the chiral auxiliary.

Causality Behind Experimental Choices: The Eriksson Model

A seminal contribution to this field by Eriksson et al. demonstrated the practical synthesis and diastereoselective alkylation of a crystalline 1,3-oxazolidin-5-one derived from (L)-alanine and pivaldehyde.[1] The choice of pivaldehyde is critical; the bulky tert-butyl group at the C2 position effectively shields one face of the enolate formed upon deprotonation, leading to a highly diastereoselective alkylation.

The mechanism of stereocontrol is predicated on the formation of a planar lithium enolate in the presence of a strong, non-nucleophilic base such as lithium hexamethyldisilazide (LiHMDS). The steric hindrance imposed by the C2-substituent directs the incoming electrophile to the opposite, less hindered face of the enolate, thus establishing the new stereocenter with high fidelity.

Figure 1: Workflow for Diastereoselective Alkylation.

Detailed Experimental Protocol: Diastereoselective Alkylation of (2S,4S)-3-Benzoyl-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one

This protocol is adapted from the work of Eriksson et al. and is designed for the synthesis of α-substituted alanine esters with high diastereomeric excess.[1]

Materials:

• (2S,4S)-3-Benzoyl-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one

• Lithium hexamethyldisilazide (LiHMDS) (1.0 M in THF)

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum, add (2S,4S)-3-benzoyl-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one (1.0 equiv) and dissolve in anhydrous THF (0.1 M).

• Enolate Formation: Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add LiHMDS (1.05 equiv) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 30 minutes.

• Alkylation: To the enolate solution, add the alkyl halide (1.2 equiv) dropwise. Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching and Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired alkylated 1,3-oxazolidin-5-one.

Data Presentation: Representative Alkylation Reactions

Entry	Alkyl Halide (R-X)	Product	Yield (%)	Diastereomeric Ratio
1	Benzyl bromide	(2S,4R)-3-Benzoyl-4-benzyl-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one	92	>99:1
2	Methyl iodide	(2S,4R)-3-Benzoyl-2-tert-butyl-4,4-dimethyl-1,3-oxazolidin-5-one	85	>99:1
3	Allyl bromide	(2S,4R)-4-Allyl-3-benzoyl-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one	88	>98:2

Data adapted from Eriksson et al.[1]

Pillar 2: The Frontier of Catalytic Enantioselective Coupling

While the diastereoselective approach is robust, the development of catalytic enantioselective methods for the coupling of 1,3-oxazolidin-5-ones represents a significant advancement, offering atom economy and obviating the need for stoichiometric chiral auxiliaries. Although direct catalytic enantioselective alkylations of 1,3-oxazolidin-5-ones are not yet widely reported, analogous systems provide a blueprint for future research.

Conceptual Framework: Transition-Metal and Organocatalysis

The enantioselective functionalization of related heterocyclic pronucleophiles, such as isoxazolidin-5-ones, has been successfully achieved using both transition-metal catalysis and organocatalysis.[2][3] These strategies can serve as a conceptual starting point for the development of protocols for 1,3-oxazolidin-5-ones.

• Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA): This powerful C-C bond-forming reaction involves the reaction of a prochiral enolate with a π-allyl palladium intermediate generated in situ. The enantioselectivity is controlled by a chiral ligand coordinated to the palladium center. Chiral phosphine and phosphoramidite ligands have proven effective in related systems.

• Organocatalysis: Chiral organocatalysts, such as cinchona alkaloid derivatives or chiral phase-transfer catalysts, can activate both the nucleophile and the electrophile through non-covalent interactions (e.g., hydrogen bonding), creating a chiral environment for the coupling reaction. This approach has been successfully applied to the enantioselective Michael addition of various pronucleophiles.

Figure 2: Proposed Catalytic Cycle for Pd-AAA.

Trustworthiness: A Self-Validating System

The protocols and concepts outlined in this guide are grounded in peer-reviewed, authoritative literature. The diastereoselective alkylation method has been demonstrated to be highly reproducible and scalable. For any newly developed catalytic enantioselective protocol, it is imperative to establish a self-validating system through:

• Rigorous Stereochemical Analysis: The enantiomeric excess (ee) or diastereomeric ratio (dr) of the products must be determined using chiral chromatography (HPLC or GC) or NMR spectroscopy with chiral shift reagents.

• Control Experiments: Reactions should be run in the absence of the chiral catalyst or with a racemic catalyst to confirm that the observed stereoselectivity is indeed a result of the chiral catalyst.

• Substrate Scope and Limitation Studies: A thorough investigation of the reaction's applicability to a range of substrates and its limitations will define the robustness and utility of the method.

Conclusion and Future Outlook

The diastereoselective alkylation of chiral 1,3-oxazolidin-5-ones provides a reliable and high-yielding pathway to enantiomerically enriched α,α-disubstituted amino acids. The detailed protocol herein serves as a practical guide for researchers in the field. Looking forward, the development of catalytic enantioselective coupling reactions with 1,3-oxazolidin-5-ones as prochiral nucleophiles remains a compelling objective. By drawing inspiration from successful strategies in related systems, the design of novel chiral catalysts tailored for this transformation holds the promise of more efficient and atom-economical syntheses of these valuable chiral building blocks.

References

• Marqués-López, E., & Herrera, R. P. (2022). Enantioselective β-Selective Addition of Isoxazolidin-5-ones to Allenoates Catalyzed by Quaternary Ammonium Salts. Molecules, 27(18), 6069. [Link]

• Eriksson, M., Napolitano, E., Xu, J., Kapadia, S., Byrne, D., Nummy, L., Grinberg, N., Shen, S., Lee, H., & Farina, V. (2006). The Formation of a Crystalline Oxazolidin-5-one from (L)-Alanine and its Use as a Chiral Template in the Practical Synthesis of α-Substituted Alanine Esters. CHIMIA International Journal for Chemistry, 60(9), 566-573. [Link]

• Cossy, J., & Belotti, D. (2018). Palladium-Catalyzed Asymmetric Allylic Alkylation of 4-Substituted Isoxazolidin-5-ones: Straightforward Access to β(2,2)-Amino Acids. Chemistry – A European Journal, 24(21), 5469-5472. [Link]

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395-422. [Link]

• Eriksson, M., Napolitano, E., Xu, J., Kapadia, S., Byrne, D., Nummy, L., Grinberg, N., Shen, S., Lee, H., & Farina, V. (2006). The Formation of a Crystalline Oxazolidin-5-one from (L)-Alanine and its Use as a Chiral Template in the Practical Synthesis of α-Substituted Alanine Esters. CHIMIA International Journal for Chemistry, 60(9), 566-573. [Link]

• Marqués-López, E., & Herrera, R. P. (2022). Enantioselective β-Selective Addition of Isoxazolidin-5-ones to Allenoates Catalyzed by Quaternary Ammonium Salts. Molecules, 27(18), 6069. [Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective β-Selective Addition of Isoxazolidin-5-ones to Allenoates Catalyzed by Quaternary Ammonium Salts - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol Guide: Kilogram-Scale Synthesis of Diastereomerically Pure Oxazolidin-5-ones

Executive Summary & Scientific Context

Oxazolidin-5-ones are pivotal heterocyclic scaffolds in modern organic synthesis and pharmaceutical development. Their primary value lies in their role as conformationally constrained amino acid synthons and, most notably, as stable intermediates for the synthesis of N-methyl amino acids, which are critical components in many peptide-based therapeutics to enhance metabolic stability and cell permeability.[1][2] The challenge, however, is translating laboratory-scale syntheses into robust, safe, and economically viable kilogram-scale processes while maintaining stringent control over stereochemistry.

This guide provides a comprehensive framework for the kilogram-scale production of a diastereomerically pure oxazolidin-5-one derived from an N-protected amino acid. It moves beyond a simple recitation of steps to explain the underlying chemical principles and process engineering considerations essential for a successful scale-up campaign. The protocol described herein is built on the well-established acid-catalyzed condensation of an N-protected amino acid with an aldehyde, a method prized for its reliability and scalability.

Core Synthetic Strategy: Acid-Catalyzed Cyclization

The most common and scalable route to oxazolidin-5-ones involves the reaction of an N-protected amino acid with an aldehyde, typically formaldehyde or its polymer equivalent, paraformaldehyde. This reaction proceeds via the formation of a Schiff base (or its protonated iminium equivalent), which then undergoes intramolecular cyclization.[3] The stereocenter of the starting amino acid directs the formation of the new stereocenter, resulting in a diastereomerically enriched product.

Scientist's Note (Mechanism & Rationale): The reaction is driven to completion by the removal of water, typically through azeotropic distillation using a Dean-Stark apparatus. The use of a solid, non-volatile acid catalyst like p-toluenesulfonic acid (p-TSA) is advantageous at scale as it simplifies handling and workup compared to volatile or corrosive liquid acids. The N-protecting group (e.g., Z or Fmoc) is crucial for activating the amino acid and preventing unwanted side reactions.

Visualizing the General Reaction Scheme

Caption: General reaction for oxazolidin-5-one synthesis.

Key Challenges in Kilogram-Scale Production

Transitioning from a 10-gram laboratory synthesis to a 10-kilogram pilot-plant production introduces significant challenges that must be proactively managed.

• Thermal Management: The initial condensation can be exothermic. At scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient. Uncontrolled exotherms can lead to side reactions or dangerous pressure buildup. A jacketed reactor with precise temperature control is mandatory.

• Reagent Addition & Mixing: Ensuring homogenous mixing in a large volume is critical. Poor mixing can create localized "hot spots" or areas of high reagent concentration, leading to impurity formation. The addition of reagents should be done sub-surface via a dip tube at a controlled rate.

• Workup & Isolation: Handling large volumes of organic solvents for extraction and washing requires specialized equipment. The preferred method for isolating the final product at scale is crystallization, which avoids the high cost and solvent waste associated with large-scale column chromatography.

• Safety: The chemicals used, particularly solvents like toluene and reagents like paraformaldehyde, present significant hazards. A thorough process safety review (e.g., a HAZOP study) is essential before commencing any kilogram-scale campaign.

Detailed Protocol: Synthesis of (S)-3-(Benzyloxycarbonyl)-4-phenyl-1,3-oxazolidin-5-one

This protocol details the synthesis of a representative oxazolidin-5-one from Z-L-Phenylalanine on a 1.0 kg scale.

Materials & Equipment

Reagent / Material	Grade	Supplier Example	CAS No.	Quantity	Molar Equiv.
Z-L-Phenylalanine	>99%	Sigma-Aldrich	1161-13-3	1.00 kg	1.0
Paraformaldehyde	Reagent	Sigma-Aldrich	30525-89-4	110 g	1.1
p-Toluenesulfonic acid (p-TSA)	Monohydrate, >98%	Sigma-Aldrich	6192-52-5	64 g	0.1
Toluene	ACS Grade	Fisher Scientific	108-88-3	10 L	-
Isopropanol (IPA)	ACS Grade	Fisher Scientific	67-63-0	3 L	-
n-Heptane	ACS Grade	Fisher Scientific	142-82-5	6 L	-
Saturated Sodium Bicarbonate	Aqueous Solution	-	-	~4 L	-
Brine	Aqueous Solution	-	-	~2 L	-
Anhydrous Magnesium Sulfate	Granular	Sigma-Aldrich	7487-88-9	200 g	-

Major Equipment:

• 20 L glass-lined, jacketed reactor with overhead stirring, reflux condenser, Dean-Stark trap, temperature probe, and nitrogen inlet/outlet.

• 5 L addition funnel.

• Nutsche filter or large Büchner funnel with vacuum flask.

• Vacuum oven for drying.

Step-by-Step Synthesis Procedure

Step 1: Reactor Setup and Charging

• Ensure the reactor is clean, dry, and purged with nitrogen.

• Charge the reactor with Z-L-Phenylalanine (1.00 kg, 3.34 mol).

• Add Toluene (10 L).

• Begin stirring at 100-150 RPM to form a slurry.

• Charge paraformaldehyde (110 g, 3.67 mol) and p-toluenesulfonic acid monohydrate (64 g, 0.34 mol).

Step 2: Reaction and Azeotropic Water Removal

• Heat the reactor jacket to 115-120 °C to bring the toluene to reflux (~110 °C internal temperature).

• Collect water in the Dean-Stark trap. The reaction mixture will gradually become a clear, homogenous solution.

• In-Process Control (IPC-1): Monitor the reaction progress every 1-2 hours by TLC (Thin Layer Chromatography) or HPLC (High-Performance Liquid Chromatography). The reaction is complete when the starting amino acid is consumed (typically 4-6 hours).

  • TLC System: 30% Ethyl Acetate in Hexanes. Rf (product) ~0.5, Rf (starting material) ~0.1.

Step 3: Workup and Quenching

• Once the reaction is complete, cool the reactor to room temperature (20-25 °C).

• Slowly add 4 L of saturated sodium bicarbonate solution to quench the p-TSA catalyst. Caution: CO₂ evolution will occur. Ensure adequate venting.

• Stir for 30 minutes, then stop the agitator and allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer with 2 L of brine. Separate the layers.

• Dry the toluene layer over anhydrous magnesium sulfate (200 g), stir for 30 minutes, and then filter the mixture to remove the drying agent.

Step 4: Crystallization and Isolation

• Reduce the volume of the toluene solution to ~2 L using a rotary evaporator or by distillation under atmospheric pressure.

• Add Isopropanol (3 L) to the warm toluene concentrate and stir to dissolve.

• While stirring, slowly add n-Heptane (6 L) over 1 hour. The product will begin to crystallize.

• Cool the slurry to 0-5 °C and hold for at least 2 hours to maximize crystal formation.

• Isolate the white crystalline solid by filtration using a Nutsche filter.

• Wash the filter cake with cold (0-5 °C) 1:3 IPA/Heptane (2 x 1 L).

• Dry the product in a vacuum oven at 40-45 °C until a constant weight is achieved.

Expected Outcome:

• Yield: 950 g - 1.02 kg (91-98%)

• Purity (HPLC): >99%

• Diastereomeric Excess (Chiral HPLC): >99% de

Process Workflow Visualization

Caption: Kilogram-scale production workflow for oxazolidin-5-one.

Safety, Hazard Management & Waste Disposal

Safety is the paramount concern in any scale-up operation. A thorough risk assessment must be conducted before beginning work.

• Triphosgene & Phosgene Surrogates: While this protocol does not use triphosgene, it is a common reagent for forming related N-carboxyanhydrides (NCAs).[4][5] Triphosgene is a solid, but it can decompose into highly toxic phosgene gas upon contact with moisture or nucleophiles.[6][7] All manipulations must be done in a certified, high-flow fume hood.[6] A dedicated quenching solution (e.g., concentrated sodium hydroxide) should be readily available for spills and for decontaminating equipment and waste streams.[8][9]

• Paraformaldehyde: An inhalation hazard and a flammable solid. Handle in a well-ventilated area or fume hood, wearing appropriate personal protective equipment (PPE), including a dust mask or respirator.

• Toluene: A flammable liquid with significant neurological and reproductive health risks. Use in a well-ventilated area, away from ignition sources. Ground all equipment to prevent static discharge.

• Pressure & Venting: The quenching step with sodium bicarbonate generates CO₂ gas. Ensure the reactor is not sealed and has a clear, unobstructed path to a vent or scrubber system to prevent over-pressurization.

Waste Disposal:

• Aqueous waste containing bicarbonate and salts should be neutralized before disposal.

• Organic solvent waste (toluene, IPA, heptane) must be collected in appropriately labeled hazardous waste containers for incineration.

• Solid waste (filter aids, spent drying agent) contaminated with organic materials should also be disposed of as hazardous chemical waste.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient catalyst; Ineffective water removal; Low reaction temperature.	Add an additional 0.02 equiv. of p-TSA; Ensure Dean-Stark is functioning correctly; Verify internal reactor temperature.
Low Isolated Yield	Product loss during workup washes; Incomplete crystallization.	Minimize wash volumes; Ensure slurry is cooled to 0-5 °C for a sufficient time; Analyze mother liquor for product content.
Poor Diastereoselectivity	Racemization of starting material; Epimerization of product under harsh conditions.	Ensure high-quality, enantiomerically pure starting material; Avoid prolonged heating after reaction completion.
Oily Product / Fails to Crystallize	Presence of impurities (e.g., unreacted starting material); Incorrect solvent ratio.	Re-dissolve in a minimum of hot IPA and re-precipitate with heptane; Consider a re-work of the crude material.

References

• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved from [Link]

• Alam, M. A., & Usmani, S. (2022). Current Updates on Oxazolidinone and Its Significance. PMC. Retrieved from [Link]

• Jahan, K., et al. (2023). Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions. MDPI. Retrieved from [Link]

• Kim, S., et al. (1995). New diastereoselective synthesis of oxazolidin-2-ones through carbon-carbon bond formation on cyclic carbamoyloxy radicals. The Journal of Organic Chemistry. Retrieved from [Link]

• Aurelio, L., et al. (2002). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. ResearchGate. Retrieved from [Link]

• N-K, Jayalakshmi, et al. (2018). Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. PubMed Central. Retrieved from [Link]

• University of Toronto, Department of Chemistry. (n.d.). SAFE OPERATING PROCEDURE – Using Triphosgene in Lab. Retrieved from [Link]

• Alker, A., et al. (2000). A Novel Synthesis of 5-Functionalized Oxazolidin-2-ones from Enantiomerically Pure 2-Substituted N-[(R)-(+)-.alpha.-Methylbenzyl]aziridines. Retrieved from [Link]

• Otomaru, Y., et al. (2022). Photo-On-Demand Synthesis of α-Amino Acid N-Carboxyanhydrides with Chloroform. ACS Omega. Retrieved from [Link]

• Loba Chemie. (2013). TRIPHOSGENE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Couty, F., et al. (2019). Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. PMC. Retrieved from [Link]

• Kramer, J. R., & Deming, T. J. (n.d.). Large-Scale Synthesis of α-Amino Acid-N-Carboxyanhydrides. ResearchGate. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). TRIPHOSGENE (FOR SYNTHESIS). Retrieved from [Link]

• Reddy, B. V. S., et al. (2016). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. NIH. Retrieved from [Link]

• de Mattos, M. C. S., & Sanseverino, A. M. (2018). Synthesis of dioxolanes and oxazolidines by silica gel catalysis. ResearchGate. Retrieved from [Link]

• Aurelio, L., et al. (2002). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry. Retrieved from [Link]

• Lu, H., et al. (2022). Accelerated and Controlled Polymerization of N-Carboxyanhydrides Assisted by Acids. CCS Chemistry. Retrieved from [Link]

• Reddit User Discussion. (2023). Using triphosgene safety precautions. Reddit. Retrieved from [Link]

• Pace, V., & Holzer, W. (2013). Asymmetric Synthesis of Isoxazol-5-ones and Isoxazolidin-5-ones. Request PDF on ResearchGate. Retrieved from [Link]

• Reddy, B. V. S., et al. (2016). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI. Retrieved from [Link]

• Lecommandoux, S., & Borsali, R. (2012). Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. PubMed Central. Retrieved from [Link]

• Phani Kumar, B. V. S. (2014). A REVIEW AND METHODS TO HANDLE PHOSGENE, TRIPHOSGENE SAFELY DURING DRUG SYNTHESIS. Retrieved from [Link]

• Zhang, D., et al. (2018). Open-vessel and Superfast NCA Polymerization to Synthesize Polypeptides. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 7. lobachemie.com [lobachemie.com]
• 8. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 9. reddit.com [reddit.com]

Application Notes and Protocols: The Strategic Use of 3-Trityl-1,3-oxazolidin-5-one in the Synthesis of Pharmaceutical Intermediates

Introduction: A Modern Approach to Chiral α-Amino Acid Synthesis

In the landscape of pharmaceutical development, the efficient and stereocontrolled synthesis of non-proteinogenic α-amino acids is a cornerstone of medicinal chemistry. These complex building blocks are integral to a wide array of therapeutics, where the precise three-dimensional arrangement of atoms is paramount to biological activity. 3-Trityl-1,3-oxazolidin-5-one has emerged as a powerful and versatile chiral glycine equivalent for the asymmetric synthesis of α,α-disubstituted amino acids, which are key intermediates in numerous drug discovery programs.[1][2]

The strategic advantage of 3-Trityl-1,3-oxazolidin-5-one lies in the bulky trityl (triphenylmethyl) group, which serves a dual purpose. Firstly, it provides robust protection of the nitrogen atom during synthetic manipulations. Secondly, its steric hindrance directs the approach of electrophiles in alkylation reactions, leading to high diastereoselectivity. This guide provides a comprehensive overview of the synthesis, application, and deprotection of 3-Trityl-1,3-oxazolidin-5-one, offering detailed protocols for its effective use in the synthesis of valuable pharmaceutical intermediates.

Core Principle: The Chiral Glycine Enolate Equivalent

The fundamental utility of 3-Trityl-1,3-oxazolidin-5-one is its function as a chiral glycine enolate synthon. Upon deprotonation with a strong base, a rigid, planar enolate is formed. The sterically demanding trityl group effectively shields one face of the enolate, compelling incoming electrophiles to attack from the less hindered side. This mechanism is the basis for the high degree of stereocontrol observed in alkylation reactions.

Caption: General workflow for the diastereoselective alkylation of 3-Trityl-1,3-oxazolidin-5-one.

Synthesis of 3-Trityl-1,3-oxazolidin-5-one: A Step-by-Step Protocol

The preparation of 3-Trityl-1,3-oxazolidin-5-one is a multi-step process commencing from the readily available amino acid, glycine.

Step 1: Esterification of Glycine

The initial step involves the protection of the carboxylic acid functionality of glycine as an ethyl ester to prevent unwanted side reactions during the subsequent N-tritylation.

• Protocol:

  • Suspend glycine (1.0 eq) in ethanol.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly bubble hydrogen chloride gas through the suspension or add thionyl chloride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours until a clear solution is obtained.

  • Cool the solution and remove the solvent under reduced pressure to yield glycine ethyl ester hydrochloride as a white solid.

Step 2: N-Tritylation of Glycine Ethyl Ester

The bulky trityl group is introduced to protect the nitrogen atom.[3]

• Protocol:

  • Dissolve glycine ethyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add triethylamine (2.2 eq) to the solution at 0 °C to neutralize the hydrochloride salt and act as a base.

  • Add trityl chloride (1.05 eq) portion-wise to the stirred solution.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-trityl glycine ethyl ester.

Step 3: Saponification of N-Trityl Glycine Ethyl Ester

The ethyl ester is hydrolyzed to yield the free carboxylic acid, N-trityl glycine.

• Protocol:

  • Dissolve the crude N-trityl glycine ethyl ester in a mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide (or sodium hydroxide) (1.5 eq) and stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Acidify the reaction mixture to pH 3-4 with a dilute acid (e.g., 1M HCl).

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield N-trityl glycine.

Step 4: Cyclization to 3-Trityl-1,3-oxazolidin-5-one

The final step involves the condensation of N-trityl glycine with paraformaldehyde to form the oxazolidinone ring.

• Protocol:

  • Suspend N-trityl glycine (1.0 eq) and paraformaldehyde (1.5 eq) in anhydrous toluene.

  • Add a catalytic amount of a suitable acid catalyst, such as p-toluenesulfonic acid (0.1 eq).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, cool the mixture and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by recrystallization or column chromatography to afford 3-Trityl-1,3-oxazolidin-5-one.

Application in the Synthesis of α,α-Disubstituted Amino Acids: A General Protocol for Alkylation

The diastereoselective alkylation of 3-Trityl-1,3-oxazolidin-5-one is a key transformation for accessing chiral α,α-disubstituted amino acids.[4][5]

Caption: Key steps in the alkylation of 3-Trityl-1,3-oxazolidin-5-one.

• Protocol:

  • Dissolve 3-Trityl-1,3-oxazolidin-5-one (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add a solution of lithium bis(trimethylsilyl)amide (LiHMDS) (1.1 eq) in THF dropwise to the cooled solution.

  • Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

  • Add the desired alkyl halide (1.2 eq) to the enolate solution.

  • Allow the reaction to stir at -78 °C for several hours, monitoring the progress by TLC.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature and extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to isolate the desired alkylated 3-Trityl-1,3-oxazolidin-5-one.

Electrophile (R-X)	Product	Diastereomeric Excess (d.e.)	Yield (%)
Benzyl bromide	4-Benzyl-3-trityl-1,3-oxazolidin-5-one	>95%	85-90%
Iodomethane	4-Methyl-3-trityl-1,3-oxazolidin-5-one	>95%	80-88%
Allyl bromide	4-Allyl-3-trityl-1,3-oxazolidin-5-one	>93%	82-87%

Note: The yields and diastereomeric excess are representative and may vary depending on the specific substrate and reaction conditions.

Deprotection to Yield the Free Amino Acid: A Robust Protocol

The final step in the synthesis of the target α,α-disubstituted amino acid is the removal of the trityl group and the cleavage of the oxazolidinone ring. This is typically achieved under acidic conditions.[6]

• Protocol:

  • Dissolve the alkylated 3-Trityl-1,3-oxazolidin-5-one (1.0 eq) in a mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA) (e.g., a 95:5 v/v mixture).

  • Stir the solution at room temperature for 1-3 hours, monitoring the reaction by TLC.

  • Upon completion, remove the solvents under reduced pressure.

  • The crude product can then be purified by recrystallization or by using ion-exchange chromatography to isolate the free α,α-disubstituted amino acid.

Applications in Pharmaceutical Intermediate Synthesis

The methodology described above is a powerful tool for the synthesis of a variety of pharmaceutical intermediates. For instance, the synthesis of chiral α-methyl-α-amino acids is of significant interest as these motifs are found in various peptidomimetics and other biologically active molecules.[7] The ability to introduce diverse side chains via the alkylation step allows for the creation of a library of novel amino acid building blocks for drug discovery.

Safety and Handling

• 3-Trityl-1,3-oxazolidin-5-one and its derivatives: These are generally stable crystalline solids. Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn during handling.

• Reagents: Many of the reagents used in these protocols are hazardous. Strong bases like LiHMDS are corrosive and moisture-sensitive. Alkyl halides can be toxic and should be handled in a well-ventilated fume hood. Trifluoroacetic acid is highly corrosive. Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

3-Trityl-1,3-oxazolidin-5-one serves as a highly effective and practical chiral synthon for the asymmetric synthesis of α,α-disubstituted amino acids. The protocols outlined in this guide provide a robust framework for its preparation, diastereoselective alkylation, and subsequent deprotection. The versatility of this reagent makes it a valuable asset for researchers and scientists engaged in the synthesis of complex pharmaceutical intermediates, enabling the efficient construction of novel molecular architectures with high stereochemical control.

References

• Bergmeier, S. C., & Katz, S. J. (2002). A method for the parallel synthesis of multiply substituted oxazolidinones.
• Bsharat, O. (2025). Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. Hungarian Journal of Industry and Chemistry.
• de la Torre, B. G., Marcos, M. A., Eritja, R., & Albericio, F. (n.d.). Solid-phase peptide synthesis using Nα-trityl-amino acids. Letters in Peptide Science.
• Marco, J. L., Royer, J., & Husson, H.-P. (1985). Asymmetric Synthesis. Part 4. Preparation of Chiral α‐Aminonitriles from a New N‐Cyanomethyl‐1,3‐oxazolidine Synthon. Tetrahedron Letters, 26(52), 6345-6348.
• Google Patents. (n.d.). Process of preparing nu-trityl peptides. US2994692A.
• Salman, B. S., et al. (2022). Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies, 6(12), 997-1006.
• BenchChem. (2025).
• Hughes, A. B., & Sleebs, B. E. (2008). Studies of 2-Substituted 1,3-Oxazolidin-5-ones and 1,3-Oxazinan-6-ones as Precursors for the Synthesis of N-Alkyl-β-Amino Acids.
• Tanaka, M. (2007). Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. Chemical & Pharmaceutical Bulletin, 55(3), 349-358.
• Crimmins, M. T. (2000). Diastereoselective Alkylations of Oxazolidinone Glycolates: A Useful Extension of the Evans Asymmetric Alkylation. Organic Letters, 2(14), 2165-2167.
• ResearchGate. (n.d.). Diastereoselective alkylation and methods for chiral auxiliary removal.
• ResearchGate. (n.d.).

• Zare, A., & Meraj, F. (2024). Synthesis of 1,3,5-Triazepines and Benzo[f][1][3][8]triazepines and Their Biological Activity: Recent Advances and New Approaches. Molecules, 29(3), 632.

• Katritzky, A. R., Feng, D., & Qi, M. (1998). The Synthesis of 3,5-Di- and 3,5,5-Trisubstituted-1,3-oxazolidines from Primary Amines and Carbonyl Compounds. Tetrahedron Letters, 39(38), 6835-6838.
• Yus, M., & Behloul, C. (2015). LiCl-mediated, easy and low-cost removal of the trityl group from protected alcohols and diols. Tetrahedron Letters, 56(24), 3843-3846.
• Budak, Y., et al. (2022). Synthesis and reactivity of novel trityl-type protecting groups.
• Glen Research. (n.d.). Technical Brief – Avoiding Trityl Loss When Processing Synthetic Oligonucleotides.
• ResearchGate. (n.d.). Can anyone suggest the complete deprotection of trityl group from highly branched aziridines (N of aziridine is protected with Tr)?
• Pattan, S. R., et al. (n.d.). A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). Indian Journal of Heterocyclic Chemistry.
• Hossain, M. A., & Bera, K. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids.
• Reddy, G. V., et al. (2013). Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides. Organic Letters, 15(16), 4206-4209.
• Soai, K., et al. (2010). Achiral amino acid glycine acts as an origin of homochirality in asymmetric autocatalysis. Organic & Biomolecular Chemistry, 8(21), 4819-4822.
• Aurelio, L., et al. (2000). The Facile Production of N-Methyl Amino Acids via Oxazolidinones. Australian Journal of Chemistry, 53(6), 425-431.
• Varvounis, G., et al. (2014). l-Tyrosine and l-DOPA: Promising scaffolds for the synthesis of biologically active compounds. Comptes Rendus Chimie, 17(7-8), 673-700.
• Kirk, K. L. (2008). Fluorination in medicinal chemistry: Methods, strategies, and recent developments. Organic Process Research & Development, 12(2), 305-321.
• ResearchGate. (n.d.).
• Al-Masoudi, N. A., et al. (2010). Design, synthesis, and preliminary pharmacological evaluation of new imidazolinones as L-DOPA prodrugs. Bioorganic & Medicinal Chemistry, 18(5), 1893-1902.
• American Chemical Society. (n.d.).
• MDPI. (n.d.).
• PubMed Central. (n.d.). Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds.
• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis.
• PubMed Central. (n.d.). Current Updates on Oxazolidinone and Its Significance.
• MDPI. (n.d.).
• Reactions Science Videos. (2024, June 12). Making this Parkinson's drug is just turtles all the way down.
• UCLA - Chemistry and Biochemistry. (n.d.). Efficient Synthesis of Selectively Protected L-Dopa Derivatives from L-Tyrosine via Reimer-Tiemann and Dakin Reactions.
• PubMed. (n.d.). Synthesis and activity of 1,3,5-triphenylimidazolidine-2,4-diones and 1,3,5-triphenyl-2-thioxoimidazolidin-4-ones: characterization of new CB1 cannabinoid receptor inverse agonists/antagonists.
• PubMed Central. (n.d.). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II).
• PubMed Central. (n.d.). Solid-Phase Synthesis for Constructing Thiazolotriazinone-Based Compounds Library.
• PubMed. (n.d.).
• PubMed Central. (n.d.).

Sources

• 1. Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. digital.csic.es [digital.csic.es]
• 4. researchgate.net [researchgate.net]
• 5. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and activity of 1,3,5-triphenylimidazolidine-2,4-diones and 1,3,5-triphenyl-2-thioxoimidazolidin-4-ones: characterization of new CB1 cannabinoid receptor inverse agonists/antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Trityl-1,3-oxazolidin-5-one Synthesis

Welcome to the technical support center for the synthesis of 3-Trityl-1,3-oxazolidin-5-ones. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to this critical synthetic transformation. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the highest purity of your target compounds.

Introduction: The Strategic Importance of 3-Trityl-1,3-oxazolidin-5-ones

3-Trityl-1,3-oxazolidin-5-ones are valuable synthetic intermediates, particularly in the field of medicinal chemistry and peptide science. The bulky, acid-labile trityl (triphenylmethyl) group provides robust protection of the nitrogen atom, allowing for a wide range of subsequent chemical modifications at other positions of the molecule. The oxazolidin-5-one core, being a cyclic anhydride of an N-protected amino acid, is a reactive moiety that can be employed in various coupling and ring-opening reactions.

This guide will focus on the most common synthetic route: the intramolecular cyclization of an N-trityl protected amino acid. We will delve into the critical parameters of this reaction, offering field-proven insights to navigate the challenges you may encounter.

Reaction Mechanism: An Overview

The synthesis of a 3-Trityl-1,3-oxazolidin-5-one from an N-trityl amino acid is fundamentally a cyclodehydration reaction. The process involves the activation of the carboxylic acid moiety, followed by an intramolecular nucleophilic attack from the carbonyl oxygen of the amide bond, leading to the formation of the five-membered ring and the elimination of a small molecule (typically water or a urea derivative).

Figure 1: General workflow for the synthesis of 3-Trityl-1,3-oxazolidin-5-one.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-Trityl-1,3-oxazolidin-5-ones, providing explanations and actionable solutions.

Q1: Low or no yield of the desired 3-Trityl-1,3-oxazolidin-5-one is observed.

Possible Causes & Solutions:

• Inefficient Carboxylic Acid Activation: The first step of the reaction is the activation of the carboxylic acid. If this step is inefficient, the cyclization will not proceed.

  • Solution: Ensure your activating agent is fresh and of high purity. Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) are commonly used. For challenging cyclizations, consider more potent activating agents such as phosphonium salts (e.g., PyBOP) or aminium/uronium salts (e.g., HATU, HBTU) in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[1][2]

• Hydrolysis of the Activated Intermediate: The activated carboxylic acid is susceptible to hydrolysis, especially in the presence of moisture.

  • Solution: Use anhydrous solvents (e.g., dichloromethane, tetrahydrofuran) and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is thoroughly dried.

• Steric Hindrance from the Trityl Group: The bulky trityl group can sterically hinder the intramolecular cyclization.

  • Solution: Running the reaction at a higher dilution can favor intramolecular cyclization over intermolecular side reactions like dimerization. Optimization of the reaction temperature may also be necessary; while higher temperatures can overcome steric hindrance, they may also lead to side reactions.

• Incorrect Stoichiometry: An incorrect ratio of activating agent to the N-trityl amino acid can lead to incomplete activation or side reactions.

  • Solution: Typically, a slight excess (1.1-1.2 equivalents) of the activating agent is used. A detailed optimization of the stoichiometry may be required for your specific substrate.

Q2: The major product is the N-acylurea byproduct when using a carbodiimide.

Possible Cause & Solution:

• Slow Intramolecular Cyclization: If the intramolecular cyclization is slow, the activated O-acylisourea intermediate can rearrange to a more stable N-acylurea.[1]

  • Solution: Add a nucleophilic catalyst such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure). These additives react with the O-acylisourea to form an active ester that is less prone to rearrangement and more reactive towards the intramolecular cyclization.[1]

Q3: Significant deprotection of the trityl group is observed.

Possible Cause & Solution:

• Acidic Conditions: The trityl group is highly sensitive to acid. Any acidic species in the reaction mixture can cause its premature cleavage.

  • Solution: Ensure that the reaction is performed under non-acidic conditions. If using an activating agent that generates an acidic byproduct (e.g., HCl from an acid chloride), a stoichiometric amount of a non-nucleophilic base must be added. Be mindful of the purity of your solvents and reagents, as they can sometimes contain acidic impurities.

Q4: Racemization of the chiral center is a concern.

Possible Cause & Solution:

• Over-activation or Prolonged Reaction Times: The activated amino acid intermediate is susceptible to racemization, especially if the reaction is run for an extended period or at elevated temperatures.

  • Solution: Use an additive that is known to suppress racemization, such as HOBt or HOAt.[1] Monitor the reaction progress by TLC or LC-MS and quench the reaction as soon as the starting material is consumed. Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

Frequently Asked Questions (FAQs)

Q1: What are the best activating agents for the cyclization of N-trityl amino acids?

For the intramolecular cyclization to form a 3-Trityl-1,3-oxazolidin-5-one, carbodiimides like DCC or DIC in the presence of HOBt are a good starting point due to their cost-effectiveness.[1] For more challenging substrates or to maximize yield, phosphonium reagents like PyBOP or uronium/aminium reagents like HATU or HBTU with a non-nucleophilic base like DIPEA are excellent choices.[2] These reagents are known to be highly efficient for peptide couplings and are compatible with the trityl protecting group.[2][3]

Q2: What solvents are recommended for this reaction?

Anhydrous, non-protic solvents are essential to prevent hydrolysis of the activated intermediate. Dichloromethane (DCM) and tetrahydrofuran (THF) are commonly used and are good choices. Acetonitrile can also be used. The choice of solvent can sometimes influence the reaction rate and solubility of the reagents.

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. The product, being a cyclic anhydride, will have a different polarity and thus a different Rf value compared to the starting N-trityl amino acid. Staining with a potassium permanganate solution can be effective for visualizing both the starting material and the product. Liquid chromatography-mass spectrometry (LC-MS) is also a powerful tool for monitoring the reaction and confirming the mass of the desired product.

Q4: What are the typical purification methods for 3-Trityl-1,3-oxazolidin-5-ones?

The purification strategy will depend on the byproducts formed.

• If using DCC: The dicyclohexylurea (DCU) byproduct is poorly soluble in many organic solvents and can often be removed by filtration.

• If using water-soluble carbodiimides (e.g., EDC): The urea byproduct can be removed by an aqueous workup.

• General Purification: Flash column chromatography on silica gel is a common and effective method for purifying the final product. A gradient of ethyl acetate in hexanes is a typical eluent system. Given the non-polar nature of the trityl group, the product will likely have a moderate Rf.

Q5: How stable are 3-Trityl-1,3-oxazolidin-5-ones?

3-Trityl-1,3-oxazolidin-5-ones are sensitive to both acidic and basic conditions.

• Acidic Conditions: The trityl group will be cleaved under acidic conditions.

• Basic/Nucleophilic Conditions: The oxazolidin-5-one ring is an activated carbonyl system and is susceptible to nucleophilic attack and ring-opening by bases (e.g., hydroxides, amines) or other nucleophiles.

Therefore, it is recommended to use the product in the subsequent reaction step as soon as possible after purification and to store it under anhydrous and neutral conditions.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 3-Trityl-1,3-oxazolidin-5-one using DIC/HOBt

• To a solution of the N-trityl amino acid (1.0 eq) and 1-hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous dichloromethane (DCM) (0.1 M) under a nitrogen atmosphere at 0 °C, add N,N'-diisopropylcarbodiimide (DIC) (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Once the starting material is consumed, filter the reaction mixture to remove the diisopropylurea byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 10-30% ethyl acetate in hexanes) to afford the desired 3-Trityl-1,3-oxazolidin-5-one.

Figure 2: Step-by-step workflow for the synthesis using DIC/HOBt.

Optimization Data Summary

The choice of activating agent and the use of additives can significantly impact the yield of the desired product. The following table provides a conceptual comparison based on literature for similar transformations.

Activating Agent/Additive	Typical Yield Range	Key Considerations
DCC or DIC alone	40-60%	Prone to N-acylurea formation.
DCC/HOBt or DIC/HOBt	70-90%	HOBt suppresses side reactions and racemization.[1]
HATU/DIPEA	85-95%	Highly efficient but more expensive. Ideal for difficult cyclizations.[2]
PyBOP/DIPEA	80-90%	Another highly effective phosphonium-based reagent.

References

• de la Torre, B. G., Marcos, M. A., Eritja, R., & Albericio, F. (n.d.). Solid-phase peptide synthesis using Nα-trityl-amino acids. ResearchGate. Retrieved from [Link]

• de la Torre, B. G., Marcos, M. A., Eritja, R., & Albericio, F. (n.d.). Solid-phase peptide synthesis using N-trityl-amino acids. Digital CSIC. Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. researchgate.net [researchgate.net]
• 3. digital.csic.es [digital.csic.es]

Technical Support Center: Troubleshooting Low Yields in Oxazolidinone Ring Formation

Welcome to the technical support center for oxazolidinone synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with low yields in oxazolidinone ring formation. The following question-and-answer format addresses common issues, providing in-depth explanations and actionable protocols to enhance your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My oxazolidinone formation from an amino alcohol and a carbonylating agent is resulting in a low yield. What are the most common initial factors to investigate?

Low yields in this fundamental transformation often stem from a few key areas. Before delving into more complex possibilities, it's crucial to systematically evaluate the basics of your reaction setup.

Answer: The primary factors to scrutinize are the purity of your starting materials, the choice and efficacy of the base, and the reaction conditions, specifically temperature and solvent.

• Purity of Starting Materials: The amino alcohol substrate must be pure and, critically, anhydrous. Water can compete with the alcohol in reacting with electrophilic carbonylating agents, leading to hydrolysis and the formation of undesired byproducts. Similarly, the carbonylating agent (e.g., phosgene, triphosgene, carbonyldiimidazole) should be of high purity.

• Base Selection and Stoichiometry: The choice of base is critical for deprotonating the amino alcohol, facilitating its nucleophilic attack. A base that is too weak may not sufficiently deprotonate the alcohol, while an overly strong or sterically hindered base can lead to side reactions like elimination. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), and potassium carbonate (K₂CO₃)[1]. Ensure you are using the correct stoichiometric amount; an excess can sometimes promote side reactions.

• Reaction Conditions:

  • Temperature: Many oxazolidinone formations are sensitive to temperature. Running the reaction at too low a temperature can lead to incomplete conversion, while excessive heat may cause decomposition of starting materials or the product. A stepwise approach, such as initial cooling for the addition of reagents followed by warming to room temperature or gentle heating, is often optimal.

  • Solvent: The solvent must be inert to the reaction conditions and capable of dissolving the reactants. Anhydrous solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are commonly used. The polarity of the solvent can also influence the reaction rate and selectivity.

Question 2: I'm observing the formation of multiple byproducts. What are the likely side reactions, and how can I minimize them?

The presence of multiple spots on a TLC plate or unexpected peaks in your LC-MS analysis indicates that side reactions are competing with your desired ring formation.

Answer: Common side reactions include the formation of cyclic carbonates, isocyanates (from amino alcohols), and oligomerization products. Understanding the mechanistic origins of these byproducts is key to their suppression.

• Cyclic Carbonate Formation: If your amino alcohol has adjacent hydroxyl groups (a diol), the formation of a five-membered cyclic carbonate can be a significant competing pathway. This is especially prevalent when using phosgene or its equivalents. To favor oxazolidinone formation, ensure your starting material is a pure amino alcohol.

• Isocyanate Formation: In some cases, particularly at elevated temperatures, the amino alcohol can rearrange to form an isocyanate, which can then react with another molecule of the amino alcohol to form a urea linkage, leading to oligomers. This can be mitigated by maintaining a lower reaction temperature.

• Oligomerization/Polymerization: If the carbonylating agent is added too quickly or if the reaction concentration is too high, intermolecular reactions can compete with the desired intramolecular cyclization, leading to the formation of polymeric material. A slow, controlled addition of the carbonylating agent to a dilute solution of the amino alcohol is recommended.

To visualize the desired pathway versus a common side reaction, consider the following:

Caption: Desired intramolecular cyclization vs. a common side reaction pathway.

Question 3: My reaction involves the cyclization of a propargylic amine with CO₂. What specific parameters should I optimize for this transformation?

The use of carbon dioxide as a C1 source is an atom-economical and green approach to oxazolidinone synthesis, but it comes with its own set of challenges, primarily related to the activation of CO₂.

Answer: For the carboxylation of propargylic amines, the critical parameters to optimize are the catalyst system, CO₂ pressure, and the base.

• Catalyst System: This reaction often requires a catalyst to activate the propargylic amine or the CO₂. Silver and copper catalysts have been shown to be effective. For instance, silver-catalyzed reactions can proceed under mild conditions to give excellent yields[2]. The choice of ligand for the metal catalyst can also significantly impact the reaction's efficiency.

• CO₂ Pressure: The concentration of dissolved CO₂ is directly proportional to the applied pressure. Insufficient pressure can lead to a slow reaction rate and incomplete conversion. Typically, these reactions are run under a positive pressure of CO₂, often in a pressure vessel. Experimenting with a range of pressures (e.g., 1-10 atm) can help identify the optimal condition for your specific substrate.

• Base: A base is often required to facilitate the reaction. Strong, non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a phosphazene base can be effective[1][2]. The base can deprotonate the amine or assist in the activation of the C-H bond.

Parameter	Range to Investigate	Rationale
Catalyst	Ag(I) salts, Cu(I) complexes	Activates the alkyne or amine for nucleophilic attack.
CO₂ Pressure	1 atm to 50 atm	Increases the concentration of CO₂ in the reaction medium.
Base	DBU, TBD, Phosphazene bases	Promotes deprotonation and facilitates key reaction steps.
Temperature	Room Temperature to 100 °C	Balances reaction rate with potential for side reactions.

Question 4: How can I effectively monitor the progress of my oxazolidinone formation reaction to determine the optimal reaction time and prevent byproduct formation?

Effective reaction monitoring is crucial for maximizing yield and minimizing the formation of impurities that can complicate purification.

Answer: The most common and accessible methods for monitoring oxazolidinone formation are Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). For more detailed kinetic analysis, in-situ spectroscopic techniques can be employed.

• Thin-Layer Chromatography (TLC): TLC is a rapid and cost-effective method for qualitatively monitoring the disappearance of starting materials and the appearance of the product. It's essential to use a solvent system that provides good separation between the starting material, product, and any major byproducts. Staining with potassium permanganate or visualization under UV light (if the compounds are UV-active) can aid in identification.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides more detailed information than TLC. It allows for the quantification of starting materials and products, as well as the identification of byproducts by their mass-to-charge ratio. This is particularly useful for identifying unexpected side reactions. A typical LC-MS method for oxazolidinones would involve a C18 column with a gradient elution of water and acetonitrile containing a small amount of formic acid or ammonium acetate to improve ionization[3][4].

• In-situ Spectroscopic Methods: For a more advanced understanding of reaction kinetics, techniques like Fourier-Transform Infrared (FT-IR) spectroscopy can be used to monitor the reaction in real-time[5]. This allows for the precise determination of the reaction endpoint and can provide insights into the reaction mechanism.

Protocol: Reaction Monitoring by LC-MS

• Sample Preparation: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), carefully withdraw a small aliquot (e.g., 10-20 µL) from the reaction mixture.

• Quenching: Immediately quench the aliquot in a vial containing a suitable solvent (e.g., 1 mL of acetonitrile) to stop the reaction.

• Dilution: Dilute the quenched sample further if necessary to be within the linear range of the detector.

• Analysis: Inject the prepared sample into the LC-MS system.

• Data Interpretation: Monitor the peak areas of the starting material and the desired oxazolidinone product over time. The reaction is complete when the starting material peak area is minimized and the product peak area has plateaued.

Caption: Workflow for reaction monitoring using LC-MS.

Question 5: I am attempting an asymmetric synthesis of a chiral oxazolidinone, but the enantiomeric excess (ee) or diastereomeric ratio (dr) is low. What factors influence stereoselectivity?

Achieving high stereoselectivity is often a primary goal in the synthesis of biologically active oxazolidinones.

Answer: The stereochemical outcome of your reaction is influenced by the choice of chiral auxiliary or catalyst, the reaction mechanism, and the reaction conditions.

• Chiral Auxiliary/Catalyst: In substrate-controlled reactions, the stereochemistry of the starting material (e.g., a chiral amino alcohol) will direct the formation of the new stereocenter. In catalyst-controlled reactions, the chirality of the catalyst is paramount. Ensure the chiral auxiliary or catalyst is of high enantiomeric purity.

• Reaction Mechanism: The mechanism of the ring-forming step is critical. For example, in reactions proceeding through an epoxide, the nucleophilic attack is typically an Sₙ2 reaction, resulting in an inversion of stereochemistry. Understanding the operative mechanism is key to predicting and controlling the stereochemical outcome[6].

• Reaction Conditions:

  • Temperature: Lower reaction temperatures generally favor higher stereoselectivity by increasing the energy difference between the diastereomeric transition states.

  • Solvent: The solvent can influence the conformation of the transition state and thus the stereoselectivity. A screen of different solvents may be necessary to find the optimal conditions.

  • Additives: In some cases, the addition of a Lewis acid or base can coordinate to the substrate or catalyst and enhance stereocontrol.

For reactions involving a Curtius rearrangement to form the oxazolidinone, the choice of azide source and solvent can have a significant impact on the yield and stereochemical fidelity[7]. A study by Wu and co-workers demonstrated that using Me₃SiN₃ in THF at reflux provided excellent yields and complete retention of stereochemistry in the synthesis of oxazolidin-2-ones from β-hydroxy thiazolidinethiones[7].

References

• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved from [Link]

• Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. (2017). ACS Omega, 2(11), 7765–7775. Retrieved from [Link]

• Current Updates on Oxazolidinone and Its Significance. (2013). Journal of Chemistry, 2013, 1-14. Retrieved from [Link]

• Reaction conditions in the synthesis of oxazolidin-2-ones. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanism of action of oxazolidinones: Effects of linezolid and eperezolid on translation reactions. (1996). Antimicrobial Agents and Chemotherapy, 40(9), 2176-2181. Retrieved from [Link]

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. (2017). Molecules, 22(11), 1851. Retrieved from [Link]

• Oxazolidinones as versatile scaffolds in medicinal chemistry. (2022). RSC Medicinal Chemistry, 13(10), 1161-1184. Retrieved from [Link]

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. (2021). Molecules, 26(14), 4239. Retrieved from [Link]

• LC-MS/MS Method for Simultaneous Determination of Three Oxazolidinone. (2024). Drug Design, Development and Therapy, 18, 123-132. Retrieved from [Link]

• Optimization of the reaction conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Antibacterial Activities, Mode of Action and Acute Toxicity Studies of New Oxazolidinone-Fluoroquinolone Hybrids. (2018). Molecules, 23(10), 2469. Retrieved from [Link]

• Solid-Phase Synthesis via 5-Oxazolidinones. Ring-Opening Reactions with Amines and Reaction Monitoring by Single-Bead FT-IR Microspectroscopy. (1998). The Journal of Organic Chemistry, 63(23), 8375-8381. Retrieved from [Link]

• Synthesis and Antibacterial Activity of U-100592 and U-100766, Two Oxazolidinone Antibacterial Agents for the Potential Treatment of Multidrug-Resistant Gram-Positive Bacterial Infections. (1996). Journal of Medicinal Chemistry, 39(3), 673-679. Retrieved from [Link]

• Performance of different instrumental techniques for oxazolidinone detection. (n.d.). ResearchGate. Retrieved from [Link]

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. (2021). Molecules, 26(14), 4239. Retrieved from [Link]

Sources

• 1. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxazolidinone synthesis [organic-chemistry.org]
• 3. dovepress.com [dovepress.com]
• 4. Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Trityl Group Deprotection

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for challenges associated with the deprotection of trityl (triphenylmethyl, Trt) groups. This resource is designed for researchers, chemists, and drug development professionals who utilize trityl and its derivatives (MMT, DMT) as protecting groups for alcohols, amines, and thiols. Here, we address common experimental issues in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your research.

Core Concepts: The "Why" Behind Trityl Deprotection

The trityl group is prized for its steric bulk, which allows for the selective protection of primary alcohols and amines, and its acid lability, which permits its removal under mild conditions.[1][2] Deprotection is typically achieved with Brønsted or Lewis acids. The generally accepted mechanism is an SN1-type reaction.

The process begins with the protonation (or Lewis acid coordination) of the heteroatom (O, N, or S) attached to the trityl group. This facilitates the cleavage of the C-heteroatom bond, generating a highly stable trityl carbocation.[1] This stability is due to the extensive resonance delocalization across the three phenyl rings. However, the stability and reactivity of this carbocation are also the source of the most common challenges in deprotection.[1][3]

Caption: General mechanism of acid-catalyzed trityl deprotection and fates of the resulting trityl cation.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during trityl deprotection experiments.

Q1: My deprotection reaction is incomplete. Analytical data (TLC, LC-MS) shows a significant amount of starting material remaining even after extended reaction times. What is happening?

This is the most frequent issue and is almost always caused by the re-attachment of the cleaved trityl cation onto the deprotected functional group.[3] The deprotection is a reversible equilibrium. Without a mechanism to remove the trityl cation (Tr+) from the reaction mixture, it will act as a potent electrophile and react with the nucleophilic product (R-OH, R-NH2, R-SH), reforming the starting material.

Root Cause Analysis:

• Reversibility: The cleavage of the trityl group with acid is an equilibrium process.[3]

• Insufficient Scavenging: The generated trityl cation is not being effectively trapped.

Solution: Employ a Cation Scavenger Scavengers are reagents that irreversibly react with the trityl cation, removing it from the equilibrium and driving the reaction to completion.[3]

• For Alcohols and Amines: Trialkylsilanes, such as triisopropylsilane (TIS) or triethylsilane (TES), are highly effective. They reduce the trityl cation to the inert triphenylmethane.

• For Thiols (Cysteine): In peptide synthesis, a standard cleavage cocktail for Cys(Trt) is TFA/TIS/H₂O (95:2.5:2.5) . For peptides with other sensitive residues (e.g., Met, Trp), a more complex cocktail like Reagent K (TFA/phenol/H₂O/thioanisole/EDT) is recommended to prevent various side reactions.[3] 1,2-Ethanedithiol (EDT) also acts as a reducing agent, preventing oxidation of the free thiol.[3]

Actionable Protocol:

• Dissolve your trityl-protected compound in a suitable solvent (e.g., Dichloromethane - DCM).

• Add 5-10 equivalents of a scavenger (e.g., TIS).

• Add the acid (e.g., 1-5% Trifluoroacetic Acid - TFA) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and monitor by TLC or LC-MS until completion (typically 1-4 hours).

Q2: I've successfully removed the trityl group, but my yield is low, and I see multiple side products. What are these and how can I prevent them?

Side product formation is typically due to the high reactivity of the trityl cation or other cations generated from different protecting groups (e.g., tert-butyl from Boc cleavage).[3][4]

Common Side Reactions:

• Alkylation of Sensitive Residues: In peptides, the trityl cation can alkylate the indole ring of tryptophan or the thioether of methionine.[3]

• S-Alkylation from Resin Linkers: During solid-phase peptide synthesis (SPPS), cleavage from Wang or Rink Amide resins can generate benzyl-type cations that alkylate the free thiol of cysteine.[4]

• Oxidation: Free thiols (R-SH) are highly susceptible to air oxidation, leading to the formation of disulfide dimers (R-S-S-R).[3]

Solution: Optimize the Cleavage Cocktail The key is to use a cocktail with a combination of scavengers that can trap different types of cations and maintain a reducing environment.

Scavenger	Target Cation / Purpose	Recommended For
TIS / TES	Primary scavenger for trityl and tert-butyl cations (reduces them).[3]	General purpose, essential for most deprotections.
Thioanisole	"Soft" scavenger, effective at trapping benzyl-type cations from resin cleavage.[4]	Peptides synthesized on Wang or Rink Amide resins.
EDT	Traps cations and acts as a reducing agent to prevent disulfide formation.[3]	Cysteine-containing peptides.
Phenol	Scavenger for various cations.	Often included in broad-spectrum cocktails like Reagent K.[3]
Water	Suppresses tert-butylation of tryptophan.	Tryptophan-containing peptides.

Q3: I need to remove a trityl group but leave a Boc or TBS group intact. My current method cleaves both. How can I achieve selectivity?

Selectivity is achieved by exploiting the different acid labilities of the protecting groups. The stability of the resulting carbocation determines how easily the group is cleaved by acid. Electron-donating groups (like methoxy) on the phenyl rings make the trityl cation more stable, thus making the protecting group more acid-labile.

Hierarchy of Acid Lability: DMT (Dimethoxytrityl) > MMT (Monomethoxytrityl) > Trt (Trityl) > Boc (tert-Butoxycarbonyl) > TBS (tert-Butyldimethylsilyl)

Solutions for Selective Deprotection:

• Use Weaker Acids: Instead of strong acids like TFA, use milder acids such as 80% acetic acid in water, formic acid, or very dilute solutions of TFA (e.g., 0.1-1% in DCM).[1] Trityl ethers can often be cleaved in the presence of TBS ethers using acetic or formic acid.[1]

• Lewis Acids: For substrates sensitive to protic acids, Lewis acids like ZnBr₂, MgBr₂, or BF₃·Et₂O can be effective and offer different selectivity profiles.[1][2]

• Strategic Synthesis: The most robust strategy is to plan your synthesis with orthogonal protecting groups from the outset. For example, if you need to remove one group with acid, protect other functionalities with groups that are removed by hydrogenation (e.g., Cbz, Bn) or fluoride (e.g., TBS, TBDPS).[5]

Q4: I am working with oligonucleotides, and I'm losing the 5'-DMT group when drying the sample before purification. Why does this happen?

This is a known issue, particularly in large-scale oligonucleotide synthesis.[6] It is often caused by residual acidic species or the removal of volatile basic counterions under high vacuum. During synthesis and initial deprotection steps (e.g., with ammonia), the phosphate backbone is neutralized by ammonium ions. High vacuum can remove ammonia (NH₃), leaving a proton behind, which can catalyze detritylation.[6]

Solution: Add a Non-Volatile Base

• Before drying down your crude oligonucleotide solution, add a non-volatile base like Tris (tris(hydroxymethyl)aminomethane) .

• A concentration of approximately 45 mg of Tris base per mL of crude oligo solution has been shown to effectively prevent trityl loss during drying.[6]

• Alternatively, converting the oligonucleotide to a non-volatile salt form (e.g., sodium salt) via a desalting protocol can also preserve the trityl group.[6]

Frequently Asked Questions (FAQs)

Q: What is the difference between Trityl (Trt), Methoxytrityl (MMT), and Dimethoxytrityl (DMT)? A: The main difference is their acid lability. The methoxy groups are electron-donating, which stabilizes the trityl cation formed upon cleavage. This makes the protecting group easier to remove. The order of lability is DMT > MMT > Trt.[2] This allows for differential deprotection in complex molecules.

Q: Can trityl groups be removed under non-acidic conditions? A: Yes, although less common, other methods exist. Reductive cleavage using catalytic hydrogenation (e.g., H₂/Pd-C) or dissolving metal reduction (Na/NH₃) can remove trityl groups.[2] This can be useful for achieving orthogonality with acid-labile groups. Reductive detritylation of N-tritylamines can also be achieved with lithium powder and a catalytic amount of naphthalene.[7]

Q: Why does my reaction mixture turn bright yellow upon adding acid? A: The intense yellow-orange color is characteristic of the trityl carbocation, which is a stable and colored species. This color is a good visual indicator that the deprotection reaction has initiated. The color should fade as the cation is quenched by a scavenger.

Q: How do I remove the triphenylmethane byproduct and excess scavengers after the reaction? A: Triphenylmethane and scavengers like TIS are non-polar. They can typically be removed from the desired product by:

• Aqueous Workup: Partitioning the reaction mixture between an organic solvent and water. The polar product often stays in the aqueous layer or can be extracted, while the non-polar byproducts remain in the organic phase.

• Chromatography: Standard silica gel column chromatography is very effective at separating the non-polar byproducts from more polar products.

• Precipitation/Trituration: The desired product can sometimes be precipitated from the reaction mixture by adding a non-polar solvent like hexanes, leaving the byproducts in solution.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting common trityl deprotection issues.

References

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tritylamines. Retrieved from [Link]

• Glen Research. (n.d.). Technical Brief – Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. Glen Report 21.19. Retrieved from [Link]

• ResearchGate. (2020). I have to prepare a mono deprotection over the bis S-trityl group, How can I do it more selective way? Retrieved from [Link]

• ACG Publications. (2022). Synthesis and reactivity of novel trityl-type protecting groups. Retrieved from [Link]

• Phenomenex. (n.d.). Avoiding Depurination During Trityl-on Purification. Retrieved from [Link]

• ResearchGate. (2001). Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. glenresearch.com [glenresearch.com]
• 7. Tritylamines [organic-chemistry.org]

Stability of the 3-Trityl-1,3-oxazolidin-5-one ring under various pH conditions.

Welcome to the technical support center for the 3-Trityl-1,3-oxazolidin-5-one ring system. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile chemical entity in their synthetic endeavors. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability of the 3-Trityl-1,3-oxazolidin-5-one ring under various pH conditions. Our aim is to equip you with the knowledge to anticipate and navigate potential challenges in your experiments, ensuring the integrity of your results.

Understanding the 3-Trityl-1,3-oxazolidin-5-one System: A Duality of Stability and Lability

The 3-Trityl-1,3-oxazolidin-5-one ring system is a valuable tool in modern organic synthesis, particularly in the realm of peptide chemistry. Its utility stems from the clever juxtaposition of a robust oxazolidin-5-one core with a pH-sensitive N-trityl protecting group. This duality allows for selective manipulation and deprotection, but also necessitates a thorough understanding of its stability profile to prevent unwanted degradation.

The stability of this heterocyclic system is primarily dictated by two key features: the acid-labile trityl group and the base-sensitive lactone (ester) functionality within the oxazolidinone ring.

Troubleshooting Guide: Navigating Experimental Challenges

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable solutions.

Issue 1: Premature Detritylation During a Reaction or Workup

Symptoms:

• Appearance of a new, more polar spot on TLC.

• Mass spectrometry data showing a peak corresponding to the detritylated compound.

• Unexpected formation of byproducts resulting from the newly exposed secondary amine.

Root Cause Analysis: The trityl (triphenylmethyl, Trt) group is notoriously sensitive to acidic conditions due to the exceptional stability of the resulting trityl cation.[1][2] Exposure to even mild acids can lead to its cleavage.

Solutions:

• Strict pH Control: Maintain a neutral or slightly basic pH throughout your reaction and workup. Use buffered solutions where appropriate.

• Aqueous Workup: When performing an aqueous workup, use a saturated solution of a mild base like sodium bicarbonate (NaHCO₃) to neutralize any latent acidity. Avoid using strong acids for pH adjustment.

• Solvent Choice: Be mindful of acidic impurities in your solvents. For instance, dichloromethane (DCM) can contain trace amounts of HCl. Consider passing it through a plug of basic alumina before use.

• Chromatography: If using silica gel chromatography, which is inherently acidic, consider neutralizing it by pre-treating with a solution of triethylamine in the eluent system. Alternatively, use neutral alumina for purification.

Issue 2: Ring Opening and Degradation Under Basic Conditions

Symptoms:

• Formation of multiple unidentified byproducts.

• Low recovery of the desired product after exposure to basic reagents.

• Evidence of hydrolysis products (e.g., the corresponding N-trityl amino acid) in your analytical data.

Root Cause Analysis: The oxazolidin-5-one ring contains a lactone (a cyclic ester), which is susceptible to hydrolysis under basic conditions. The generally accepted mechanism for this is a base-catalyzed acyl-oxygen cleavage (BAC2).[3][4] This involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon, leading to the formation of a tetrahedral intermediate that subsequently collapses to open the ring.

Solutions:

• Choice of Base: For reactions requiring a base, opt for non-nucleophilic, sterically hindered bases such as diisopropylethylamine (DIEA) or 2,4,6-collidine over nucleophilic bases like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) when the integrity of the oxazolidinone ring is paramount.

• Temperature Control: Perform base-mediated reactions at low temperatures (e.g., 0 °C or below) to minimize the rate of hydrolysis.

• Reaction Time: Limit the exposure time to basic conditions as much as possible. Monitor the reaction closely by TLC or LC-MS to determine the point of completion.

• Anhydrous Conditions: The presence of water will exacerbate base-catalyzed hydrolysis. Ensure your reagents and solvents are scrupulously dry.

Issue 3: Epimerization at the α-Carbon

Symptoms:

• Appearance of diastereomers in your NMR or chiral HPLC analysis.

• Inconsistent biological activity of your final compound.

Root Cause Analysis: The α-proton of the oxazolidin-5-one ring can be acidic and susceptible to deprotonation by strong bases. This can lead to the formation of an enolate, which can then be protonated from either face, resulting in epimerization. This is a known issue in peptide synthesis, especially with certain amino acid residues.[5]

Solutions:

• Mild Bases: Use milder bases for any necessary deprotonations.

• Temperature: Keep the reaction temperature low to disfavor the equilibrium that leads to epimerization.

• Avoid Prolonged Exposure: Minimize the time the compound is in a basic environment.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of the 3-Trityl-1,3-oxazolidin-5-one ring at different pH values?

A1: The stability can be summarized as follows:

• Strongly Acidic (pH < 4): Rapid cleavage of the N-trityl group is expected. The oxazolidinone ring itself may also undergo acid-catalyzed hydrolysis, though the detritylation is typically faster.[2][6]

• Mildly Acidic (pH 4-6): The trityl group is still susceptible to cleavage, especially in the presence of protic solvents and with prolonged exposure.

• Neutral (pH ~7): The compound is generally stable under neutral, anhydrous conditions. However, in aqueous neutral solutions, slow hydrolysis of the lactone can occur over time.

• Mildly Basic (pH 8-10): The trityl group is stable. The oxazolidinone ring is susceptible to base-catalyzed hydrolysis, and the rate will depend on the strength of the base, temperature, and presence of water.

• Strongly Basic (pH > 10): Rapid hydrolysis of the lactone moiety is expected, leading to ring opening.[3]

Q2: How should I store a 3-Trityl-1,3-oxazolidin-5-one derivative?

A2: For long-term stability, store the compound as a solid in a cool, dry place, preferably under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and acidic atmospheric gases.

Q3: Can I use trifluoroacetic acid (TFA) to remove the trityl group without affecting the oxazolidinone ring?

A3: Yes, this is a common procedure. The trityl group is significantly more acid-labile than the oxazolidinone ring. A dilute solution of TFA in an anhydrous solvent like DCM is typically used for this purpose.[7] However, it is important to control the reaction time and temperature to avoid potential side reactions or hydrolysis of the ring if water is present.

Q4: Are there any common side reactions to be aware of during peptide coupling reactions?

A4: In the context of peptide synthesis, if the 3-Trityl-1,3-oxazolidin-5-one is part of a larger peptide chain, the basic conditions of the coupling step (often using DIEA or NMM) can potentially lead to side reactions like aspartimide formation if an aspartic acid residue is nearby.[5] However, the bulky trityl group can sometimes help to minimize certain side reactions.[8]

Data Summary and Experimental Protocols

Table 1: Summary of Stability and Recommended Conditions

pH Range	Primary Instability	Recommended Handling Conditions
< 4 (Acidic)	Cleavage of the N-trityl group	Avoid unless detritylation is the desired outcome. Use anhydrous conditions if only detritylation is intended.
4 - 6 (Mildly Acidic)	Slow cleavage of the N-trityl group	Minimize exposure time. Use buffered systems if possible. Avoid prolonged storage in protic solvents in this pH range.
~7 (Neutral)	Generally stable	Ideal for storage and handling in anhydrous conditions. In aqueous media, monitor for slow hydrolysis.
8 - 10 (Mildly Basic)	Hydrolysis of the lactone	Use non-nucleophilic, sterically hindered bases. Work at low temperatures and under anhydrous conditions.
> 10 (Strongly Basic)	Rapid hydrolysis of the lactone	Avoid unless ring opening is the intended reaction.

Experimental Protocol: Test for Stability in a Mildly Basic Solution

This protocol provides a general method to assess the stability of your 3-Trityl-1,3-oxazolidin-5-one derivative under mildly basic conditions.

Materials:

• Your 3-Trityl-1,3-oxazolidin-5-one derivative

• Anhydrous, amine-free DMF

• Diisopropylethylamine (DIEA)

• TLC plates

• LC-MS system

Procedure:

• Prepare a stock solution of your compound in anhydrous DMF (e.g., 10 mg/mL).

• In a clean, dry vial, add 100 µL of the stock solution.

• Add 5 µL of DIEA to the vial.

• Cap the vial and let it stand at room temperature.

• At regular intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), take a small aliquot (e.g., 2 µL) and spot it on a TLC plate.

• Develop the TLC plate in an appropriate solvent system to monitor the disappearance of the starting material and the appearance of any new spots.

• For a more quantitative analysis, inject an aliquot into an LC-MS at each time point to determine the percentage of the remaining starting material.

Visualizing the Degradation Pathways

Diagram 1: Acid-Catalyzed Detritylation

Caption: Acid-catalyzed cleavage of the N-trityl group.

Diagram 2: Base-Catalyzed Ring Hydrolysis

Caption: Base-catalyzed hydrolysis of the oxazolidin-5-one ring.

References

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Neutral and Alkaline Conditions. Journal of Physical Chemistry B, 117(38), 11214-11224. [Link]

• Bundgaard, H., & Johansen, M. (1980). Prodrugs as drug delivery systems. XXV. Hydrolysis of oxazolidines and the utility of oxazolidines as prodrugs for beta-aminoalcohols and/or carbonyl compounds. International Journal of Pharmaceutics, 7(2), 129-137. [Link]

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved January 24, 2026, from [Link]

• Cielecka-Piontek, J., et al. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. Molecules, 26(11), 3147. [Link]

• Kaduk, C., et al. (2007). Facile formation of N-acyl-oxazolidinone derivatives using acid fluorides. Organic Letters, 9(19), 3825-3828. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Retrieved January 24, 2026, from [Link]

• Yabang Pharmaceutical Co., Ltd. (2014). 1,3-oxazolidine-2-one-like compound, preparation method and uses thereof. Justia Patents. [Link]

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Neutral and Alkaline Conditions. The Journal of Physical Chemistry B, 117(38), 11214-11224. [Link]

• ResearchGate. (n.d.). Synthesis, mechanism of action, and structure-activity relationships of 1,3-oxazolidinones as anti-bacterial Agent: A review. Retrieved January 24, 2026, from [Link]

• Kumar, A., et al. (2014). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2014, 1-13. [Link]

• ChemistryViews. (2018, September 17). N-Acylation of Oxazolidinones. [Link]

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. The Journal of Organic Chemistry, 78(12), 6022-6032. [Link]

• Wang, K. T., & Li, C. H. (1967). Side reaction in peptide synthesis. Formation of oxazolidone derivatives. The Journal of Organic Chemistry, 32(11), 3619-3621. [Link]

• ResearchGate. (n.d.). Solid-phase synthesis of 1,3-oxazolidine derivatives. Retrieved January 24, 2026, from [Link]

• de la Torre, B. G., et al. (1998). Solid-phase peptide synthesis using Nα-trityl-amino acids. Letters in Peptide Science, 5(4), 275-278. [Link]

• Oliver, J. S., & Oyelere, A. K. (2007). Facile Formation of N-Acyl-oxazolidinone Derivatives Using Acid Fluorides. Organic Letters, 9(19), 3825-3828. [Link]

• Fife, T. H., & Hagopian, L. (1968). Oxazolidine Hydrolysis. The Participation of Solvent and Buffer in Ring Opening. Journal of the American Chemical Society, 90(4), 1007-1014. [Link]

• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved January 24, 2026, from [Link]

• de Figueiredo, R. M., et al. (2016). Oxazolidinones as versatile scaffolds in medicinal chemistry. MedChemComm, 7(6), 1047-1058. [Link]

• White, J. M., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1483-1492. [Link]

• de la Torre, B. G., et al. (1998). Solid-phase peptide synthesis using N-trityl-amino acids. Letters in Peptide Science, 5, 275-278. [Link]

• ResearchGate. (n.d.). Convenient Methods for the Hydrolysis of Oxazolidinones to Vicinal Amino Alcohols. Retrieved January 24, 2026, from [Link]

• Subirós-Funosas, R., et al. (2021). Epimerisation in Peptide Synthesis. Molecules, 26(24), 7523. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 24, 2026, from [Link]

Sources

• 1. Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines--a potential new prodrug type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Epimerisation in Peptide Synthesis [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]

Technical Support Center: Purification of 3-Trityl-1,3-oxazolidin-5-one Derivatives

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights into the effective purification of 3-Trityl-1,3-oxazolidin-5-one derivatives. These molecules, while synthetically valuable, present unique challenges during isolation due to the properties conferred by the bulky, acid-sensitive trityl group. This document provides direct, actionable solutions to common problems encountered in the lab.

Troubleshooting Guide

This section addresses specific issues you may face during the purification process in a practical question-and-answer format.

Issue 1: My TLC plate shows multiple spots, and my target compound is streaking.

Question: I've run a TLC of my crude reaction mixture, and instead of a clean spot for my product, I see streaking and several close-running spots. What's happening and how do I fix it?

Answer: This is a common and often multi-faceted issue. Let's break down the potential causes and solutions.

• Causality:

  • Acid-Sensitivity of the Trityl Group: Standard silica gel is slightly acidic (pH ~4-5). The trityl (triphenylmethyl) protecting group is notoriously sensitive to acid and can be partially cleaved on the TLC plate, leading to a streak of the deprotected, more polar oxazolidinone derivative.[1][2]

  • Inappropriate Solvent System: The polarity of your mobile phase may be too high or too low, causing poor separation and streaking.

  • Sample Overload: Applying too much of your crude mixture to the TLC plate can lead to broad, streaky spots that do not resolve well.

  • Presence of Triphenylmethanol: A common impurity is triphenylmethanol (TrOH), formed from the hydrolysis of unreacted trityl chloride or the cleaved trityl cation. It often has an Rf value close to the desired product.

• Step-by-Step Protocol for Resolution:

  • Neutralize Your Silica: Before running a preparative column, neutralize the silica gel. Prepare a slurry of silica gel in a 1-2% triethylamine (Et₃N) solution in your chosen non-polar solvent (e.g., hexanes or petroleum ether). Gently stir for 15-20 minutes, then filter and wash with the non-polar solvent to remove excess amine. Dry the silica under vacuum before packing your column. This creates a non-acidic stationary phase, preventing on-column deprotection.

  • Optimize the TLC Mobile Phase: The goal is to find a solvent system where your target compound has an Rf of approximately 0.25-0.35. The bulky, greasy trityl group makes these compounds quite non-polar.

    • Start with a low-polarity mixture, such as 10% Ethyl Acetate in Hexanes.

    • Gradually increase the polarity (e.g., to 15%, 20%) until you achieve good separation between your product and impurities.

    • Add 0.5-1% Et₃N to the TLC mobile phase to mirror the conditions of a neutralized column and prevent streaking on the plate.

  • Visualize Impurities: Use multiple visualization techniques. In addition to a UV lamp (254 nm), use an oxidizing stain like potassium permanganate (KMnO₄) or ceric ammonium molybdate (CAM). Triphenylmethanol and the deprotected oxazolidinone will stain, while your product may or may not, helping you to identify all components.

Issue 2: My compound co-elutes with an impurity during column chromatography.

Question: I ran a flash column based on my TLC, but my fractions are still impure. The impurity seems to have the same Rf as my product. What is it and how can I separate them?

Answer: This is most likely co-elution with triphenylmethanol (TrOH), a very common by-product in reactions involving trityl chloride.

• Causality: Triphenylmethanol is structurally similar enough in polarity to many 3-Trityl-1,3-oxazolidin-5-one derivatives that it can be difficult to separate using standard silica gel chromatography.

• Workflow for Separation:

  • Initial Column Chromatography: Run the column as optimized, even if the separation is incomplete. This will remove more polar and non-polar impurities, simplifying the mixture. Combine the fractions containing your product and the co-eluting impurity.

  • Recrystallization: This is the most effective method for removing triphenylmethanol. The introduction of the trityl group often makes the target compound highly crystalline.[2]

    • Solvent Screening: The key is to find a solvent system where your product has high solubility at high temperatures and low solubility at low temperatures, while the impurity remains in solution.

    • Good starting points for recrystallization include acetone, ethanol, or mixtures like ethyl acetate/hexanes or dichloromethane/petroleum ether.[3][4]

  • Detailed Recrystallization Protocol:

    • Dissolve the impure solid in the minimum amount of boiling solvent.

    • If the solution is colored, you can add a small amount of activated charcoal and hot filter through a short plug of celite to remove colored impurities.

    • Allow the solution to cool slowly to room temperature. Do not disturb it. Crystal formation should begin.

    • Once crystal growth appears to have stopped, place the flask in an ice bath or refrigerator for at least one hour to maximize yield.

    • Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

    • Dry the crystals under high vacuum. Check purity by ¹H NMR and melting point.

Issue 3: I'm trying to recrystallize my product, but it's oiling out instead of forming crystals.

Question: I've followed the recrystallization protocol, but my compound separates as an oil instead of a solid. What's wrong?

Answer: "Oiling out" occurs when the solute is insoluble in the solvent below a certain temperature (the boiling point) and separates as a liquid phase rather than a solid crystalline lattice.

• Causality:

  • Solvent Choice: The solvent may be too "good" or too "poor." If the compound's melting point is lower than the boiling point of the solvent, it may melt before it dissolves and then separate as an oil on cooling.

  • Cooling Too Rapidly: Crash-cooling the solution can favor oil formation over the slower, more ordered process of crystallization.

  • Residual Impurities: The presence of impurities can disrupt the crystal lattice formation, leading to an oil.

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Add a small amount of additional hot solvent to ensure the oil fully dissolves.

  • Slow Cooling is Critical: Ensure the solution cools very slowly. Insulate the flask with glass wool or place it in a large beaker of hot water to slow the rate of cooling.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of pure, solid product, add a tiny crystal to the cooled, supersaturated solution to initiate crystallization.

  • Change the Solvent System: If the above steps fail, you need a different solvent. Try a mixed solvent system. Dissolve your compound in a small amount of a "good" solvent (e.g., dichloromethane or ethyl acetate) and slowly add a "poor" solvent (e.g., hexanes or petroleum ether) at room temperature until the solution becomes faintly cloudy (the cloud point). Add a drop of the good solvent to clarify, then allow it to stand and cool slowly.

Frequently Asked Questions (FAQs)

Q1: What are the key stability considerations for 3-Trityl-1,3-oxazolidin-5-one derivatives during workup and purification?

The single most important factor is the acid lability of the N-trityl group.[1][2] Avoid acidic conditions at all costs.

• Aqueous Workup: Do not use acidic washes (e.g., 1M HCl). Use saturated sodium bicarbonate (NaHCO₃) or brine for aqueous extractions.

• Chromatography: Always use silica gel that has been neutralized with a base like triethylamine. Add a small amount (0.5-1%) of triethylamine to your eluent as a precaution.

• Solvents: Avoid using protic solvents like methanol for chromatography unless absolutely necessary, as prolonged exposure can cause solvolysis, especially if any trace acid is present.[5][6]

Q2: How can I effectively monitor the progress of my purification?

A multi-pronged approach is best:

• TLC: As described above, use neutralized eluents and multiple visualization methods (UV, stains).

• ¹H NMR Spectroscopy: This is your most powerful tool.

  • Trityl Group Protons: Look for the characteristic multiplet of the 15 aromatic protons of the trityl group, typically between 7.2-7.5 ppm.

  • Oxazolidinone Ring Protons: The protons on the oxazolidinone ring will have distinct signals. Their chemical shifts and coupling constants are diagnostic of the structure.

  • Impurity Check: Look for a sharp singlet around 2.1 ppm for triphenylmethanol's hydroxyl proton (in CDCl₃, can vary) or signals corresponding to the deprotected oxazolidinone.

• Melting Point: A sharp melting point is a good indicator of high purity for crystalline solids. Compare it to literature values if available.

Q3: Is it better to use flash chromatography or recrystallization?

It depends on the impurity profile. The two techniques are complementary and are often used sequentially.

• Flash Chromatography is excellent for removing impurities with significantly different polarities from your product.

• Recrystallization is superior for removing small amounts of structurally similar impurities (like triphenylmethanol) from a product that is already mostly pure. It is also the best way to obtain high-purity, crystalline material suitable for final analysis or use.

Visualization of Workflows

General Purification Workflow

This diagram outlines the standard decision-making process for purifying a crude 3-Trityl-1,3-oxazolidin-5-one derivative.

Caption: Decision workflow for purification.

Troubleshooting Crystallization

This diagram provides a logical path for troubleshooting issues encountered during recrystallization.

Caption: Troubleshooting path for crystallization.

References

• Current Updates on Oxazolidinone and Its Significance - PMC - PubMed Central . Available at: [Link]

• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazole Compounds - Chemical Methodologies . Available at: [Link]

• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol - Chemical Methodologies . Available at: [Link]

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection – - Total Synthesis . Available at: [Link]

• Synthesis and reactivity of novel trityl-type protecting groups - ACG Publications . Available at: [Link]

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects - PMC - NIH . Available at: [Link]

• LiCl-mediated, easy and low-cost removal of the trityl group from protected alcohols and diols . Available at: [Link]

• Solid-phase synthesis of 1,3-oxazolidine derivatives | Request PDF - ResearchGate . Available at: [Link]

• 3-Amino-5-(indol-3-yl)methylene-4-oxo-2-thioxothiazolidine Derivatives as Antimicrobial Agents: Synthesis, Computational and Biological Evaluation - MDPI . Available at: [Link]

• CN104788429B - Method for preparing sartan drugs by removing trityl protecting group - Google Patents.

• (PDF) Reactive trityl derivatives: Stabilised carbocation mass-tags for life sciences applications - ResearchGate . Available at: [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 3. chemmethod.com [chemmethod.com]
• 4. chemmethod.com [chemmethod.com]
• 5. RUA [rua.ua.es]
• 6. CN104788429B - Method for preparing sartan drugs by removing trityl protecting group - Google Patents [patents.google.com]

The effects of different solvents on 3-Trityl-1,3-oxazolidin-5-one reaction outcomes.

Welcome to the technical support center for reactions involving 3-Trityl-1,3-oxazolidin-5-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of stereoselective reactions with this versatile chiral auxiliary. Our focus is to bridge the gap between theoretical knowledge and practical application, ensuring your experiments are both successful and reproducible.

Introduction to 3-Trityl-1,3-oxazolidin-5-one Chemistry

The 3-Trityl-1,3-oxazolidin-5-one is a valuable chiral auxiliary, particularly in the asymmetric synthesis of α-amino acids. The bulky trityl (triphenylmethyl) group on the nitrogen atom plays a crucial role in directing the stereochemical outcome of reactions, such as enolate alkylation. However, the success of these reactions is highly dependent on carefully controlled conditions, with the choice of solvent being a critical parameter. This guide will delve into the nuances of solvent effects and other key variables to help you overcome common challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with 3-Trityl-1,3-oxazolidin-5-one, providing explanations grounded in mechanistic principles and offering actionable solutions.

Issue 1: Low or No Product Yield

Q: I am not getting the expected yield for my alkylation reaction. What are the likely causes and how can I improve it?

A: Low yields in these reactions can often be traced back to incomplete enolate formation, enolate instability, or competing side reactions. Let's break down the possibilities:

• Incomplete Deprotonation: The formation of the lithium enolate is the critical first step.

  • The Base: Strong, sterically hindered bases like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) are essential for complete and rapid deprotonation. Ensure your base is freshly prepared or properly titrated.

  • Solvent Choice: The solvent significantly impacts the efficacy of the base. Ethereal solvents like tetrahydrofuran (THF) are generally preferred as they effectively solvate the lithium cation, promoting the formation of a more reactive monomeric enolate.[1] In contrast, less polar solvents like toluene may favor the formation of less reactive enolate aggregates.[2]

  • Temperature: Enolate formation should be performed at low temperatures, typically -78 °C, to minimize side reactions and enolate decomposition.

• Enolate Instability: The formed enolate can be unstable, especially at higher temperatures. It is crucial to add the electrophile at low temperatures and monitor the reaction progress closely.

• Side Reactions:

  • Proton Scrambling: If your electrophile or solvent contains even trace amounts of acidic protons, the enolate can be quenched, leading to the recovery of starting material. Ensure all reagents and solvents are anhydrous.

  • Reaction with Solvent: At elevated temperatures, the highly basic enolate can react with certain solvents.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Poor Diastereoselectivity

Q: My reaction is yielding a mixture of diastereomers. How can I improve the stereochemical control?

A: Poor diastereoselectivity is often a consequence of the enolate's solution structure and the reaction conditions. The key is to favor a single, well-defined transition state.

• The Role of Enolate Aggregation: Lithium enolates of oxazolidinones can exist as a mixture of aggregates, such as dimers and tetramers, in solution.[3] The specific aggregate that reacts can influence the stereochemical outcome.

  • Solvent Effects on Aggregation: The choice of solvent is paramount in controlling aggregation.

    • THF: This polar aprotic solvent is known to break down enolate aggregates by solvating the lithium cation, favoring the formation of more reactive and often more selective monomeric or dimeric species.[1]

    • Toluene/Hydrocarbon Mixtures: In less polar solvents, enolates tend to form higher-order aggregates (tetramers), which may exhibit different reactivity and selectivity.[4] For certain reactions, a specific aggregate might be more selective, so a systematic solvent screen is advisable.

• Temperature and Reaction Time:

  • Low Temperature: Running the reaction at -78 °C is generally recommended to "freeze out" a single, lower-energy transition state, thus enhancing diastereoselectivity.

  • Aging of the Enolate: The time between enolate formation and the addition of the electrophile can be critical. In some cases, allowing the enolate solution to "age" at a specific temperature can lead to the formation of a more thermodynamically stable and more selective aggregate.[5]

• Choice of Base and Counterion: The base used to form the enolate (e.g., LDA vs. LHMDS) can influence the aggregation state and, consequently, the diastereoselectivity. While both are effective, subtle differences in their steric bulk and the resulting lithium amide by-product can impact the overall reaction environment.

Data Snapshot: Solvent Impact on a Related Oxazolidinone Reaction

The following table summarizes the effect of different solvents on the yield and diastereomeric ratio (d.r.) in a representative reaction. While not specific to the 3-Trityl derivative, it illustrates the profound impact of the solvent.

Solvent	Base	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
Toluene	Et3N	125	98	N/A (cyclization)
THF	Et3N	125	45	N/A (cyclization)
CH2Cl2	Ti(IV) catalyst	-40	13	3:1
Toluene	Ti(IV) catalyst	-40	53	11:1

Data adapted from related oxazolidinone syntheses to illustrate solvent trends.

Frequently Asked Questions (FAQs)

Q1: Why is the trityl group used in this chiral auxiliary?

A1: The bulky trityl group serves as a powerful stereodirecting element. It effectively blocks one face of the enolate, forcing the incoming electrophile to approach from the less sterically hindered face, leading to high diastereoselectivity in reactions like alkylations.

Q2: Can the trityl group be cleaved under the reaction conditions?

A2: The trityl group is known to be acid-labile.[6][7] While the basic conditions of enolate formation and alkylation are generally compatible, care must be taken during the work-up and purification steps. Exposure to even mild acidic conditions can lead to premature deprotection. A buffered aqueous work-up (e.g., with saturated ammonium chloride) is recommended over a strongly acidic quench.

Q3: Which is a better solvent for my reaction: THF or Toluene?

A3: The choice between THF and toluene is not always straightforward and can be reaction-dependent.

• THF is a good starting point as it generally promotes the formation of more reactive, less aggregated enolates due to its higher polarity and coordinating ability.[1]

• Toluene , being less polar, can favor the formation of higher-order enolate aggregates.[4] In some cases, these aggregates may lead to higher diastereoselectivity. A common practice is to use a mixture of THF and a hydrocarbon solvent to fine-tune the reaction conditions.

Q4: I am observing the formation of a side product. What could it be?

A4: Common side products can include:

• Starting Material: As discussed, this is often due to inadvertent quenching of the enolate.

• Diastereomer: This indicates a loss of stereocontrol (see Issue 2).

• Detritylated Product: If the work-up or purification involves acidic conditions, you may observe the product without the trityl group.

• Product of Aldol Addition: If your electrophile is an aldehyde or ketone, you may get an aldol addition product. The stereochemical outcome of this will also be influenced by the solvent and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Diastereoselective Alkylation

This protocol provides a general guideline. Optimal conditions may vary depending on the specific substrate and electrophile.

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Add the 3-Trityl-1,3-oxazolidin-5-one derivative to the flask.

  • Dissolve the substrate in anhydrous THF (or other chosen solvent) and cool the solution to -78 °C in a dry ice/acetone bath.

• Enolate Formation:

  • In a separate flame-dried flask, prepare a solution of LDA by adding n-butyllithium to a solution of diisopropylamine in anhydrous THF at -78 °C.

  • Slowly add the freshly prepared LDA solution (typically 1.1 equivalents) to the substrate solution at -78 °C.

  • Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Alkylation:

  • Slowly add a solution of the electrophile (1.2-1.5 equivalents) in anhydrous THF to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for the desired time (monitor by TLC). The reaction time can range from 1 to several hours.

• Work-up:

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram:

Caption: Step-by-step workflow for alkylation.

References

• Current Updates on Oxazolidinone and Its Significance. PMC - PubMed Central. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. Available at: [Link]

• Evans Auxiliaries and a Friend for Aldol Reactions. YouTube. Available at: [Link]

• Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. PMC - NIH. Available at: [Link]

• Synthesis and Characterization of some New Mesoionic 1,3-Thiazolium-5-thiolates via Cyclodehydration and in situ 1,3-Dipolar Cycloaddition/Cycloreversion. PMC - NIH. Available at: [Link]

• Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. PMC - NIH. Available at: [Link]

• Lithium Amino Alkoxide–Evans Enolate Mixed Aggregates: Aldol Addition with Matched and Mismatched Stereocontrol. PMC - PubMed Central. Available at: [Link]

• Ketone Enolization with Sodium Hexamethyldisilazide: Solvent-and Substrate-Dependent E-Z Selectivity and Affiliated Mechanisms. PMC - NIH. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Williams College. Available at: [Link]

• Effect of Solvent on Aggregation and Reactivity of Two Lithium Enolates. ResearchGate. Available at: [Link]

• Lithium enolates & enolate equivalents. Making Molecules. Available at: [Link]

• Acid-labile protecting groups for the synthesis of lipidated peptides. PubMed. Available at: [Link]

• Chiral auxiliary. Wikipedia. Available at: [Link]

• Solid-phase synthesis of 1,3-oxazolidine derivatives. ResearchGate. Available at: [Link]

• Structure and Reactivity of Lithium Enolates. Angewandte Chemie International Edition. Available at: [Link]

• Preparation of Chiral N Vinyl Oxazolidinones by a Simple General Procedure. ResearchGate. Available at: [Link]

• Recent advances in asymmetric synthesis with chiral imide auxiliaries. Société Chimique de France. Available at: [Link]

• Oxazolidinone synthesis. Organic Chemistry Portal. Available at: [Link]

• Application of the Trityl Group in Peptide Chemistry. Leiden University. Available at: [Link]

• Evans Enolate Alkyl

• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies. Available at: [Link]

• Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries. PMC - PubMed Central. Available at: [Link]

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total Synthesis. Available at: [Link]

• Evans' Chiral Auxiliary‐Based Asymmetric Synthetic Methodology and Its Modern Extensions. ResearchGate. Available at: [Link]

• Diastereoselective alkylation and methods for chiral auxiliary removal. ResearchGate. Available at: [Link]

• What is the best protocol for Oxazolidine synthesis on resin? ResearchGate. Available at: [Link]

• Using LDA to Form an Enolate Ion. Chemistry LibreTexts. Available at: [Link]

• A Greener Approach to Oxazolidinone Synthesis Using a Ternary Deep Eutectic Solvent. Wiley Online Library. Available at: [Link]

• Lithium Hexamethyldisilazide Mediated Enolization of Acylated Oxazolidinones: Solvent, Cosolvent, and Isotope Effects on Competing Monomer- and Dimer-Based Pathways. ACS Publications. Available at: [Link]

• Solid-phase peptide synthesis using N -trityl-amino acids. Digital CSIC. Available at: [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. PMC - NIH. Available at: [Link]

• Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. PubMed Central. Available at: [Link]

• Enolate Anion Formation Using LDA. YouTube. Available at: [Link]

• One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. PMC. Available at: [Link]

• Diastereoselective Alkylation of an Oxazolidinone Chiral Auxiliary. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ethz.ch [ethz.ch]
• 3. Lithium Amino Alkoxide–Evans Enolate Mixed Aggregates: Aldol Addition with Matched and Mismatched Stereocontrol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lithium Hexamethyldisilazide Mediated Enolization of Acylated Oxazolidinones: Solvent, Cosolvent, and Isotope Effects on Competing Monomer- and Dimer-Based Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acid-labile protecting groups for the synthesis of lipidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. total-synthesis.com [total-synthesis.com]

Technical Support Center: Scaling Up Reactions Mediated by 3-Trityl-1,3-oxazolidin-5-one

Welcome to the technical support center for scaling up reactions involving 3-Trityl-1,3-oxazolidin-5-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning from bench-scale experiments to larger-scale production. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and safe scale-up of your chemical processes.

Introduction to 3-Trityl-1,3-oxazolidin-5-one in Scalable Synthesis

3-Trityl-1,3-oxazolidin-5-one is a valuable chiral auxiliary and building block in modern organic synthesis. Its rigid structure allows for excellent stereocontrol in a variety of transformations, most notably in the asymmetric synthesis of α-amino acids and their derivatives. The bulky trityl (triphenylmethyl) protecting group on the nitrogen atom is crucial for directing stereoselectivity but also introduces a unique set of challenges during process scale-up, particularly concerning its lability in acidic conditions and the steric hindrance it imparts.

This guide will address the practical aspects of working with this reagent on a larger scale, focusing on anticipating and mitigating common issues to ensure a robust, safe, and efficient process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges I should anticipate when scaling up N-alkylation reactions with 3-Trityl-1,3-oxazolidin-5-one?

A1: When scaling up N-alkylation reactions, the primary challenges typically revolve around:

• Reaction Heterogeneity and Mixing: On a larger scale, ensuring uniform mixing of reagents becomes more difficult. This can lead to localized "hot spots" or areas of high concentration, resulting in side reactions and inconsistent product quality.

• Thermal Management: N-alkylation reactions are often exothermic. Inadequate heat dissipation in large reactors can lead to a runaway reaction, posing a significant safety risk and promoting the formation of impurities.

• Reagent Addition Control: The rate of addition of the alkylating agent and the base is critical. A slow and controlled addition is often necessary to maintain the optimal reaction temperature and minimize side reactions.

• Work-up and Product Isolation: Handling large volumes of solvents and performing extractions and purifications can be cumbersome and present logistical challenges. Crystallization, which is often preferred at scale over chromatography, may require significant optimization.

• Trityl Group Stability: The trityl group is sensitive to acidic conditions. Accidental exposure to acidic reagents or byproducts can lead to premature deprotection and complicate the purification process.[1]

Q2: How do I choose an appropriate solvent for a large-scale reaction involving 3-Trityl-1,3-oxazolidin-5-one?

A2: Solvent selection for scale-up should be guided by several factors beyond just solubility:

• Safety: Avoid solvents with low flash points or high toxicity. Consult safety data sheets (SDS) and consider the potential for peroxide formation (e.g., in ethers like THF).

• Boiling Point: The solvent's boiling point should be suitable for the desired reaction temperature and allow for efficient removal during work-up without requiring excessively high temperatures that could degrade the product.

• Work-up and Environmental Impact: Consider the ease of solvent removal and recycling. Solvents that are immiscible with water can simplify aqueous work-ups. The environmental impact and disposal costs of the solvent are also important considerations for large-scale production.

• Reaction Compatibility: The solvent must be inert to the reaction conditions and not participate in side reactions.

Commonly used solvents for N-alkylation of oxazolidinones include tetrahydrofuran (THF), N,N-dimethylformamide (DMF), and acetonitrile. For large-scale operations, a thorough risk assessment of the chosen solvent is essential.

Q3: What are the best practices for monitoring the progress of a large-scale reaction?

A3: In-process controls (IPCs) are crucial for monitoring large-scale reactions. Relying solely on reaction time is not advisable. Recommended IPC techniques include:

• High-Performance Liquid Chromatography (HPLC): HPLC is the most common and reliable method for monitoring the disappearance of starting materials and the formation of the product and any impurities. A validated HPLC method is essential for making informed decisions about reaction completion.

• Thin-Layer Chromatography (TLC): While less quantitative than HPLC, TLC can be a quick and effective tool for qualitative monitoring of the reaction progress, especially during initial process development.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS can be invaluable for identifying unknown impurities that may arise during the reaction, aiding in troubleshooting and process optimization.[2]

It is advisable to establish clear reaction completion criteria based on IPC results before starting a large-scale campaign.

Troubleshooting Guides

This section provides detailed guidance on specific problems that may be encountered during the scale-up of reactions mediated by 3-Trityl-1,3-oxazolidin-5-one.

Problem 1: Incomplete Reaction or Stalled Conversion

Symptoms:

• IPC analysis (e.g., HPLC) shows a significant amount of starting material remaining even after extended reaction times.

• The reaction appears to have stopped before reaching full conversion.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale & Troubleshooting Steps
Poor Mixing/Mass Transfer	On a larger scale, inadequate agitation can lead to poor mixing of reactants, especially if the reaction mixture is heterogeneous. This prevents the reacting species from coming into contact effectively. Solution: - Increase the agitation speed. - Evaluate the impeller design and reactor geometry to ensure efficient mixing for the specific reaction volume and viscosity.
Insufficient Base	The base is consumed during the reaction to neutralize the acidic byproduct. If the base is not sufficiently strong or is added in a substoichiometric amount, the reaction will stall. Solution: - Re-verify the stoichiometry of the base. - Ensure the base is of high purity and has not degraded during storage. - Consider using a stronger base if weak bases are proving ineffective.
Deactivation of Reagents	The alkylating agent or the base may be sensitive to moisture or other impurities in the solvent or starting materials. Solution: - Use anhydrous solvents and ensure all reagents are handled under an inert atmosphere (e.g., nitrogen or argon). - Test the quality of the starting materials and reagents before use.
Low Reaction Temperature	The reaction rate may be too slow at the set temperature. While higher temperatures can increase the rate, they may also promote side reactions. Solution: - Gradually increase the reaction temperature in small increments while carefully monitoring the impurity profile by IPC. - Perform a Design of Experiments (DoE) study at the lab scale to determine the optimal temperature range.

Troubleshooting Workflow for Incomplete Conversion

Caption: Decision tree for troubleshooting incomplete reactions.

Problem 2: Formation of Significant Impurities

Symptoms:

• IPC analysis shows the formation of one or more significant unknown peaks.

• The isolated product is difficult to purify.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale & Troubleshooting Steps
Over-alkylation/Di-alkylation	If the product of the initial N-alkylation has other reactive sites, it may react further with the alkylating agent. This is more likely at higher temperatures or with a large excess of the alkylating agent. Solution: - Reduce the reaction temperature. - Use a stoichiometric amount of the alkylating agent and add it slowly to the reaction mixture.
Elimination Side Reactions	If the alkylating agent has a leaving group on a carbon with adjacent protons, elimination can compete with substitution, especially with sterically hindered substrates or strong, non-nucleophilic bases. Solution: - Use a less sterically hindered base. - Lower the reaction temperature.
Premature Deprotection of Trityl Group	The trityl group is labile to acid. If any acidic species are present or generated in the reaction, the trityl group can be cleaved, leading to the formation of the deprotected oxazolidinone, which can then undergo further reactions.[1] Solution: - Ensure all reagents and solvents are free from acidic impurities. - Use a non-acidic work-up procedure. - If the reaction generates an acidic byproduct, ensure it is effectively neutralized by the base.
Formation of Diastereomers	If the alkylation creates a new stereocenter, a mixture of diastereomers may be formed. The ratio of diastereomers can be influenced by the reaction conditions. Solution: - Optimize the reaction temperature and solvent to maximize diastereoselectivity. - The choice of base can also influence the stereochemical outcome. - Develop a purification method (crystallization or chromatography) to separate the desired diastereomer.

Problem 3: Difficult Product Isolation and Purification

Symptoms:

• The product oils out during work-up or crystallization.

• The product is difficult to crystallize from common solvent systems.

• Chromatographic purification is not feasible or economical at scale.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale & Troubleshooting Steps
Residual Impurities	Even small amounts of impurities can inhibit crystallization by disrupting the crystal lattice formation. Solution: - Re-optimize the reaction conditions to minimize impurity formation. - Consider an additional purification step before crystallization, such as a charcoal treatment or a short silica plug filtration.
Inappropriate Crystallization Solvent	The chosen solvent system may not be suitable for inducing crystallization of the product. Solution: - Perform a systematic crystallization screening with a variety of solvents and solvent mixtures. - Consider using techniques such as anti-solvent addition or seeding with a small amount of pure crystalline material.
Product is an Amorphous Solid or Oil	Some compounds are inherently difficult to crystallize. Solution: - If the product is an intermediate, consider taking it to the next step as a crude oil, provided the impurities do not interfere with the subsequent reaction. - Explore alternative purification techniques such as preparative chromatography if the scale is manageable, or salt formation if the product has a suitable functional group.

Workflow for Optimizing Large-Scale Purification

Caption: A systematic approach to troubleshooting purification challenges.

Safety Considerations for Scale-Up

Scaling up chemical reactions introduces new safety hazards that may not be apparent at the laboratory scale. A thorough safety assessment is mandatory before any large-scale campaign.

• Thermal Hazards: As mentioned, N-alkylation reactions can be exothermic. A Reaction Calorimetry (RC) study is highly recommended to determine the heat of reaction and the maximum temperature of the synthetic reaction (MTSR). This data is crucial for designing an adequate cooling system and for developing emergency shutdown procedures.[3]

• Reagent Handling: Handling large quantities of flammable solvents, corrosive reagents, and potent alkylating agents requires appropriate personal protective equipment (PPE), engineering controls (e.g., fume hoods, closed-transfer systems), and trained personnel.

• Pressure Build-up: Some reactions may generate gaseous byproducts, which can lead to a dangerous pressure build-up in a closed reactor. Ensure the reactor is equipped with a proper venting system and a pressure relief device.

• Waste Disposal: Develop a plan for the safe handling and disposal of all waste streams generated during the process, including solvent waste and aqueous waste from work-ups.

Always consult with your institution's Environmental, Health, and Safety (EHS) department before proceeding with any scale-up activities.

References

• Process for the preparation of oxazolidinones and method of use thereof.

• Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. National Institutes of Health. [Link]

• Synthesis of oxazolidinones - a structural motif for high-performance polymers. RWTH Publications. [Link]

• Enantioenriched Oxazolidinones as Synthesis Scaffolds and Efforts towards the Total Synthesis of Marineosin A. D-Scholarship@Pitt. [Link]

• Synthesis of N-arylated oxazolidinones via a palladium catalyzed cross coupling reaction. Application to the synthesis of the antibacterial agent Dup-721. ResearchGate. [Link]

• DESIGN, SYNTHESIS AND APPLICATION OF FLUOROUS OXAZOLIDINONE CHIRAL AUXILIARIES. [Link]

• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. ResearchGate. [Link]

• A new and rapid method for monitoring the new oxazolidinone antibiotic linezolid in serum and urine by high performance liquid chromatography-integrated sample preparation. PubMed. [Link]

• Pyridinium, 4-(dimethylamino)-1-(triphenylmethyl)-, chloride. Organic Syntheses. [Link]

• Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. National Institutes of Health. [Link]

• Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4). ACS Publications. [Link]

• Beyond 2-Oxazolidinones: Access to N-Unsubstituted Six- and Seven-Membered Analogues Using CO2 and Superbase Catalyst. ACS Publications. [Link]

• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis. [Link]

• Diastereospecific Synthesis of Vicinally Substituted 2-Oxazolidinones via Oxidative Rearrangement of α,β-Unsaturated γ-Lactams. ACS Publications. [Link]

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ACS Publications. [Link]

• Process for Purification of 2-Oxazolidinone Derivatives and Unsolvated Pure Crystalline Form Thereof.

• Incorporation of a chiral gem-disubstituted nitrogen heterocycle yields an oxazolidinone antibiotic with reduced mitochondrial toxicity. PubMed. [Link]

• A Method for the Parallel Synthesis of Multiply Substituted Oxazolidinones. ACS Publications. [Link]

• Synthesis and reactivity of novel trityl-type protecting groups. ACG Publications. [Link]

• Solid-Phase Synthesis via 5-Oxazolidinones. Ring-Opening Reactions with Amines and Reaction Monitoring by Single-Bead FT-IR Microspectroscopy. ACS Publications. [Link]

• Diastereospecific Synthesis of Vicinally Substituted 2-Oxazolidinones via Oxidative Rearrangement of α,β-Unsaturated γ-Lactams. National Institutes of Health. [Link]

• Development of a Safe, Scalable Process for the Preparation of an Oxaisoxazolidinone. [Link]

• Alkylation of oxazolidinone and oxazolidide. ResearchGate. [Link]

• Reduction of cysteine-S-protecting groups by triisopropylsilane. National Institutes of Health. [Link]

• An efficient method for activation and recycling of trityl resins. SciSpace. [Link]

• LC-MS/MS Method for Simultaneous Determination of Three Oxazolidinone Antimicrobials in Human Plasma and Its Application in Therapeutic Drug Monitoring. Dove Press. [Link]

• Large-Scale Oxidations in the Pharmaceutical Industry. ACS Publications. [Link]

• Protection of 5′-Hydroxy Functions of Nucleosides. Current Protocols in Nucleic Acid Chemistry. [Link]

• Trityl Group in the 3rd Millenium: New Perspectives for Oligonucleotide Chemistry and Beyond. Glen Research. [Link]

• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. Royal Society of Chemistry. [Link]

• Organic Process Research & Development Vol. 12 No. 2. ACS Publications. [Link]

Sources

• 1. Large Scale Synthesis of a Persistent Trityl Radical for Use in Biomedical EPR Applications and Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries: The Established Evans Oxazolidinones versus the Enigmatic 3-Trityl-1,3-oxazolidin-5-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for reliable and efficient methods to control stereochemistry is paramount. Chiral auxiliaries have long stood as a robust and predictable strategy for introducing chirality, guiding reactions to yield specific stereoisomers. Among the most celebrated of these are the Evans oxazolidinone auxiliaries, a cornerstone of stereoselective synthesis for decades. This guide provides an in-depth analysis of Evans auxiliaries and attempts to draw a comparison with the lesser-known 3-Trityl-1,3-oxazolidin-5-one.

While extensive research and application data firmly establish the utility of Evans auxiliaries, a comprehensive, data-supported comparison with 3-Trityl-1,3-oxazolidin-5-one is currently precluded by a notable scarcity of published research on the latter's application in asymmetric synthesis. This guide will, therefore, present a detailed exposition of the well-documented Evans auxiliaries and offer a theoretical perspective on the potential attributes of the 3-Trityl-1,3-oxazolidin-5-one based on the known properties of its constituent functional groups.

The Gold Standard: Evans Auxiliaries

Introduced by David A. Evans and his colleagues, chiral oxazolidinones have become indispensable tools in the synthesis of complex molecules, including numerous natural products and pharmaceutical agents.[1] Their widespread adoption stems from their high diastereoselectivity in a variety of carbon-carbon bond-forming reactions, the predictability of their stereochemical outcomes, and the relative ease of their attachment and subsequent cleavage.[1]

Synthesis and Availability

Evans auxiliaries are typically synthesized from readily available and relatively inexpensive amino acids. For instance, the popular (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone can be prepared from L-ephedrine. A variety of these auxiliaries with different steric profiles are commercially available, providing chemists with a toolkit to optimize selectivity for specific transformations.

Mechanism of Stereocontrol: A Tale of Steric Dominance

The stereodirecting power of Evans auxiliaries lies in the rigid, conformationally constrained environment they create around a prochiral center.[2] This is particularly evident in the context of enolate alkylation and aldol reactions.

Asymmetric Alkylation:

Upon acylation of the oxazolidinone nitrogen, the resulting imide can be deprotonated to form a chiral enolate. The stereochemical outcome of the subsequent alkylation is dictated by the steric hindrance imposed by the substituent at the C4 position of the oxazolidinone ring. This substituent effectively shields one face of the enolate, directing the incoming electrophile to the opposite, less hindered face.

Figure 1: Conceptual workflow of Evans auxiliary-mediated asymmetric alkylation.

Asymmetric Aldol Reactions:

In aldol reactions, the formation of a six-membered, chair-like transition state involving a Lewis acid (often a boron triflate) is key to the high levels of diastereoselectivity observed. The substituents on the chiral auxiliary occupy pseudo-equatorial positions in this transition state, minimizing steric interactions and favoring the formation of the syn-aldol product.

Figure 2: Simplified Zimmerman-Traxler transition state model for the Evans aldol reaction, illustrating the steric influence of the auxiliary's substituent (R_aux).

Performance and Experimental Data

The efficacy of Evans auxiliaries is well-documented across a vast body of literature. In asymmetric alkylations, diastereomeric ratios (d.r.) frequently exceed 95:5, and in many cases, approach >99:1. Similarly, aldol reactions mediated by these auxiliaries consistently deliver high yields and exceptional diastereoselectivity.

Table 1: Representative Performance of Evans Auxiliaries in Asymmetric Alkylation

Auxiliary Substituent (R)	Electrophile (E-X)	Diastereomeric Ratio (d.r.)
Isopropyl	Benzyl bromide	>99:1
Benzyl	Methyl iodide	98:2
tert-Butyl	Allyl iodide	>99:1

Data compiled from various sources in the chemical literature.

Cleavage of the Auxiliary

A critical aspect of any chiral auxiliary is its facile removal without compromising the newly formed stereocenter. Evans auxiliaries offer a range of mild cleavage conditions to furnish various functional groups, including carboxylic acids, esters, amides, and alcohols. This versatility further enhances their synthetic utility.

Common Cleavage Methods:

• Hydrolysis (to Carboxylic Acid): Lithium hydroxide (LiOH) in the presence of hydrogen peroxide (H₂O₂) is a standard method.

• Transesterification (to Ester): Alkoxides such as sodium methoxide (NaOMe) in methanol.

• Reductive Cleavage (to Alcohol): Lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄).

The Challenger: 3-Trityl-1,3-oxazolidin-5-one - A Hypothesis-Driven Analysis

In stark contrast to the wealth of information on Evans auxiliaries, there is a significant dearth of published, peer-reviewed data on the application of 3-Trityl-1,3-oxazolidin-5-one as a chiral auxiliary in asymmetric synthesis. While the compound is commercially available, its utility in stereoselective transformations remains largely undocumented in the scientific literature.

Based on its structure, we can, however, hypothesize its potential behavior and compare it theoretically to Evans auxiliaries.

Structural Features and Potential for Stereocontrol

The defining feature of this auxiliary is the bulky trityl (triphenylmethyl) group attached to the nitrogen atom. The trityl group is well-known in organic synthesis as a highly sterically demanding protecting group. Its sheer size would be expected to exert a profound influence on the stereochemical course of a reaction.

Figure 3: The sterically demanding trityl group.

It is plausible that the trityl group could serve a similar role to the C4 substituent in Evans auxiliaries, effectively blocking one face of a putative enolate derived from an acylated 3-Trityl-1,3-oxazolidin-5-one. The three phenyl rings of the trityl group can adopt a propeller-like conformation, creating a significant steric shield.

Postulated Advantages and Disadvantages

Potential Advantages:

• High Steric Hindrance: The immense bulk of the trityl group could potentially lead to even higher levels of diastereoselectivity compared to standard Evans auxiliaries in certain reactions.

• Unique Stereochemical Outcomes: The different positioning of the primary steric directing group (on the nitrogen versus on the C4 carbon) might lead to complementary or even opposite stereochemical outcomes compared to Evans auxiliaries, providing a valuable alternative for accessing different stereoisomers.

Potential Disadvantages and Unanswered Questions:

• Synthesis and Acylation: The synthesis of the chiral 3-Trityl-1,3-oxazolidin-5-one and its subsequent acylation might be challenging due to the steric hindrance of the trityl group.

• Enolate Formation: The steric bulk around the nitrogen might influence the geometry and reactivity of the resulting enolate.

• Cleavage Conditions: The trityl group is typically cleaved under acidic conditions. This might limit the compatibility with acid-sensitive functional groups in the substrate and could potentially lead to racemization of the product. The development of mild, neutral cleavage methods would be crucial for its broader applicability.

• Lack of Experimental Validation: Crucially, without experimental data, any discussion of its performance remains speculative. Key metrics such as diastereomeric ratios, yields, and the scope of compatible electrophiles are unknown.

A Call for Further Research

The comparison between the well-established Evans auxiliaries and the largely unexplored 3-Trityl-1,3-oxazolidin-5-one highlights a fascinating gap in the field of asymmetric synthesis. While the former represents a mature and reliable technology, the latter presents an intriguing, albeit unproven, alternative.

The potential for the trityl group to impart high levels of stereocontrol is a compelling hypothesis that warrants experimental investigation. Future research in this area would need to address the following key questions:

• Efficient Synthesis: Development of a practical and scalable synthesis for enantiopure 3-Trityl-1,3-oxazolidin-5-one.

• Asymmetric Reactions: A systematic study of its performance in key asymmetric transformations, such as alkylation and aldol reactions, to determine diastereoselectivities and yields.

• Mechanism of Stereocontrol: Mechanistic studies to elucidate the transition state geometries and understand the basis of stereochemical induction.

• Cleavage Protocols: The development of mild and efficient methods for the removal of the auxiliary.

Until such data becomes available, Evans auxiliaries will undoubtedly remain the go-to choice for researchers seeking a predictable and highly effective solution for asymmetric synthesis. The potential of 3-Trityl-1,3-oxazolidin-5-one, however, serves as a reminder that the exploration of novel chiral scaffolds continues to be a vital endeavor in the ongoing pursuit of stereochemical control.

References

• Evans, D. A.; et al. Stereoselective Aldol Condensations. 2. The Use of Chiral Oxazolidinones. J. Am. Chem. Soc.1981 , 103 (8), 2127–2129. [Link]

• Ager, D. J.; Prakash, I.; Schaad, D. R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev.1996 , 96 (2), 835–876. [Link]

Sources

• 1. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Determining Enantiomeric Excess for Products of 3-Trityl-1,3-oxazolidin-5-one

In the landscape of asymmetric synthesis, particularly in the development of novel therapeutics, the precise control and quantification of stereochemistry are paramount. 3-Trityl-1,3-oxazolidin-5-ones serve as invaluable chiral auxiliaries, guiding the stereochemical outcome of reactions to produce enantiomerically enriched products. Consequently, the accurate determination of enantiomeric excess (ee) is a critical step in validating the success of these synthetic endeavors and ensuring the quality of the final compounds. This guide provides a comparative overview of the most robust and widely adopted analytical techniques for determining the enantiomeric excess of products derived from 3-Trityl-1,3-oxazolidin-5-one, offering insights into the causality behind experimental choices and providing actionable protocols for researchers, scientists, and drug development professionals.

The Imperative of Enantiomeric Purity in Drug Development

The chirality of a molecule can have profound implications for its pharmacological activity. It is not uncommon for one enantiomer of a chiral drug to exhibit the desired therapeutic effect, while the other may be inactive or, in some cases, elicit toxic side effects.[1] Therefore, regulatory bodies worldwide mandate stringent control over the stereochemical purity of chiral pharmaceuticals. The use of chiral auxiliaries like 3-Trityl-1,3-oxazolidin-5-ones is a cornerstone of modern asymmetric synthesis, enabling the selective formation of one enantiomer over the other.[2] The subsequent determination of enantiomeric excess is not merely a quality control checkpoint but a fundamental aspect of drug discovery and development, ensuring both efficacy and safety.

Comparative Analysis of Analytical Methodologies

The two primary methods for the routine and reliable determination of enantiomeric excess are Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral auxiliaries. Each method offers a unique set of advantages and is suited to different stages of the research and development pipeline.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	NMR Spectroscopy with Chiral Auxiliaries
Principle	Differential interaction of enantiomers with a chiral stationary phase, leading to different retention times.	Conversion of enantiomers into diastereomers (covalently or non-covalently) which are distinguishable by NMR.
Sensitivity	High (can detect minor enantiomers down to <0.1%).	Moderate to low (generally requires at least 1-5% of the minor enantiomer for accurate integration).
Sample Throughput	Moderate (typically 10-30 minutes per sample).	High (can be very rapid, often <10 minutes per sample).
Development Time	Can be time-consuming to develop a robust separation method.	Method development is often faster, involving screening of a few chiral agents.
Quantitative Accuracy	Excellent, provided the method is properly validated.	Good, but can be affected by peak overlap and signal-to-noise limitations.
Information Provided	Enantiomeric ratio.	Enantiomeric ratio and potentially structural information.

I. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for the separation and quantification of enantiomers due to its high resolution, sensitivity, and reproducibility.[3][4] The technique relies on the use of a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers of the analyte, leading to different retention times and, thus, separation.[5]

The "Why": The Mechanism of Chiral Recognition on Polysaccharide-Based CSPs

For N-protected amino acid derivatives, such as those derived from 3-Trityl-1,3-oxazolidin-5-one, polysaccharide-based CSPs are often the most effective.[6] These CSPs, typically derivatives of cellulose or amylose, possess helical structures with chiral grooves. Chiral recognition is achieved through a combination of non-covalent interactions, including:

• Hydrogen Bonding: The amide and carbonyl groups of the oxazolidinone can form hydrogen bonds with the carbamate groups on the polysaccharide backbone of the CSP.

• π-π Interactions: The aromatic trityl group and any aromatic substituents on the product can engage in π-π stacking interactions with the phenyl groups of the CSP.

• Steric Interactions: The overall shape of the analyte and its fit within the chiral groove of the CSP play a crucial role in the separation.

The combination of these interactions leads to the formation of transient diastereomeric complexes between the enantiomers and the CSP, with one enantiomer forming a more stable complex and thus being retained longer on the column.

Experimental Protocol: Chiral HPLC for 3-Trityl-1,3-oxazolidin-5-one Derivatives

This protocol provides a starting point for method development. Optimization of the mobile phase composition and choice of CSP will be necessary for specific products.

1. Column Selection:

• Initial Screening: Begin with polysaccharide-based columns such as Chiralpak® AD-H (amylose-based) or Chiralcel® OD-H (cellulose-based). These have a broad range of applicability for N-protected amino acid derivatives.

2. Mobile Phase Preparation:

• Normal Phase: A common starting mobile phase is a mixture of n-hexane and a polar modifier like 2-propanol (isopropanol) or ethanol. A typical starting ratio is 90:10 (n-hexane:2-propanol, v/v).

• Additive: A small amount of an acidic modifier like trifluoroacetic acid (TFA) (e.g., 0.1%) can improve peak shape for acidic or basic analytes.[3]

3. HPLC System Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 220 nm or 254 nm).

• Injection Volume: 10 µL

4. Sample Preparation:

• Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Workflow for Chiral HPLC Method Development

Caption: Workflow for Chiral HPLC Analysis.

II. NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy offers a rapid and often less development-intensive alternative to HPLC for determining enantiomeric excess.[7] The principle lies in converting the pair of enantiomers into a pair of diastereomers, which are non-superimposable, non-mirror images and thus have different NMR spectra.[8] This conversion can be achieved either through the formation of covalent bonds with a chiral derivatizing agent (CDA) or through non-covalent interactions with a chiral solvating agent (CSA).[9]

A. Chiral Derivatizing Agents (CDAs): The Case of Mosher's Acid

Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) and its derivatives are widely used CDAs.[1] The carboxylic acid is typically converted to the more reactive acid chloride, which then reacts with nucleophilic groups (e.g., alcohols or amines) in the analyte to form diastereomeric esters or amides.

The "Why": How Mosher's Esters/Amides Enable Chiral Discrimination

The key to the Mosher's acid method is the anisotropic effect of the phenyl group on the Mosher's reagent. In the diastereomeric products, the different spatial arrangements of the substituents around the newly formed stereocenter cause the protons of the analyte to experience different magnetic environments. This results in different chemical shifts for the corresponding protons in the two diastereomers, allowing for their distinct signals to be integrated to determine the enantiomeric excess.

Experimental Protocol: ee Determination using Mosher's Acid Chloride

This protocol is a general guideline for the derivatization of a hydroxyl- or amino-containing product from a 3-Trityl-1,3-oxazolidin-5-one.

1. Derivatization:

• In two separate NMR tubes, dissolve a small amount of the analyte (e.g., 5 mg) in a deuterated solvent (e.g., 0.5 mL of CDCl₃).

• To one tube, add a slight excess (e.g., 1.1 equivalents) of (R)-(-)-Mosher's acid chloride and a small amount of a base (e.g., pyridine or triethylamine) to scavenge the HCl byproduct.

• To the second tube, add a slight excess of (S)-(+)-Mosher's acid chloride and the same base.

• Allow the reactions to proceed to completion (monitor by TLC or ¹H NMR).

2. NMR Analysis:

• Acquire a high-resolution ¹H NMR spectrum for each of the diastereomeric mixtures.

• Identify a well-resolved proton signal that shows a clear chemical shift difference between the two diastereomers. Protons closer to the stereocenter of interest often show the largest separation.

3. Data Analysis:

• Integrate the corresponding signals for the two diastereomers.

• The ratio of the integrals directly corresponds to the enantiomeric ratio of the original analyte.

B. Chiral Solvating Agents (CSAs): The Utility of Pirkle's Alcohol

Chiral solvating agents, such as (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol), offer a non-destructive method for determining enantiomeric excess.[10] CSAs form transient, non-covalent diastereomeric complexes with the enantiomers of the analyte through interactions such as hydrogen bonding and π-π stacking.[11]

The "Why": The Mechanism of Chiral Recognition with Pirkle's Alcohol

The large, planar aromatic surface of the anthracene group in Pirkle's alcohol provides a strong π-stacking platform. When an enantiomeric analyte interacts with Pirkle's alcohol, the different spatial arrangements of the analyte's functional groups relative to the anthracene ring lead to different shielding/deshielding effects on the analyte's protons. This results in the splitting of signals for the two enantiomers in the ¹H NMR spectrum.

Experimental Protocol: ee Determination using Pirkle's Alcohol

1. Sample Preparation:

• Dissolve the analyte (e.g., 5 mg) in a deuterated solvent (e.g., 0.5 mL of CDCl₃ or C₆D₆) in an NMR tube.

• Acquire a baseline ¹H NMR spectrum.

2. Titration with Pirkle's Alcohol:

• Add a small amount of (R)-Pirkle's alcohol (e.g., 0.5 equivalents) to the NMR tube and acquire another ¹H NMR spectrum.

• Continue to add Pirkle's alcohol in increments (e.g., up to 2-3 equivalents), acquiring a spectrum after each addition, until optimal signal separation is observed.

3. Data Analysis:

• Identify a proton signal that shows baseline resolution for the two enantiomers.

• Integrate the two signals to determine the enantiomeric ratio.

Workflow for NMR-based ee Determination

Caption: Workflow for NMR-based ee Determination.

Validation of Analytical Methods

For applications in drug development and quality control, any method used for determining enantiomeric excess must be validated according to regulatory guidelines (e.g., ICH Q2(R1)).[12] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The determination of enantiomeric excess for products of 3-Trityl-1,3-oxazolidin-5-one is a critical analytical task that underpins the successful application of these chiral auxiliaries in asymmetric synthesis. Both Chiral HPLC and NMR spectroscopy with chiral auxiliaries are powerful techniques for this purpose. Chiral HPLC is the method of choice for high-accuracy, quantitative analysis, particularly for the detection of trace enantiomeric impurities. NMR spectroscopy, on the other hand, provides a rapid and often more straightforward approach for routine screening and reaction monitoring. The selection of the most appropriate method will depend on the specific requirements of the analysis, including the desired level of accuracy, sample throughput, and the stage of the research or development process. A thorough understanding of the principles behind each technique, coupled with careful method development and validation, will ensure the generation of reliable and defensible data on the enantiomeric purity of these valuable synthetic intermediates.

References

• Gawroński, J., & Gawrońska, K. (2007). Circular dichroism of organic molecules. In Circular Dichroism: Principles and Applications (2nd ed., pp. 359-422). Wiley-VCH.
• Ager, D. J. (Ed.). (1999). Handbook of Chiral Chemicals. CRC Press.
• Wenzel, T. J., & Chisholm, C. D. (2011). Discrimination of chiral compounds by NMR spectroscopy. Progress in Nuclear Magnetic Resonance Spectroscopy, 59(2), 1-63.
• McConnell, O. J., & Patrikeev, M. (2006). Chiral analysis in drug discovery and development. Drug Discovery Today, 11(15-16), 711-717.
• Sanghvi, Y. S. (Ed.). (2011). Comprehensive handbook of chemical detectors. John Wiley & Sons.

• Toth, G., & Ilko, D. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Journal of Chromatography A, 1663, 462741. [Link]

• Wenzel, T. J. (2018). Discrimination of Chiral Compounds by NMR Spectroscopy. John Wiley & Sons.
• Ali, I., & Aboul-Enein, H. Y. (2005). Chiral separations of β-amino acids and peptides by HPLC.
• Pirkle, W. H., & Hoover, D. J. (1982). NMR chiral solvating agents. Topics in Stereochemistry, 13, 263-331.
• Pirkle, W. H., & Welch, C. J. (1984). Chromatographic separation of the enantiomers of 2, 2, 2-trifluoro-1-(9-anthryl) ethanol. The Journal of Organic Chemistry, 49(1), 138-140.
• Dale, J. A., Dull, D. L., & Mosher, H. S. (1969). α-Methoxy-α-trifluoromethylphenylacetic acid, a new chiral reagent for the determination of enantiomeric excess and absolute configuration of alcohols and amines. The Journal of Organic Chemistry, 34(9), 2543-2549.
• Rahman, N., & Singh, M. (2014). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Scientia Pharmaceutica, 82(1), 83–96.
• Swansiger, R. W. (2003). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology, 27(10), 84-96.
• Szabó, Z. I., et al. (2023).
• Chimalakonda, K. R., et al. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. American Journal of Analytical Chemistry, 3(7), 478-483.
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology.
• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography.
• Singh, V., et al. (2018). A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal of Pharmacy and Biological Sciences, 13(5), 49-56.
• Wenzel, T. J., & Wilcox, J. D. (2016).
• Labuta, J., et al. (2013). NMR Spectroscopic Detection of Chirality and Enantiopurity in Referenced Systems Without Formation of Diastereomers.
• Ghosn, M. W., & Wenzel, T. J. (2017). Chiral NMR Shift Reagents. In eMagRes. John Wiley & Sons, Ltd.
• Patel, B. K. (2015). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.

• ResearchGate. (2020). (A): ¹H NMR analysis of quantitative step‐wise addition of Pirkle's alcohol... [Image]. Retrieved from [Link]

• SciSpace. (2019). Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound. Retrieved from [Link]

• Bhushan, R., & Kumar, V. (2003). A validated chiral HPLC method for the enantiomeric separation of Linezolid on amylose based stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 803-808.
• Maier, N. M., Franco, P., & Lindner, W. (2001). Separation of enantiomers: needs, challenges, perspectives.
• Wenzel, T. J. (2017). NMR determination of enantiomeric excess.

• MDPI. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. Retrieved from [Link]

• ChemRxiv. (2020). Synthesis of heterocyclic analogues of Mosher's acid. Retrieved from [Link]

• Ilisz, I., Aranyi, A., & Pataj, Z. (2013). Chiral stationary phases for the separation of N-protected amino acids.

• Wikipedia. (n.d.). Pirkle's alcohol. Retrieved from [Link]

• Journal of the University of Babylon for Pure and Applied Sciences. (2023).
• U.S. National Library of Medicine. (2021). Explanation of the Formation of Complexes between Representatives of Oxazolidinones and HDAS-β-CD Using Molecular Modeling as a Complementary Technique to cEKC and NMR.
• ResearchGate. (n.d.). Differentiation of Chiral Compounds Using NMR Spectroscopy.
• Scientific Research Publishing. (2021). Chiral Recognition of Dansyl Derivatives with an Amino Acid-Based Molecular Micelle.
• ResearchGate. (n.d.).
• U.S. National Library of Medicine. (2021).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A validated chiral HPLC method for the enantiomeric separation of Linezolid on amylose based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iosrjournals.org [iosrjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Pirkle's alcohol - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-Trityl-1,3-oxazolidin-5-one

This guide provides comprehensive, step-by-step procedures for the proper disposal of 3-Trityl-1,3-oxazolidin-5-one, a key building block in synthetic chemistry. As laboratory professionals, our responsibility extends beyond the synthesis to the entire lifecycle of a chemical, culminating in its safe and compliant disposal. This document is designed to provide clarity and operational confidence, ensuring that safety and environmental stewardship are maintained at the highest level.

Section 1: Hazard Assessment and Core Disposal Principles

Before handling any chemical for disposal, a thorough understanding of its properties and potential hazards is paramount. 3-Trityl-1,3-oxazolidin-5-one is a compound that requires careful, though straightforward, handling.

1.1. Chemical Profile and Hazard Analysis

According to its Safety Data Sheet (SDS), 3-Trityl-1,3-oxazolidin-5-one is not classified as a hazardous substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200). No components at levels greater than or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC or ACGIH.

However, two key properties inform our disposal strategy:

• Thermal Sensitivity: The compound can form explosive mixtures with air upon intense heating. This makes high-temperature incineration by a licensed waste disposal facility the preferred method, as uncontrolled heating must be avoided.

• Chemical Reactivity: The trityl (triphenylmethyl) protecting group is known to be sensitive to acid, readily cleaving under various acidic conditions such as trifluoroacetic acid (TFA) or hydrochloric acid.[1][2] The oxazolidinone ring itself can also be susceptible to hydrolysis.[3]

1.2. The Cornerstone of Chemical Disposal: Segregation

The single most critical principle in laboratory waste management is waste segregation . The causality is simple: improper mixing of chemicals can lead to dangerous reactions (e.g., gas evolution, heat generation, fire) and complicates the final disposal process. Our entire disposal workflow is built upon correctly identifying and segregating waste streams at the point of generation.

Section 2: Personal Protective Equipment (PPE) for Disposal Operations

Even when handling non-classified materials, adherence to standard laboratory PPE protocols is a non-negotiable aspect of a self-validating safety system.

• Eye Protection: Wear ANSI Z87.1-compliant safety glasses or chemical splash goggles.

• Hand Protection: Use standard nitrile gloves. Ensure they are inspected before use and changed immediately if contamination occurs.

• Body Protection: A standard laboratory coat should be worn and fully fastened.

• Respiratory Protection: Not generally required unless there is a significant risk of aerosol formation.

Section 3: Identifying and Segregating Waste Streams

All waste generated from work with 3-Trityl-1,3-oxazolidin-5-one can be categorized into one of three primary streams. Each stream has a dedicated disposal pathway.

• Stream 1: Unused or Expired Pure Compound (Solid Waste): This includes the original reagent bottle containing the chemical, or any amount that is no longer needed or has expired.

• Stream 2: Contaminated Labware and Supplies (Solid Waste): This is the most common waste stream and includes items such as:

  • Weighing papers and boats.

  • Contaminated gloves, paper towels, and bench protectors.

  • Used pipette tips.

  • Silica gel from chromatographic purification.

• Stream 3: Solutions and Liquid Waste: This stream includes dissolved 3-Trityl-1,3-oxazolidin-5-one from any experimental procedure, such as:

  • Reaction mixtures.

  • Liquid chromatography fractions and waste solvent.

  • Solutions from extraction and washing steps.

Section 4: Step-by-Step Disposal Protocols

Follow these validated protocols to ensure safe and compliant disposal. Crucially, always consult your institution's specific Environmental Health & Safety (EHS) guidelines, as local regulations may vary.

Protocol 4.1: Disposal of Solid Waste (Streams 1 & 2)

This protocol applies to the pure compound and all contaminated solid lab supplies.

• Container Selection: Designate a rigid, sealable container specifically for solid chemical waste. A polyethylene (HDPE) bucket with a lid or a clearly marked, sturdy cardboard box lined with a heavy-duty plastic bag is appropriate.

• Waste Collection:

  • Place all contaminated solid items (gloves, pipette tips, weighing paper, etc.) directly into this container.

  • For the original reagent bottle, ensure the cap is tightly sealed. Do not empty the bottle; dispose of it with its contents.

• Labeling: Affix a "Hazardous Waste" label (or your institution's equivalent) to the container. Fill out the label completely, listing all contents. For this compound, write: "3-Trityl-1,3-oxazolidin-5-one " and any other solid waste components (e.g., silica gel).

• Storage: Store the sealed waste container in a designated satellite accumulation area away from heat sources.

• Pickup: Arrange for pickup by your institution's EHS department for final disposal, which is typically high-temperature incineration.

Protocol 4.2: Disposal of Liquid Waste (Stream 3)

The segregation of liquid waste is dictated by the solvent , not the dissolved compound.

• Container Selection: Use a designated, sealable, and chemically compatible solvent waste container (typically HDPE or glass).

• Segregation by Solvent Type: This is the most critical step.

  • Non-Halogenated Solvents: If the solvent is non-halogenated (e.g., THF, ethyl acetate, hexanes, methanol), collect the waste in a container labeled "Non-Halogenated Organic Waste ."

  • Halogenated Solvents: If the solvent is halogenated (e.g., dichloromethane (DCM), chloroform), collect the waste in a separate container labeled "Halogenated Organic Waste ."

  • Aqueous Waste: If the compound is in an aqueous solution with minimal organic solvent, collect it in a container labeled "Aqueous Chemical Waste ."

  • Causality Note: Halogenated and non-halogenated solvents are segregated because they require different incineration conditions and environmental controls. Mixing them significantly increases disposal costs and complexity.

• Labeling: As with solid waste, label the liquid waste container immediately. List all components, including every solvent and solute (e.g., "Dichloromethane, Hexanes, 3-Trityl-1,3-oxazolidin-5-one"). Provide percentage estimates.

• Storage & Pickup: Keep the container tightly sealed in a designated satellite accumulation area, within secondary containment. Arrange for EHS pickup.

Protocol 4.3: Managing Accidental Spills

• Containment: For small solid spills, use a dustpan and brush or absorbent pads to carefully sweep up the material. Avoid raising dust.

• Cleaning: Wipe the affected area with a damp paper towel.

• Disposal: All cleanup materials (pads, towels, gloves) are now considered contaminated solid waste. Dispose of them according to Protocol 4.1 .

• Reporting: Report the spill to your laboratory supervisor or EHS department, per institutional policy.

Section 5: Summary and Quick Reference

This table summarizes the core logistical information for at-a-glance guidance.

Waste Type	Description	Container	Primary Labeling	Disposal Route
Pure Compound	Unused or expired solid chemical in its original bottle.	Original Container	Hazardous Waste	EHS Pickup (Incineration)
Contaminated Solids	Gloves, paper towels, silica gel, pipette tips, etc.	Lined Box or HDPE Pail	Hazardous Waste	EHS Pickup (Incineration)
Liquid Waste (Non-Halogenated)	Solutions in solvents like Hexanes, Ethyl Acetate, THF, MeOH.	Solvent-Safe Jug	Non-Halogenated Waste	EHS Pickup (Incineration)
Liquid Waste (Halogenated)	Solutions in solvents like DCM, Chloroform.	Solvent-Safe Jug	Halogenated Waste	EHS Pickup (Incineration)

Section 6: Disposal Workflow Diagram

The following diagram illustrates the decision-making process for proper waste segregation.

Caption: Decision workflow for segregating 3-Trityl-1,3-oxazolidin-5-one waste.

References

• Trityl Protection. Common Organic Chemistry. [Link]

• Oxazolidine - Wikipedia. Wikipedia. [Link]

Sources

• 1. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 2. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 3. Oxazolidine - Wikipedia [en.wikipedia.org]

Navigating the Safe Handling of 3-Trityl-1,3-oxazolidin-5-one: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, use, and disposal of 3-Trityl-1,3-oxazolidin-5-one, ensuring a secure laboratory environment.

The oxazolidinone core is a cornerstone in modern medicinal chemistry, forming the backbone of several critical antibiotic compounds.[1] The N-tritylated derivative, 3-Trityl-1,3-oxazolidin-5-one, is a valuable intermediate in the synthesis of novel therapeutics. However, its unique combination of a bulky, reactive trityl protecting group and a heterocyclic oxazolidinone ring necessitates a robust and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, empowering you to handle this compound with confidence and precision.

Understanding the Hazard Landscape: A Tale of Two Moieties

The oxazolidinone moiety is found in various bioactive molecules. While many are developed for their therapeutic effects, some have failed in clinical trials due to toxicity.[2] The toxicological profile of oxazolidinone derivatives can vary significantly with substitution, and in the absence of specific data, a cautious approach is warranted.

The trityl (triphenylmethyl) group , a common protecting group in organic synthesis, presents its own set of hazards. The related compound, trityl chloride, is known to cause skin and eye irritation.[3] The trityl group is also known to be sensitive to acidic conditions, which can lead to its cleavage.[1]

Inferred Hazard Profile for 3-Trityl-1,3-oxazolidin-5-one:

Hazard Class	Inferred Risk	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4 (Harmful)	Based on the general toxicity profile of some oxazolidinone derivatives.[1]
Skin Corrosion/Irritation	Category 2 (Irritant)	Inferred from the known irritant properties of trityl chloride.[3]
Serious Eye Damage/Irritation	Category 2A (Irritant)	Inferred from the known irritant properties of trityl chloride.[3]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory Irritation)	Potential for irritation of the respiratory tract if inhaled as a dust or aerosol.

Your Personal Protective Armor: Essential PPE for Safe Handling

A multi-layered approach to Personal Protective Equipment (PPE) is crucial to mitigate the risks associated with handling 3-Trityl-1,3-oxazolidin-5-one.

Core PPE Requirements:

• Eye and Face Protection : Chemical safety goggles are mandatory. For operations with a higher risk of splashes, a face shield should be worn in conjunction with goggles.

• Hand Protection : Nitrile gloves are recommended. Due to the lack of specific permeation data, it is advisable to double-glove, especially for prolonged handling. Change gloves immediately if contamination is suspected.

• Skin and Body Protection : A standard laboratory coat is required. For larger quantities or when there is a significant risk of spillage, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection : Work should be conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge and a particulate pre-filter is necessary.

Operational Blueprint: A Step-by-Step Guide to Safe Handling

Caption: Workflow for the safe handling of 3-Trityl-1,3-oxazolidin-5-one.

Detailed Protocol:

• Pre-Operational Briefing : Before commencing any work, thoroughly review this guide and any available safety data for analogous compounds. Ensure you are familiar with the location and operation of all safety equipment, including the safety shower, eyewash station, and fire extinguisher.

• Donning Personal Protective Equipment : Put on all required PPE as outlined in the section above. Check for any defects in your equipment before entering the laboratory.

• Work Area Preparation : All handling of 3-Trityl-1,3-oxazolidin-5-one should be performed within a certified chemical fume hood to minimize inhalation exposure. Ensure the work surface is clean and uncluttered.

• Weighing and Transfer : When weighing the solid compound, use a disposable weigh boat or creased weighing paper to prevent contamination of the balance. Transfer the compound carefully to your reaction vessel, avoiding the generation of dust.

• Reaction Setup and Execution : Conduct your experiment with a clear understanding of the reaction's stoichiometry and potential byproducts. Be mindful of the compound's sensitivity to acidic conditions, which can cleave the trityl group.[1]

• Continuous Monitoring : Throughout the procedure, remain vigilant for any signs of spills or personal exposure. In the event of a spill, follow the emergency procedures outlined below.

• Post-Operational Decontamination : Thoroughly decontaminate all glassware and surfaces that have come into contact with the compound. A suitable solvent for cleaning is acetone, followed by a detergent wash.

Emergency Response: Preparedness is Your Best Defense

In the event of an accidental exposure or spill, a swift and correct response is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek medical attention.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Minor Spill : For small spills within a fume hood, absorb the material with a non-reactive absorbent material (e.g., vermiculite, sand). Place the contaminated absorbent into a sealed container for disposal as chemical waste.

• Major Spill : Evacuate the immediate area and alert your laboratory supervisor and institutional safety officer. Do not attempt to clean up a large spill without appropriate training and equipment.

The Final Step: Responsible Disposal

Proper disposal of 3-Trityl-1,3-oxazolidin-5-one and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation : All waste contaminated with 3-Trityl-1,3-oxazolidin-5-one should be collected in a dedicated, clearly labeled, and sealed container. This includes unused compound, reaction residues, contaminated PPE, and cleaning materials.

• Waste Classification : As a non-halogenated organic solid, this waste should be classified accordingly.[4]

• Disposal Protocol :

  • Collect all solid waste in a designated, puncture-resistant, and sealable container.

  • Label the container clearly with "Hazardous Waste," the full chemical name "3-Trityl-1,3-oxazolidin-5-one," and the approximate quantity.

  • Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

  • Arrange for pickup and disposal by your institution's certified hazardous waste management provider.

By adhering to these rigorous safety protocols, you can confidently and responsibly harness the synthetic potential of 3-Trityl-1,3-oxazolidin-5-one in your research endeavors, contributing to the advancement of science while prioritizing the well-being of yourself and your colleagues.

References

• Current Updates on Oxazolidinone and Its Significance. PubMed Central. [Link]

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. PubMed Central. [Link]

• Amino protecting group—triphenylmethyl series. Suzhou Highfine Biotech. [Link]

• Non-Halogenated Solvents in Laboratories. Campus Operations. [Link]

• Reaction of N-tritylamines with nitrogen-containing heterocyclic compounds. ElectronicsAndBooks. [Link]

• hazardous waste segregation. Bucknell University. [Link]

Sources

• 1. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 2. SET processes in Lewis acid–base reactions: the tritylation of N-heterocyclic carbenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. peptide.com [peptide.com]
• 4. bucknell.edu [bucknell.edu]